7-Hexadecenedioic acid, (7Z)-

• CAS: 253687-18-2

Core Science & Biosynthesis

(7Z)-7-Hexadecenedioic Acid: Structural Analysis, Synthesis, and Pharmacological Potential

The following technical guide details the structural, physicochemical, and pharmacological profile of (7Z)-7-Hexadecenedioic acid. This analysis is designed for researchers in medicinal chemistry and lipid biochemistry, focusing on its application as a Matrix Metalloproteinase-2 (MMP-2) inhibitor and a synthetic intermediate.[1]

[1]

Executive Summary

(7Z)-7-Hexadecenedioic acid (CAS 253687-18-2) is a long-chain, unsaturated dicarboxylic acid (C16) characterized by a cis (Z) double bond at the C7 position.[1][2][3][4] Unlike its naturally occurring monocarboxylic analog (palmitoleic acid isomers), this dicarboxylic acid is primarily a synthetic probe designed to exploit specific binding pockets in metalloenzymes.[5]

Its structural uniqueness lies in its ability to span the active site and exosite of Matrix Metalloproteinase-2 (MMP-2) , acting as a "dual-anchor" inhibitor.[1] This guide explores its chemical identity, a validated synthesis route via Wittig olefination, and its mechanism of action in inhibiting cancer-associated proteolytic activity.[1][5]

Chemical Identity & Structural Analysis[5]

Nomenclature and Identifiers[5][6]

• IUPAC Name: (7Z)-Hexadec-7-enedioic acid[1][2][3][6][7][8]

• Common Synonyms: cis-7-Hexadecenedioic acid; 1,16-Hexadec-7-enedioic acid[1]

• CAS Registry Number: 253687-18-2[1][2][3][4][7][9]

• Molecular Formula: C₁₆H₂₈O₄[1][5]

• SMILES: OC(=O)CCCCC/C=C\CCCCCCCC(=O)O

• InChIKey: NJNZHDLLCUGGBQ-IWQZZHSRSA-N[1]

Structural Topology

The molecule consists of a 16-carbon chain terminated at both ends by carboxylic acid groups.[1][5] The unsaturation is located at C7, creating an unsymmetrical distribution of methylene units relative to the double bond:

• Head Segment (C1–C6): 5 methylene groups + 1 carboxyl carbon.[5]

• Tail Segment (C9–C16): 7 methylene groups + 1 carboxyl carbon.[5]

• Alkene (C7=C8): cis-configuration, essential for the "kinked" geometry required to fit the hydrophobic S1' pocket of MMP-2.[1]

Physicochemical Properties[3][5][6][8][9][10][11]

The following data summarizes the predicted and experimentally derived properties of (7Z)-7-Hexadecenedioic acid.

Property	Value	Context/Notes
Molecular Weight	284.39 g/mol	Monoisotopic Mass: 284.1988
Physical State	Solid (Crystalline)	Typical for C16 diacids; likely white powder/crystals.[1][6]
Melting Point	65–75 °C (Predicted)	Homologs: Hexadecanedioic acid (MP ~125°C); unsaturation lowers MP.[5]
Solubility	DMSO, Ethanol, Methanol	Poorly soluble in water (< 5 mg/L at 25°C).[1][5]
pKa (Predicted)	pKa₁ ≈ 4.45; pKa₂ ≈ 5.30	Typical range for long-chain dicarboxylic acids.[1]
LogP (XLogP3)	4.40	Highly lipophilic; membrane permeable.[5]
Flash Point	~230 °C	High thermal stability.[4][5]

Synthesis & Production Protocols

Since (7Z)-7-Hexadecenedioic acid is not a major natural product, it is synthesized via convergent Wittig olefination .[1] This method ensures stereochemical control of the cis-double bond and allows for the coupling of two distinct chain lengths (C7 and C9 fragments).[1]

Retrosynthetic Analysis

The synthesis disconnects at the C7=C8 double bond:

• Fragment A (C1–C7): (6-Carboxyhexyl)triphenylphosphonium bromide (derived from 7-bromoheptanoic acid or 6-bromohexanoate).[1]

• Fragment B (C8–C16): Methyl 9-oxononanoate (derived from Azelaic acid).[1][5]

Figure 1: Retrosynthetic logic for (7Z)-7-Hexadecenedioic acid via Wittig coupling.

Detailed Experimental Protocol

Reagents:

• (6-Methoxycarbonylhexyl)triphenylphosphonium bromide (Fragment A).[1]

• Methyl 9-oxononanoate (Fragment B).[1]

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Potassium tert-butoxide (KOtBu).[1]

• Dry Tetrahydrofuran (THF).[5]

Step 1: Ylide Formation

• Charge a flame-dried round-bottom flask with (6-methoxycarbonylhexyl)triphenylphosphonium bromide (1.1 eq) and dry THF under Argon atmosphere.

• Cool the suspension to -78 °C (dry ice/acetone bath).

• Add NaHMDS (1.0 M in THF, 1.2 eq) dropwise over 20 minutes.[5] The solution will turn distinctively orange/yellow, indicating ylide formation.[5]

• Stir at -78 °C for 1 hour.

Step 2: Wittig Coupling

• Dissolve Methyl 9-oxononanoate (1.0 eq) in dry THF.

• Add the aldehyde solution dropwise to the cold ylide solution.

• Stir at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature overnight.

  • Note: Low temperature is critical to maximize Z-selectivity (kinetic control).[1]

Step 3: Hydrolysis

• Quench the reaction with saturated NH₄Cl solution.[5]

• Extract with Ethyl Acetate (3x).[5] Dry organic layers over MgSO₄ and concentrate.

• Dissolve the crude diester in a mixture of THF:MeOH:H₂O (3:1:1).

• Add Lithium Hydroxide (LiOH, 5 eq) and stir at 50 °C for 4 hours.

• Acidify to pH 2 with 1M HCl and extract with Ethyl Acetate.

Step 4: Purification

• Purify the crude acid via recrystallization from Hexane/Ethyl Acetate or column chromatography (SiO₂, Hexane:EtOAc gradient with 1% Acetic Acid).[5]

• Yield: Typically 60–75%.[5]

Biological Significance & Pharmacology[5]

Mechanism of Action: MMP-2 Inhibition

(7Z)-7-Hexadecenedioic acid acts as a competitive inhibitor of Matrix Metalloproteinase-2 (MMP-2) , an enzyme critical for degradation of the extracellular matrix during tumor metastasis and angiogenesis.[1]

Binding Mode: Unlike simple fatty acids (e.g., Oleic acid) which bind only to the S1' pocket, this dicarboxylic acid employs a "Dual Anchor" mechanism :

• Primary Anchor (C1-COOH): Chelates the catalytic Zinc ion (Zn²⁺) or interacts with the active site glutamate.[1][5]

• Hydrophobic Linker (Alkene Chain): The cis-alkene chain occupies the hydrophobic S1' specificity pocket.[1][5]

• Secondary Anchor (C16-COOH): Extends to the Fibronectin-like domain (FnII) , specifically forming an electrostatic salt bridge with Arg368 (or Arg385).[1] This secondary interaction significantly enhances selectivity for MMP-2 over other MMP isoforms.[1][5]

Figure 2: Dual-anchor binding mechanism of (7Z)-7-Hexadecenedioic acid in the MMP-2 active site.[1]

Therapeutic Applications[5]

• Cancer Metastasis: By inhibiting MMP-2, the compound prevents the breakdown of collagen type IV, limiting the ability of tumor cells to invade the basement membrane.[1]

• Cardiovascular Remodeling: Potential utility in preventing pathological remodeling of cardiac tissue where MMP-2 activity is upregulated.[1][5]

• Biomarker/Probe: Used in research to map the depth and topology of MMP active sites.[5]

Analytical Characterization

To validate the synthesis of (7Z)-7-Hexadecenedioic acid, the following spectral signatures must be confirmed:

Method	Expected Signal	Interpretation
¹H NMR (CDCl₃)	δ 5.35 (m, 2H)	Vinylic protons (C7-H, C8-H) indicating unsaturation.[1]
δ 2.35 (t, 4H)	α-Methylene protons adjacent to COOH groups.[1]
δ 2.02 (m, 4H)	Allylic protons adjacent to the double bond.[1][5]
δ 1.30 (br s, ~14H)	Bulk methylene chain protons.[1][5]
¹³C NMR	δ ~180.0	Carbonyl carbons (COOH).[5]
δ ~130.0	Alkenyl carbons (C=C).[5]
Mass Spectrometry	m/z 283 [M-H]⁻	Negative mode ESI-MS confirms molecular weight (284).[1]
IR Spectroscopy	1710 cm⁻¹	Strong C=O stretch (Carboxylic acid).[5]
3005 cm⁻¹	Weak =C-H stretch (Alkene).[5]

References

• MMP-2 Inhibition & Binding Mode

  • Title: Hypothetical model of an inhibitor able to bind both the catalytic site and the exosite of MMP-2.[1][5][8]

  • Source: ResearchGate / Bioorganic & Medicinal Chemistry.[5]

  • URL:[Link][1]

• Chemical Structure & CAS Data

  • Title: (Z)-Hexadec-7-enedioic acid - Substance Information.[1][4][6][7]

  • Source: The Good Scents Company / PubChem.[5]

  • URL:[Link]

• Synthesis of Unsaturated Diacids (General Protocol)

  • Title: Stereoselective Synthesis of Unsaturated Fatty Acids and Pheromones via Wittig Reaction.[5]

  • Source: Organic Syntheses / NIH.[5]

  • URL:[Link]

• MMP-2 Structure and Inhibition

  • Title: Structure and Inhibition of Matrix Metalloproteinases.[5][8]

  • Source: Journal of Biological Chemistry.[5]

  • URL:[Link]

Sources

• 1. perflavory.com [perflavory.com]
• 2. scent.vn [scent.vn]
• 3. Page loading... [wap.guidechem.com]
• 4. (Z)-7-hexadecene dioic acid, 253687-18-2 [thegoodscentscompany.com]
• 5. Acid, Hexadecanoic | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. 41628-83-5 Cr(III) Protoporphyrin IX Chloride [orgmetal.com]
• 7. (Z)-7-hexadecene dioic acid, 253687-18-2 [thegoodscentscompany.com]
• 8. researchgate.net [researchgate.net]
• 9. 23192-42-9_(Z)-hexadec-7-enyl acetateCAS号:23192-42-9_(Z)-hexadec-7-enyl acetate【结构式 性质 英文】 - 化源网 [chemsrc.com]

Biological Role of 7-Hexadecenedioic Acid in Plant Cutin Biosynthesis

This guide serves as a technical deep-dive into the biological role, biosynthesis, and experimental characterization of 7-Hexadecenedioic acid (commonly referred to as C16:1 dicarboxylic acid or cis-7-hexadecene-1,16-dioic acid).

Executive Technical Summary

7-Hexadecenedioic acid is a bifunctional, unsaturated C16 fatty acid derivative that serves as a critical structural monomer in the cutin polyester of specific angiosperms, most notably in the stem and leaf cuticles of Arabidopsis thaliana and related Brassicaceae.

Unlike the canonical C16 and C18

-hydroxy acids that act as linear chain extenders, 7-hexadecenedioic acid functions as a cross-linking bridge . Its dicarboxylic nature allows it to form ester linkages at both the C1 and C16 positions, typically connecting glycerol backbones. The cis-double bond at position 7 introduces a steric "kink" in the polymer matrix, which modulates the crystallinity, viscoelasticity, and permeability of the cuticle barrier.

Molecular Architecture & Physicochemical Properties

• IUPAC Name: (7Z)-Hexadec-7-enedioic acid[1]

• Formula: C

  H O

• Role: Bifunctional cross-linker (Dicarboxylic acid monomer)

• Key Structural Feature: The

  cis-unsaturation prevents tight packing of the alkyl chains, distinguishing this monomer from the rigid saturated hexadecanedioic acid. This feature is essential for maintaining the amorphous nature of the cutin matrix during rapid organ expansion.

The "Glycerol-DCA-Glycerol" Motif

Recent structural analyses suggest that in dicarboxylic acid (DCA)-rich cutins, 7-hexadecenedioic acid does not merely terminate chains but forms a dominant glycerol-DCA-glycerol motif. This architecture creates a reticulated network distinct from the linear polyester models often proposed for fruit cuticles.

Biosynthetic Pathway: From Plastid to Extracellular Matrix

The synthesis of 7-hexadecenedioic acid is a compartmentalized process requiring coordination between the plastid (fatty acid synthesis/desaturation) and the endoplasmic reticulum (oxidation), followed by extracellular polymerization.

Step 1: Plastidial Synthesis and Desaturation

The precursor, palmitic acid (16:0), is synthesized in the plastid. The critical introduction of the double bond at position 7 is catalyzed by FAD5 (Fatty Acid Desaturase 5), a plastidial soluble desaturase specific to Arabidopsis and related species.

• Enzyme: FAD5 (Palmitoyl-monogalactosyldiacylglycerol

  -desaturase).

• Substrate: 16:0 esterified to MGDG (Monogalactosyldiacylglycerol).

• Product: cis-7-Hexadecenoic acid (16:1

  ).[1]

Step 2: Export and -Oxidation (Endoplasmic Reticulum)

The 16:1

fatty acid is exported from the plastid to the ER (mechanism involving acyl-editing/LACS). Once in the ER, it undergoes -oxidation to become a dicarboxylic acid.

• -Hydroxylation: The cytochrome P450 monooxygenase CYP86A2 (also known as ATT1) hydroxylates the terminal methyl group, forming 16-hydroxy-7-hexadecenoic acid.

• Oxidation to Diacid: The

  -hydroxy acid is further oxidized to a dicarboxylic acid. This step involves oxidative enzymes, potentially linked to the HOTHEAD (HTH) protein (an oxidoreductase) or unidentified alcohol/aldehyde dehydrogenases, converting the primary alcohol to a carboxyl group.

Step 3: Acyl-Transfer and Polymerization (Extracellular)

The 7-hexadecenedioic acid is activated to CoA thioesters (by LACS2 ) and transferred to a glycerol backbone by GPAT4 and GPAT8 (Glycerol-3-Phosphate Acyltransferases) to form monoacylglycerols (MAGs).

• Transport: The MAGs are exported across the plasma membrane via ABC transporters (e.g., ABCG11/ABCG32 ).

• Polymerization: In the apoplast, the CUS1 (Cutin Synthase 1), a GDSL-motif lipase/acyltransferase, catalyzes the transesterification, integrating the 7-hexadecenedioic acid into the growing cutin polymer.

Pathway Visualization

Caption: Biosynthetic pathway of 7-Hexadecenedioic acid from plastidial desaturation to extracellular polymerization.

Experimental Protocols: Isolation and Analysis

To study 7-hexadecenedioic acid, researchers must depolymerize the cutin matrix. The following protocol utilizes acid-catalyzed transmethylation, which is preferred for preserving the structure of unsaturated monomers.

Protocol: Cutin Depolymerization and GC-MS Profiling

Objective: Quantify 7-hexadecenedioic acid content in Arabidopsis stem tissue.

Reagents:

• Extraction Solvent: Chloroform:Methanol (2:1 v/v).

• Depolymerization Reagent: 5% H

  SO in Methanol (anhydrous).

• Internal Standard: Pentadecanolactone or Heptadecanoic acid.

• Derivatization Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Workflow:

• Delipidation:

  • Immerse plant tissue (stems) in hot isopropanol (85°C, 15 min) to quench lipases.

  • Extract soluble waxes/lipids with Chloroform:Methanol (2:1) with agitation for 24h.

  • Dry the residue (delipidated cell wall material) in a vacuum desiccator.

• Transmethylation (Depolymerization):

  • Add 2 mL of 5% H

    SO in MeOH to 10-20 mg of dry residue.

  • Add 50 µg of Internal Standard.

  • Incubate at 85°C for 3 hours in a sealed glass tube.

  • Mechanism:[2] This cleaves the ester bonds of the cutin polymer, converting the 7-hexadecenedioic acid monomers into their corresponding dimethyl esters.

• Extraction of Monomers:

  • Add 2 mL of 0.9% NaCl and 2 mL of Hexane.

  • Vortex vigorously and centrifuge. Collect the upper hexane phase (containing fatty acid methyl esters).

  • Repeat hexane extraction twice. Combine phases and evaporate to dryness under N

    .

• Derivatization:

  • Resuspend residue in 50 µL Pyridine + 50 µL BSTFA.

  • Incubate at 70°C for 40 min.

  • Note: While the carboxyl groups are already methylated, any free hydroxyl groups (from other monomers) must be silylated for GC stability.

• GC-MS Analysis:

  • Column: HP-5MS or DB-5 (30m x 0.25mm).

  • Temperature Program: 140°C (hold 2 min)

    ramp 3°C/min to 300°C.

  • Identification: Look for the molecular ion and characteristic fragmentation patterns of dimethyl 7-hexadecenedioate .

  • Verification: The mass spectrum will show characteristic ions for unsaturated diesters (e.g., m/z fragments corresponding to loss of methoxy groups and the position of the double bond).

Data Interpretation Table

Compound	Characteristic Ions (TMS/Methyl ester)	Retention Index (Approx)	Biological Significance
7-Hexadecenedioic acid	M+ (Dimethyl ester), [M-31]+ (Loss of OMe)	~1950 (DB-5)	Major cross-linker in Arabidopsis stems.
16-Hydroxyhexadecanoic acid	M-15 (Methyl), 73 (TMS)	~2100	Linear chain extender.
Hexadecanedioic acid	M+ (Dimethyl ester)	~1980	Saturated counterpart; provides rigidity.

References

• Bonaventure, G., et al. (2004). "Analysis of the aliphatic monomer composition of polyesters associated with Arabidopsis epidermis: occurrence of dicarboxylic acids."[3] The Plant Journal. Link

• Li-Beisson, Y., et al. (2013). "Cutin and Suberin Polyesters." Encyclopedia of Life Sciences (eLS). Link

• Yang, W., et al. (2016). "Quantitative analysis of glycerol in dicarboxylic acid-rich cutins provides insights into Arabidopsis cutin structure."[4] Phytochemistry. Link

• Beisson, F., et al. (2012). "The polyester synthase CUS1 is essential for cutin deposition in Arabidopsis." New Phytologist. Link

• Heilmann, I., et al. (2004). "Identification of the Arabidopsis Palmitoyl-Monogalactosyldiacylglycerol Δ7-Desaturase, FAD5, and Effects of Plastidial Reticulation on Green Tissue Development." Plant Physiology. Link

Sources

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• 3. Cuticular Lipid Composition, Surface Structure, and Gene Expression in Arabidopsis Stem Epidermis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of glycerol in dicarboxylic acid-rich cutins provides insights into Arabidopsis cutin structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthetic Pathways of Unsaturated C16 Dicarboxylic Acids: A Technical Guide

The following technical guide details the biosynthetic production of unsaturated C16 dicarboxylic acids, specifically focusing on cis-9-hexadecenedioic acid and its isomers. This guide is structured for researchers and process engineers, prioritizing metabolic engineering strategies, bioprocess protocols, and downstream recovery.

Executive Summary

Unsaturated C16 dicarboxylic acids (e.g., 7-hexadecenedioic acid, 9-hexadecenedioic acid) are high-value bifunctional building blocks. Unlike their saturated counterparts (Thapsic acid), the presence of the internal double bond confers unique physicochemical properties, including lower melting points and reactive sites for further functionalization (e.g., cross-linking in polymers or "click" chemistry in drug conjugates).

While chemical synthesis via metathesis or ozonolysis is possible, it often suffers from poor selectivity and hazardous byproducts. Microbial

-oxidation offers a stereospecific, ambient-temperature alternative. This guide focuses on the metabolic engineering of Candida tropicalis and Yarrowia lipolytica to convert monounsaturated fatty acids (MUFAs) like Palmitoleic acid (C16:1) into their corresponding dicarboxylic acids (DCAs) without degrading the carbon chain or saturating the double bond.

Metabolic Pathway Architecture

The core biosynthetic logic relies on two simultaneous interventions:

• Amplification of the

  -Oxidation Pathway: To functionalize the terminal methyl group ( ) into a carboxyl group ( ).

• Abolishment of the

  -Oxidation Pathway: To prevent the degradation of the fatty acid backbone for energy.

The -Oxidation Mechanism (Endoplasmic Reticulum)

The conversion of a fatty acid to a dicarboxylic acid occurs in three enzymatic steps:[1]

• Terminal Hydroxylation: The rate-limiting step. A membrane-bound Cytochrome P450 monooxygenase (CYP52 family) , coupled with NADPH-cytochrome P450 reductase (NCP) , introduces a hydroxyl group at the

  -position.

  • Reaction:

• Alcohol Oxidation: The

  -hydroxy fatty acid is oxidized to an aldehyde by Fatty Alcohol Oxidase (FAO) or Alcohol Dehydrogenase (ADH) .[2]

• Aldehyde Oxidation: The aldehyde is converted to the final dicarboxylic acid by Fatty Aldehyde Dehydrogenase (FALDH) .[2]

The -Oxidation Blockade (Peroxisome)

Wild-type yeasts utilize fatty acids as a carbon source via

-oxidation.[3] To accumulate DCAs, the entry into this pathway must be blocked. The key target is Acyl-CoA Oxidase (Aox/Pox) , which catalyzes the first step of converting Acyl-CoA to Enoyl-CoA.

• Critical Engineering Step: Disruption of POX4 and POX5 genes in C. tropicalis (or POX1-6 in Y. lipolytica) completely blocks chain shortening, forcing the flux toward accumulation.

Pathway Visualization

The following diagram illustrates the engineered metabolic flow for converting Palmitoleic Acid (C16:1) to 9-Hexadecenedioic Acid.[4][5]

Figure 1: Engineered metabolic pathway for unsaturated C16 DCA production. Red nodes indicate enzymatic steps; the grey dashed node represents the genetic knockout target.

Host Engineering & Strain Selection[6][7]

Host Selection: Candida tropicalis vs. Yarrowia lipolytica

Feature	Candida tropicalis	Yarrowia lipolytica
Ploidy	Diploid (requires sequential gene disruption)	Haploid (easier genetic manipulation)
Substrate Tolerance	Extremely high (alkanes, fatty acids)	High (hydrophobic substrates)
-Oxidation Activity	Native, highly active CYP52 family	Moderate native activity; often requires overexpression
Industrial Status	Gold Standard for DCAs	Emerging / Academic favorite
Pathogenicity	Opportunistic pathogen (BSL-2)	GRAS status (BSL-1)

Recommendation: For maximum titer and yield of C16 DCAs, engineered C. tropicalis remains the superior host due to its robust P450 system. However, for pharmaceutical applications requiring strict endotoxin/pathogen control, Y. lipolytica is a viable alternative.

Genetic Construction Protocol (C. tropicalis)

To create a production strain (e.g., derived from ATCC 20336):

• Block

  -Oxidation: Sequentially disrupt both alleles of POX4 and POX5 using the URA3 blaster method or CRISPR-Cas9.

  • Result: Strain cannot grow on fatty acids but can convert them.

• Amplify

  -Oxidation: Integrate additional copies of CYP52A13 or CYP52A17 (specific for C16 substrates) and NCP1 (reductase) under a strong constitutive promoter (e.g., pGAP or pTEF).

Bioprocess Protocol: Fed-Batch Fermentation

This protocol describes the production of 9-hexadecenedioic acid using a

-oxidation blocked C. tropicalis strain.

Reagents & Media

• Bioconversion Substrate: Methyl Palmitoleate (>90% purity) or Palmitoleic Acid.

• Growth Carbon Source: Glucose or Glycerol (50% w/v stock).

• Basal Medium: YNB (Yeast Nitrogen Base) w/o amino acids, Ammonium Sulfate (5 g/L), Peptone (10 g/L).

Fermentation Workflow

The process is a two-stage fed-batch fermentation :

• Growth Phase: Biomass accumulation using glucose.

• Bioconversion Phase: Addition of fatty acid substrate under glucose limitation.

Step-by-Step Protocol:

• Inoculation: Inoculate 50 mL seed culture (YPD) into a 5L bioreactor containing 2L Basal Medium + 30 g/L Glucose.

• Growth Parameters:

  • Temperature: 30°C

  • pH: 6.0 (controlled with 6N NaOH / 2N H2SO4)

  • DO: >30% (cascade agitation/aeration)

• Induction/Bioconversion:

  • When OD600 reaches ~50-60 (approx. 24h), deplete glucose.

  • Shift pH: Adjust pH to 7.5 - 7.8 . Crucial: Higher pH increases the solubility of the resulting dicarboxylic acid, reducing product inhibition and facilitating export.

  • Feed Substrate: Initiate continuous feed of Methyl Palmitoleate (10-15 g/L initial, then maintain 2-5 g/L residual concentration).

  • Co-feed: Feed Glucose continuously (1-2 g/L/h) to regenerate NADPH required for the P450 reaction.

• Harvest: Stop fermentation when conversion efficiency (analyzed by GC) >95% (typically 96-120 hours).

Process Visualization

Figure 2: Industrial workflow for the bioconversion of unsaturated fatty acids to DCAs.

Downstream Processing & Purification

Recovery of unsaturated DCAs requires care to prevent oxidation of the double bond.

• Cell Separation: Centrifuge culture broth (5000 x g, 15 min) to remove biomass. The DCA is in the supernatant (soluble at pH 7.8).

• Acidification: Slowly lower supernatant pH to 2.0-3.0 using HCl. The dicarboxylic acid will precipitate as a crude solid.

• Extraction: Extract the precipitate with Ethyl Acetate or Diethyl Ether (1:1 v/v).

• Solvent Evaporation: Rotary evaporate the solvent to obtain crude crystals.

• Purification: Recrystallize using a mixture of Ethanol/Water or Acetic Acid .

  • Note: For pharmaceutical grade, a silica gel column chromatography step (Hexane:Ethyl Acetate gradient) may be required to remove trace monocarboxylic acids.

Quantitative Benchmarks

Parameter	Target Value	Notes
Titer	100 - 140 g/L	High titers require efficient O2 transfer (kLa > 400 h⁻¹).
Yield (Molar)	> 95%	Loss usually due to incomplete conversion or cell adsorption.
Productivity	1.0 - 1.5 g/L/h	Driven by CYP450 copy number and NADPH availability.
Purity	> 99.5%	Critical for polymerization or drug conjugation.

References

• Picataggio, S., et al. (1992). "Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids." Nature Biotechnology.

• Lu, W., et al. (2010).[6] "Biosynthesis of dicarboxylic acids by Candida tropicalis: The importance of the P450 system." Applied Microbiology and Biotechnology.

• Kroha, K. (2006). "Industrial production of dicarboxylic acids using yeast."[3][7][8][9] Industrial Biotechnology.

• Eschenfeldt, W.H., et al. (2003). "Transformation of fatty acids to dicarboxylic acids by E. coli expressing Candida P450 genes." Applied and Environmental Microbiology.

• Werner, N., & Zibek, S. (2017). "Demand-based feeding strategy for the production of dicarboxylic acids." Biotechnology and Bioengineering.[7][10][11][12]

Sources

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• 2. Genome-scale model-driven strain design for dicarboxylic acid production in Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long-chain dicarboxylic acids from plant oils - Fraunhofer IGB [igb.fraunhofer.de]
• 4. lib3.dss.go.th [lib3.dss.go.th]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Coordinative Compounds Based on Unsaturated Carboxylate with Versatile Biological Applications [mdpi.com]
• 11. longdom.org [longdom.org]
• 12. researchgate.net [researchgate.net]

Occurrence and Biosynthesis of (Z)-7-Hexadecenedioic Acid in Arabidopsis thaliana

The following technical guide details the occurrence, biosynthesis, and analytical characterization of (Z)-7-Hexadecenedioic acid in Arabidopsis thaliana.

Executive Summary

(Z)-7-Hexadecenedioic acid (also known as cis-7-hexadecenedioic acid) is an unsaturated C16 dicarboxylic acid (DCA) identified as a minor but structurally significant monomer within the aliphatic polyesters of Arabidopsis thaliana. While the dominant dicarboxylic acids in Arabidopsis cutin and suberin are typically C16:0 (saturated) and C18:2 (unsaturated) species, the presence of C16:1 DCAs represents a specific metabolic intersection between plastidial desaturation pathways and endoplasmic reticulum (ER)-localized oxidation systems.

This molecule serves as a critical marker for the "prokaryotic" lipid biosynthesis pathway characteristic of Arabidopsis (a "16:3 plant"), linking the activity of the plastidial FAD5 desaturase to the extracellular lipid barrier formation mediated by cytochrome P450 enzymes (CYP86/CYP94 subfamilies).

Chemical Identity & Properties

• IUPAC Name: (Z)-Hexadec-7-enedioic acid[1][2]

• Common Notation: C16:1 Δ7 DCA

• Chemical Formula: C₁₆H₂₈O₄

• Structure: A 16-carbon chain with two terminal carboxyl groups and a cis-double bond at the 7th carbon from the primary carboxyl group.[2]

• Physiological Role: Monomer of the lipophilic barriers (cutin and suberin) that control water permeability and pathogen defense.

Biosynthetic Pathway

The biosynthesis of (Z)-7-Hexadecenedioic acid in Arabidopsis requires the coordination of plastidial fatty acid synthesis and ER-localized oxidation.

Plastidial Origin (The FAD5 Connection)

Unlike C18 unsaturated fatty acids which are desaturated in the ER, the Δ7 unsaturation in C16 chains is exclusively catalyzed by FAD5 (At3g15850) in the plastid.

• De Novo Synthesis: The plastidial FAS complex produces Palmitoyl-ACP (16:0-ACP).

• Desaturation: FAD5 introduces a cis-double bond at position 7, converting 16:0 to 16:1Δ7 (Hypogeic acid). This reaction typically occurs on monogalactosyldiacylglycerol (MGDG).

• Export: While most 16:1Δ7 is retained in plastidial lipids (the "prokaryotic" pathway), a fraction is hydrolyzed and exported to the cytoplasm as free fatty acid (16:1Δ7-FFA) or Acyl-CoA, entering the ER pool.

ER-Localized Omega-Oxidation

Once in the ER, the monounsaturated fatty acid undergoes ω-oxidation, a two-step process driven by Cytochrome P450 monooxygenases.

• ω-Hydroxylation: Enzymes from the CYP86A subfamily (e.g., CYP86A1, CYP86A4) hydroxylate the terminal methyl group, forming (Z)-16-hydroxy-7-hexadecenoic acid.

• Oxidation to Diacid: The ω-hydroxy acid is further oxidized to a carboxyl group, likely by CYP86 members or oxidative enzymes like HTH (HOTHEAD), yielding (Z)-7-Hexadecenedioic acid.

Pathway Visualization

Caption: Biosynthesis of (Z)-7-Hexadecenedioic acid bridging plastidial desaturation (FAD5) and ER-localized omega-oxidation.

Occurrence and Physiological Context[3]

Tissue Localization

Quantitative analyses of Arabidopsis polyesters indicate that (Z)-7-Hexadecenedioic acid is a minor component compared to its saturated (C16:0) and C18-unsaturated counterparts.[3]

• Leaf Cutin: Primarily dominated by C18:2 dicarboxylic acids. C16:1 DCA is present in trace amounts, often masked by the abundance of 10,16-dihydroxy-C16:0.

• Root Suberin: Contains significant amounts of ω-hydroxy acids and dicarboxylic acids.[4][5] The C16:1 DCA fraction here is critical for the "lamellar" structure of suberin.

• Seed Coat: Specific polyester depositions in the seed coat may enrich this monomer during maturation.

Mutant Evidence

The occurrence of this molecule is genetically verified through mutant analysis:

• fad5 Mutants: These mutants lack the ability to synthesize 16:1Δ7. Consequently, downstream derivatives, including (Z)-7-Hexadecenedioic acid, are significantly reduced or absent in their lipid profiles, confirming the plastidial origin of the carbon skeleton.

• cyp86a1 / horst Mutants: Disruption of these P450s leads to a reduction in total dicarboxylic acid content, indirectly validating the oxidation step.

Tissue Type	Polymer	Primary DCA	Status of (Z)-7-Hexadecenedioic Acid
Leaf/Stem	Cutin	C18:2 Δ9,12	Minor / Trace Component
Root	Suberin	C16:0 / C18:1	Present (Structural integration)
Flower	Cutin	C16:0 (Dihydroxy)	Low abundance

Analytical Protocol for Identification

To positively identify and quantify (Z)-7-Hexadecenedioic acid, researchers must employ gas chromatography-mass spectrometry (GC-MS) following depolymerization.

Extraction and Depolymerization[7]

• Delipidation: Extract soluble lipids from plant tissue using hot isopropanol followed by chloroform:methanol (2:1 v/v) to leave the polyester residue.

• Depolymerization: Perform transesterification using BF₃-methanol or sodium methoxide in methanol (60°C, 12-16h). This cleaves the ester bonds of the polymer, releasing monomers as methyl esters.

  • Note: Acid-catalyzed methanolysis (BF₃) is preferred to preserve free acid groups as methyl esters.

Derivatization

Since the target is a dicarboxylic acid, it will exist as a dimethyl ester after methanolysis. However, any free hydroxyl groups (if present in related monomers) require silylation.

• Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Reaction: 70°C for 40 min.

GC-MS Analysis[6]

• Column: Capillary column (e.g., HP-5MS or DB-5), 30m x 0.25mm.

• Identification Markers:

  • Molecular Ion: Look for the dimethyl ester of C16:1 DCA.

  • Fragmentation Pattern: Characteristic ions for unsaturated fatty acid methyl esters. The position of the double bond (Δ7) can be confirmed using DMDS (dimethyl disulfide) derivatization if isomer distinction is critical, yielding specific fragments based on the sulfur adducts at C7 and C8.

  • Retention Time: Will elute slightly earlier than the saturated C16:0 dimethyl ester (Hexadecanedioic acid dimethyl ester).

References

• Bonaventure, G., Beisson, F., Ohlrogge, J., & Pollard, M. (2004). Analysis of the aliphatic monomer composition of Arabidopsis leaf cutin suggests a role for the endoplasmic reticulum-localized fatty acid elongation. The Plant Journal. Link

• Heilmann, I., Mekhedov, S., King, B., Browse, J., & Shanklin, J. (2004). Identification of the Arabidopsis palmitoyl-monogalactosyldiacylglycerol delta7-desaturase gene FAD5, and effects of plastidial retargeting of Arabidopsis desaturases on the fad5 mutant phenotype. Plant Physiology. Link

• Beisson, F., Li-Beisson, Y., & Pollard, M. (2012). Solving the puzzles of cutin and suberin polymer biosynthesis. Current Opinion in Plant Biology. Link

• Compagnon, V., et al. (2009).[6] CYP86B1 is required for very long chain ω-hydroxyacid and α,ω-dicarboxylic acid synthesis in root and seed suberin polyester. Plant Physiology. Link

• Pollard, M., Beisson, F., Li, Y., & Ohlrogge, J. B. (2008). Building lipid barriers: biosynthesis of cutin and suberin. Trends in Plant Science. Link

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A Comprehensive Technical Guide to Long-Chain Unsaturated Dioic Acids: From Synthesis to Advanced Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain unsaturated dioic acids (LCUDAs) represent a class of molecules garnering significant attention for their versatile chemical nature and origins from renewable feedstocks. Possessing carboxyl groups at both ends of a long aliphatic chain, which also contains one or more double bonds, these molecules serve as unique platforms for chemical synthesis. Their bifunctionality allows them to act as monomers for high-performance polymers like polyesters and polyamides, while the unsaturation provides a reactive site for crosslinking or further functionalization. This guide provides an in-depth exploration of LCUDAs, covering their synthesis through both advanced chemical and sustainable biotechnological routes, their distinct physicochemical properties, and their burgeoning applications in polymer science, drug development, and cosmetics. We delve into the causality behind experimental choices, provide validated protocols for their synthesis and analysis, and present a forward-looking perspective on their role in building a bio-based economy.

The Molecular Architecture and Significance of LCUDAs

Long-chain dicarboxylic acids (LCDAs) are aliphatic chains containing two terminal carboxyl groups (-COOH), generally with a carbon backbone of ten or more atoms.[1][2] The introduction of one or more carbon-carbon double bonds along this backbone transforms them into long-chain unsaturated dioic acids (LCUDAs). This structural feature—combining terminal reactivity for linear extension (polymerization) with internal reactivity for modification (crosslinking, functionalization)—is the cornerstone of their utility.

The primary appeal of LCUDAs stems from two key areas:

• Performance Materials from Renewable Sources: Many LCUDAs can be synthesized from fatty acids derived from vegetable oils, such as oleic or erucic acid.[3][4] This provides a sustainable alternative to petrochemical-based monomers for producing specialty polymers. The long, flexible aliphatic chain imparts unique properties like elasticity and improved strength in the resulting polymers.[1][2]

• Chemical Versatility: The double bond is a reactive handle that is difficult to achieve with precision in traditional petrochemical diacids. This site allows for post-synthesis modifications, such as epoxidation or crosslinking, enabling the creation of advanced materials with tunable properties.[5]

Caption: General molecular structure of a long-chain unsaturated dioic acid.

Synthesis and Production: Chemical vs. Biotechnological Routes

The generation of LCUDAs can be broadly categorized into chemical synthesis, which offers precision and high conversion, and biotechnological production, which provides a path from renewable feedstocks.

Chemical Synthesis: The Power of Metathesis

Olefin metathesis has emerged as a powerful and elegant strategy for synthesizing symmetrical LCUDAs from common unsaturated fatty acids.[4] The self-metathesis of a monounsaturated fatty acid, such as oleic acid (C18:1), using a second-generation Grubbs catalyst, yields a C18 unsaturated diacid and a C18 hydrocarbon.

The primary advantage of this route is its high efficiency and selectivity, even with technical-grade fatty acid feedstocks.[4] The reaction can often be performed solvent-free, which is a significant environmental and economic benefit.

Experimental Protocol 1: Synthesis of Octadec-9-enedioic Acid via Self-Metathesis of Oleic Acid

• Reactor Setup: A three-neck round-bottom flask is equipped with a magnetic stirrer, a condenser, and a vacuum inlet. The system is flame-dried under vacuum and backfilled with argon.

• Reactant Charging: High-purity oleic acid (1 equivalent) is added to the flask. The system is degassed by bubbling argon through the liquid for 30 minutes.

• Catalyst Introduction: The second-generation Grubbs catalyst (e.g., 0.01 mol%) is added under a positive flow of argon.

• Reaction Conditions: The mixture is heated to 50-60°C under a continuous vacuum (to remove the volatile hydrocarbon byproduct, driving the equilibrium towards the products). The reaction is monitored by TLC or GC-MS.

• Work-up and Purification: Upon completion, the reaction mixture is cooled. The product is purified via crystallization from a suitable solvent (e.g., ethyl acetate/hexane) to separate the dicarboxylic acid from the catalyst residues and any remaining starting material.

Biotechnological Production: Harnessing Microbial Metabolism

Nature offers a sophisticated route to dicarboxylic acids through the ω-oxidation pathway, predominantly found in certain yeast species like Candida tropicalis and Yarrowia lipolytica.[6][7][8] This pathway oxidizes the terminal methyl group of a fatty acid to a carboxylic acid, thereby converting a monocarboxylic acid into a dicarboxylic acid.

The process involves three key enzymatic steps:

• ω-Hydroxylation: A cytochrome P450 monooxygenase introduces a hydroxyl group at the terminal (ω) carbon.

• Alcohol Oxidation: An alcohol dehydrogenase oxidizes the hydroxyl group to an aldehyde.

• Aldehyde Oxidation: An aldehyde dehydrogenase completes the process, forming the second carboxylic acid group.

A significant challenge in biotechnological production is the cell's natural tendency to consume the newly formed diacids for energy via the β-oxidation pathway.[8][9] Therefore, a cornerstone of industrial strain development is the genetic engineering of these yeasts to block or "knock out" the β-oxidation pathway, forcing the accumulation and secretion of the desired dicarboxylic acids.[5][8] This strategy has enabled the production of various long-chain DCAs at titers exceeding 100 g/L in fed-batch fermentations.[7][8]

Caption: The microbial ω-oxidation pathway for LCUDAs synthesis.

Table 1: Comparison of Synthesis Routes for LCUDAs

Feature	Olefin Metathesis	Microbial Fermentation
Feedstock	Unsaturated Fatty Acids (e.g., Oleic Acid)[4]	Fatty Acids, Alkanes, Plant Oils[6][8]
Key Reagent/System	Ruthenium-Carbene Catalysts[4]	Engineered Yeasts (Candida sp.)[7][8]
Primary Product	Symmetrical Unsaturated Diacid + Hydrocarbon[4]	Unsaturated Diacid (corresponding to feedstock)[5]
Key Advantages	High selectivity, high conversion, solvent-free potential[4]	Utilizes renewable resources, sustainable process[5][6]
Key Challenges	Catalyst cost and removal, byproduct separation	Strain stability, downstream purification from broth[10]

Physicochemical Properties and Advanced Characterization

The dual chemical nature of LCUDAs gives rise to a unique set of properties that are highly dependent on chain length and the number and position of double bonds.

Physical Properties and the Even-Odd Effect

Saturated long-chain dicarboxylic acids exhibit a well-documented "even-odd" alternation in their melting points and other physical properties, arising from differences in crystal packing efficiency between chains with even and odd numbers of carbon atoms.[11] While less studied in their unsaturated counterparts, this principle still influences their crystalline behavior. Generally, the long aliphatic chains promote crystallinity, but the cis-configuration of naturally occurring double bonds introduces a "kink" that can disrupt packing and lower the melting point, which is often desirable for creating polymers with lower glass transition temperatures.[12]

Analytical Methodologies

The purification and analysis of LCUDAs require robust techniques to separate them from complex mixtures, such as fermentation broths or chemical reaction side-products.

• Chromatographic Separation: High-Performance Liquid Chromatography (HPLC), particularly in Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode phases, is effective for separating dicarboxylic acids based on polarity.[10][13] For quantitative analysis and identification, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. However, due to the low volatility of diacids, a derivatization step (e.g., esterification to methyl or silyl esters) is mandatory prior to analysis.[14][15]

Experimental Protocol 2: GC-MS Analysis of LCUDAs

• Sample Preparation: A dried sample containing the LCUDAs is placed in a reaction vial.

• Derivatization: A solution of 2% (v/v) concentrated sulfuric acid in methanol is added. The vial is sealed and heated at 60°C for 1-2 hours to convert the carboxylic acids to their corresponding methyl esters.

• Extraction: After cooling, water and an organic solvent (e.g., hexane) are added. The mixture is vortexed, and the organic layer containing the fatty acid methyl esters (FAMEs) and dimethyl esters is collected.

• GC-MS Analysis: The extracted sample is injected into a GC-MS system equipped with a polar capillary column (e.g., a wax column).

• Data Interpretation: The resulting mass spectra are compared against spectral libraries (e.g., NIST) to confirm the identity of the diacid esters based on their fragmentation patterns.

Applications in Science and Industry

The unique structure of LCUDAs makes them valuable building blocks in several high-performance sectors.

Polymer Science and Advanced Materials

This is the most significant application area for LCUDAs. They serve as monomers for condensation polymers, where their long, flexible chains can introduce desirable properties.[5][7]

• Polyamides and Polyesters: When polymerized with diamines or diols, LCUDAs form nylons or polyesters with enhanced flexibility, toughness, and lower moisture absorption compared to their short-chain counterparts.[1] The unsaturation in the polymer backbone can be used for subsequent UV or chemical crosslinking to create thermosets or elastomers.[5]

• Lubricants and Plasticizers: Esterification of the terminal carboxyl groups with branched alcohols (e.g., 2-ethylhexanol) yields dibasic esters that are valuable as high-performance, biodegradable lubricant basestocks and plasticizers.

Pharmacology and Drug Delivery

The biocompatibility and biodegradability of polymers derived from natural fatty acids make LCUDAs attractive for biomedical applications.

• Drug Delivery Systems: Polyesters and poly(ester amide)s synthesized from LCUDAs can be formulated into nanoparticles or microparticles for the controlled release of therapeutic agents.[16][17] The degradation rate can be tuned by altering the polymer composition.

• Metabolic Roles: In mammals, long-chain dicarboxylic acids are products of fatty acid ω-oxidation, a metabolic pathway that becomes more active under conditions of high lipid load.[9][18] Studies suggest that these endogenous diacids can act as signaling molecules, for instance, by inducing peroxisomal β-oxidation.[19] This metabolic link opens avenues for investigating their role in metabolic diseases.

Cosmetics and Pharmaceuticals

Certain unsaturated dioic acids have demonstrated biological activity relevant to dermatology. They have been investigated for use in topical formulations as sebosuppressive agents for treating conditions like acne and for skin lightening purposes.[20]

Caption: Key application domains for long-chain unsaturated dioic acids.

Conclusion and Future Outlook

Long-chain unsaturated dioic acids stand at the intersection of sustainable chemistry, advanced materials science, and biotechnology. Their synthesis from renewable fatty acids positions them as key players in the transition away from a fossil fuel-based economy. While chemical routes like metathesis offer high efficiency, the continued advancement of metabolic engineering and bioprocess optimization promises to make biotechnological production increasingly cost-competitive and environmentally benign.

Future research will likely focus on expanding the variety of available LCUDAs by exploring novel fatty acid feedstocks and engineering microbial cell factories for non-native structures. Furthermore, a deeper understanding of the structure-property relationships in polymers derived from these unique monomers will unlock new applications in fields ranging from flexible electronics to advanced biomedical devices. As a versatile and sustainable platform, LCUDAs are poised to be integral components in the next generation of high-performance materials and therapeutics.

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• Yu, J. L., Qian, Z. G., & Zhong, J. J. (2018). Advances in bio-based production of dicarboxylic acids longer than C4. PMC. [Link]

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• Ranea-Robles, P., & Houten, S. M. (2023). The biochemistry and physiology of long-chain dicarboxylic acid metabolism. PubMed. [Link]

• Malik, S., et al. (2023). An eclectic review on dicarboxylic acid production through yeast cell factories and its applications. SpringerLink.
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• Mante, O. D., et al. (2021). Conversion of fatty acid methyl esters into dibasic esters by metathesis and their lubricant properties. RSC Publishing. [Link]

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• El-Hashani, A. M., et al. (1987). Indirect spectrophotometric microdetermination of some carboxylic acids and unsaturated organic compounds in aqueous solution. RSC Publishing. [Link]

• Tu, L., et al. (2019). Long-chain dicarboxylic acids play a critical role in inducing peroxisomal β-oxidation and hepatic triacylglycerol accumulation. PMC. [Link]

• Ngo, H. L., et al. (2006). Metathesis of unsaturated fatty acids: Synthesis of long-chain unsaturated-α,ω-dicarboxylic acids. ResearchGate. [Link]

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• Fernández-d'Arlas, B., et al. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. MDPI. [Link]

• Synthesis of long chain unsaturated fatty acid by carbon chain extension chemical reaction. (2017).

• Ferreri, C., et al. (1996). Saturated dicarboxylic acids as products of unsaturated fatty acid oxidation. PubMed. [Link]

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• Ooi, T. L., et al. (2023). Recent advances in synthesis of polymers based on palm oil and its fatty acids. SpringerLink. [Link]

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Difference between 7-Hexadecenedioic acid and Hexadecanedioic acid

The Structural and Functional Dichotomy of C16 Dicarboxylic Acids: A Comparative Analysis of 7-Hexadecenedioic Acid and Hexadecanedioic Acid

Executive Summary

In the realm of lipidomics and synthetic chemistry, the distinction between seemingly identical aliphatic chains often dictates the success or failure of a project. As a Senior Application Scientist, I frequently encounter the profound impact that a single degree of unsaturation can have on molecular behavior. This whitepaper provides an in-depth technical analysis of two 16-carbon dicarboxylic acids: Hexadecanedioic acid (a fully saturated chain) and 7-Hexadecenedioic acid (containing a cis-double bond at the C7 position). By examining their physicochemical properties, metabolic pathways, and industrial applications, we can understand the causality behind their divergent roles in biological systems and chemical synthesis.

Structural Dynamics and Physicochemical Causality

The fundamental difference between these two molecules lies in their stereochemistry and the resulting physical properties. Hexadecanedioic acid (also known as thapsic acid) is a straight-chain, unbranched dicarboxylic acid[1]. Its fully saturated nature allows for highly ordered, tight van der Waals interactions between molecules, resulting in a dense crystal lattice.

Conversely, the introduction of a cis (Z) double bond at the C7 position in 7-hexadecenedioic acid creates a rigid 30-degree steric "kink" in the hydrocarbon backbone.

The Causality Principle: This kink physically prevents the tight molecular packing observed in its saturated counterpart. As a direct consequence, the intermolecular forces are significantly weakened, drastically lowering the melting point and altering the solubility profile. While hexadecanedioic acid is a highly stable solid at room temperature, 7-hexadecenedioic acid behaves as a low-melting solid or viscous oil, making it far more soluble in polar organic solvents and more reactive at the alkene site[2].

Quantitative Data Summary

Physicochemical Property	Hexadecanedioic Acid (HDA)	7-Hexadecenedioic Acid (HDEA)
Chain Length	16 Carbons	16 Carbons
Saturation State	Fully Saturated	Monounsaturated (cis-Δ7)
Molecular Formula	C16H30O4	C16H28O4
Molecular Weight	286.41 g/mol [3]	284.40 g/mol [4]
Melting Point	120–126 °C[1]	< 50 °C (Viscous liquid/low-melting solid)
Water Solubility	0.0057 g/L (Insoluble)[1]	Moderately higher due to disrupted packing
Primary Industrial Use	Polyamide synthesis, insulin analogs[5]	Macrocyclic ketones (muscone), cross-linking[6]

Biological Metabolism and Enzymatic Processing

Both diacids serve as endogenous metabolites or fermentation products, but their processing within the mitochondria highlights a critical divergence in enzymatic recognition.

Hexadecanedioic acid undergoes standard β-oxidation. Once activated to its CoA thioester by acyl-CoA synthetase, it is systematically cleaved into acetyl-CoA units and shorter dicarboxylic acids without interruption[7].

However, 7-hexadecenedioic acid encounters a metabolic bottleneck. When the β-oxidation machinery reaches the unsaturation, the standard enoyl-CoA hydratase cannot process the cis-double bond. Causality in Metabolism: The pathway must temporarily halt until an auxiliary enzyme, enoyl-CoA isomerase , converts the cis-double bond into a trans-double bond, shifting it to the correct position for hydration and subsequent cleavage.

Fig 1: Comparative mitochondrial β-oxidation pathways for saturated vs. unsaturated C16 diacids.

Industrial and Pharmaceutical Applications

Hexadecanedioic Acid (HDA): Because of its thermal stability and linear geometry, HDA is a highly sought-after monomer for synthesizing high-performance polyamides and polyesters used in aerospace and automotive industries[5]. In pharmaceuticals, it acts as a lipophilic substituent in drug delivery systems. For instance, attaching HDA to insulin analogs promotes reversible binding to human serum albumin, dramatically extending the drug's half-life[7].

7-Hexadecenedioic Acid (HDEA): The reactivity of the C7 double bond makes HDEA a prime candidate for specialized synthesis. It is a critical intermediate in the bio-production of macrocyclic ketones, such as l-muscone (a highly valued fragrance compound). Recombinant host cells engineered with specific cyclization enzymes utilize 7-hexadecenedioic acid-CoA to bypass traditional, environmentally toxic synthetic routes[6]. Furthermore, the double bond serves as a cross-linking site for the development of biodegradable, thermosetting polymers.

Self-Validating Experimental Protocols

To ensure scientific integrity, any analytical or synthetic workflow involving these diacids must be self-validating. Below are field-proven methodologies designed to control for matrix effects and reaction variables.

Protocol A: LC-MS/MS Quantification of C16 Dicarboxylic Acids in Hepatic Mitochondria

This protocol utilizes isotope dilution to ensure that any signal suppression caused by the biological matrix is mathematically corrected, establishing a self-validating quantitative system.

• Sample Preparation & Isotope Spiking: Aliquot 100 µL of mitochondrial isolate. Immediately spike with 10 µL of stable isotope-labeled internal standard (e.g.,

  -hexadecanedioic acid) to account for extraction recovery variations.

• Liquid-Liquid Extraction (LLE): Add 400 µL of Methyl tert-butyl ether (MTBE) and 100 µL of methanol. Vortex vigorously for 5 minutes. Causality: The moderately polar MTBE efficiently partitions the lipophilic dicarboxylic acids into the organic layer while the methanol precipitates interfering proteins.

• Phase Separation: Centrifuge at 14,000 x g for 10 minutes at 4 °C to yield a distinct biphasic separation.

• Drying and Reconstitution: Transfer the upper organic layer to a clean autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen to prevent oxidative degradation. Reconstitute in 100 µL of mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid).

• LC-MS/MS Analysis: Inject 5 µL onto a C18 reverse-phase column. Operate the mass spectrometer in negative electrospray ionization (ESI-) mode, utilizing Multiple Reaction Monitoring (MRM) to isolate specific precursor-to-product ion transitions for both the saturated and unsaturated species.

Fig 2: Self-validating LC-MS/MS workflow for the quantification of C16 dicarboxylic acids.

Protocol B: Chemoenzymatic Synthesis of 7-Hexadecenedioic Acid

• Fermentation: Cultivate engineered Candida tropicalis in a bioreactor at pH 7.0-7.5. Feed natural oleic acid continuously. Causality: The yeast's specialized cytochrome P450 monooxygenases selectively oxidize the terminal methyl group (ω-oxidation) into a carboxyl group without altering the internal double bond[2].

• Extraction: Acidify the fermentation broth to pH 3.0 using HCl. This protonates the carboxylate groups, shifting them to their lipophilic state for efficient extraction using diethyl ether.

• Purification: Isolate the target diacid via flash column chromatography (Hexane/Ethyl Acetate gradient) and verify the retention of the cis-double bond using 1H-NMR (monitoring the vinylic protons at ~5.3 ppm).

References

• National Center for Biotechnology Information (PubChem) . "PubChem Compound Summary for CID 10459, Hexadecanedioic acid." PubChem Database.[Link]

• Wikipedia Contributors . "Thapsic acid." Wikipedia, The Free Encyclopedia. [Link]

• World Intellectual Property Organization (WIPO). "Production of macrocyclic ketones in recombinant hosts.
• World Intellectual Property Organization (WIPO). "Methods for the synthesis of fatty diacids by the metathesis of unsaturated diacids obtained by fermentation of natural fatty acids.

• University of Luxembourg / PubChemLite . "7-hexadecenedioic acid, (7z)- (C16H28O4)." PubChemLite Database.[Link]

Sources

• 1. Thapsic acid - Wikipedia [en.wikipedia.org]
• 2. WO2009047444A1 - Methods for the synthesis of fatty diacids by the metathesis of unsaturated diacids obtained by fermentation of natural fatty acids - Google Patents [patents.google.com]
• 3. Hexadecanedioic acid | C16H30O4 | CID 10459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - 7-hexadecenedioic acid, (7z)- (C16H28O4) [pubchemlite.lcsb.uni.lu]
• 5. chemimpex.com [chemimpex.com]
• 6. WO2019086583A1 - Production of macrocyclic ketones in recombinant hosts - Google Patents [patents.google.com]
• 7. Hexadecanedioic Acid / Thapsic Acid | CAS: 505-54-4 | Description & Pharmaceutical Uses [pharmacompass.com]

Technical Monograph: (7Z)-7-Hexadecenedioic Acid in Advanced Polymer Systems

Executive Summary

(7Z)-7-Hexadecenedioic acid represents a high-value, functional monomer situated at the intersection of biotechnology and polymer science. Unlike its saturated counterpart (hexadecanedioic acid/thapsic acid), the incorporation of a cis-configured double bond at the C7 position introduces a "kink" in the backbone. This structural anomaly significantly depresses melting transitions (

) and crystallinity while providing a reactive handle for post-polymerization modification via thiol-ene "click" chemistry.[1] This guide explores its synthesis via metabolic engineering, its polymerization kinetics, and its critical role in developing next-generation drug delivery vehicles and shape-memory polymers.[1]

Chemical Architecture & Biocatalytic Synthesis

Structural Significance

The molecule is a C16

-dicarboxylic acid.[1] Its defining feature is the cis (Z) unsaturation at carbon 7.

• Formula:

• Systematic Name: (7Z)-Hexadec-7-enedioic acid[2][3]

• Structural Asymmetry: The double bond creates two unequal methylene spacers: a

  spacer (carboxyl to alkene) and a spacer (alkene to carboxyl).[1] This asymmetry is crucial for disrupting the crystal lattice in derived polymers, enhancing flexibility compared to symmetrical analogs like (9Z)-octadecenedioic acid.

Synthesis: The -Oxidation Pathway

Chemical synthesis of long-chain unsaturated diacids is inefficient, often requiring aggressive oxidants (e.g., ozone,

) that risk cleaving the alkene.[1] The industry standard—and recommended protocol—relies on the biocatalytic -oxidation of the corresponding fatty acid, (7Z)-7-Hexadecenoic acid (Hypogeic Acid) , using engineered yeast.

Host Organism: Candida tropicalis (Blocked

-oxidation mutant).[1][4] Mechanism: The strain is genetically modified to delete acyl-CoA oxidase ( ) genes, preventing chain shortening.[1] This forces the metabolic flux toward the -oxidation pathway mediated by Cytochrome P450 monooxygenases (CYP52 family).

[4][5]

Polymer Physics: The "Cis-Kink" Effect[1]

Incorporating (7Z)-7-Hexadecenedioic acid into polyesters (e.g., condensing with 1,4-butanediol) radically alters the material properties compared to saturated C16 diacids.

Thermal Transition Depression

The cis double bond acts as a defect in the polymer chain folding. While saturated poly(butylene hexadecanedioate) is a highly crystalline thermoplastic (

), the (7Z) analog exhibits a significantly lower melting point, estimated between 35°C and 45°C . This range is physiologically relevant, making it an ideal "soft segment" for body-temperature responsive materials.[1]

Comparative Material Properties

The following table contrasts the properties of polyesters derived from saturated vs. (7Z)-unsaturated C16 diacids.

Property	Saturated C16 Polyester	(7Z)-Unsaturated Polyester	Mechanism of Change
Melting Point ( )	High (~70°C)	Low (~40°C)	Cis-geometry prevents efficient lamellar packing.[1]
Crystallinity	>50%	15-30%	Steric hindrance of the kink reduces crystal perfection.[1]
Modulus	High (Stiff)	Low (Elastomeric)	Increased amorphous volume fraction.[1]
Reactivity	Inert	High	Internal alkene allows radical or electrophilic attack.[1]
Degradation	Slow	Accelerated	Lower crystallinity increases water permeation/hydrolysis.[1]

Functionalization: Thiol-Ene Click Chemistry[1][6]

The primary utility of (7Z)-7-Hexadecenedioic acid in drug development is its ability to serve as a "clickable" scaffold. The internal double bond is sterically shielded compared to terminal alkenes but remains highly reactive toward thiols under radical conditions.

Mechanism

This reaction proceeds via a step-growth radical mechanism, insensitive to oxygen and water, making it ideal for modifying sensitive biological payloads (peptides, drugs).[1]

• Initiation: Photoinitiator generates a thiyl radical (

  ).[1]

• Propagation:

  adds across the C7=C8 bond.

• Chain Transfer: The resulting carbon radical abstracts a hydrogen from another thiol, regenerating

  .

Biomedical & Pharmaceutical Applications[7][8][9]

Stimuli-Responsive Drug Carriers

The

of poly((7Z)-7-hexadecenedioate) esters falls near human body temperature ( ).[1]

• Application: Solid Lipid Nanoparticles (SLNs) or Micelles.[1]

• Mechanism: At room temperature (

  ), the core is crystalline/solid, protecting the drug. Upon injection ( ), the core undergoes a phase transition to a molten state, triggering a burst or sustained release of the payload.

Crosslinked Shape-Memory Polymers

By reacting the internal double bonds with multifunctional thiols (e.g., trimethylolpropane tris(3-mercaptopropionate)), a covalently crosslinked network is formed.[1]

• Permanent Shape: Defined by the chemical crosslinks.

• Temporary Shape: Set by crystallizing the C16 chains below

  .

• Recovery: Heating above

  melts the crystals, and entropy drives the polymer back to its permanent crosslinked shape. This is used in smart sutures or self-deploying stents .[1]

Experimental Protocol: Synthesis of Poly(1,6-hexanediyl (7Z)-7-hexadecenedioate)

Objective: Synthesize a functionalizable polyester with

.

Materials

• (7Z)-7-Hexadecenedioic acid (Purified >98%)[1][5]

• 1,6-Hexanediol (1.05 molar eq.)[1]

• Catalyst: Titanium(IV) isopropoxide (

  , 200 ppm)[1]

• Antioxidant: Irganox 1010 (to protect the double bond)[1]

Methodology

• Esterification (Melt Phase):

  • Charge diacid and diol into a flame-dried reactor with mechanical stirring.

  • Add antioxidant (0.1 wt%).[1]

  • Heat to 160°C under nitrogen flow for 4 hours. Note: Keep temperature <180°C to prevent thermal crosslinking of the alkene.

  • Collect water byproduct in a Dean-Stark trap.[1]

• Polycondensation (Vacuum Phase):

  • Add

    catalyst.[1]

  • Gradually reduce pressure to <0.1 mbar over 1 hour to prevent bumping.

  • Increase temperature to 170°C .

  • Maintain high vacuum for 6–8 hours. The viscosity will rise significantly (observe torque on stirrer).

• Purification:

  • Dissolve polymer in chloroform.

  • Precipitate into cold methanol (

    ).[1]

  • Dry under vacuum at room temperature.[1]

• Characterization:

  • 1H-NMR: Verify retention of alkene protons (

    5.3 ppm) and absence of crosslinking.

  • GPC: Target PDI < 2.0.

References

• Picataggio, S., et al. (1992).[6] Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids. Bio/Technology, 10, 894–898.[4][6] Link

• Cai, M., et al. (2019). Synthetic Approaches to Combine the Versatility of the Thiol Chemistry with the Degradability of Aliphatic Polyesters. Journal of Polymer Science Part A: Polymer Chemistry, 51, 1-15.[1] Link

• Türünç, O., & Meier, M. A. R. (2013). The thiol–ene (click) reaction for the synthesis of plant oil derived polymers.[7] European Journal of Lipid Science and Technology, 115(1), 41-54. Link

• Athenstaedt, K. (2010). 7-Hexadecenoic acid: Structure and Function. Lipidomics Gateway, Lipid Maps. Link

• Biermann, U., et al. (2011). New syntheses with oils and fats as renewable raw materials for the chemical industry. Angewandte Chemie International Edition, 50(17), 3854-3871. Link

Sources

• 1. larodan.com [larodan.com]
• 2. Exposome-Explorer - 7E-Hexadecenoic acid (trans-16:1n-9) (Compound) [exposome-explorer.iarc.fr]
• 3. (Z)-7-hexadecene dioic acid, 253687-18-2 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. larodan.com [larodan.com]
• 6. Transformation of Fatty Acids Catalyzed by Cytochrome P450 Monooxygenase Enzymes of Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. books.rsc.org [books.rsc.org]

Protocols & Analytical Methods

Application Note: Total Synthesis of (7Z)-7-Hexadecenedioic Acid

A Stereoselective, Self-Validating Protocol for Long-Chain Z-Alkene Dicarboxylic Acids

Introduction & Strategic Rationale

(7Z)-7-Hexadecenedioic acid is a critical 16-carbon mono-unsaturated dicarboxylic acid. It serves as an essential intermediate in the biological and chemical synthesis of macrocyclic ketones (such as muscone)[1] and acts as a valuable precursor in lipidomics research and pheromone development.

Synthesizing long-chain Z-alkene diacids requires absolute control over the double-bond geometry. Traditional Wittig olefination often yields inseparable E/Z mixtures. Therefore, this protocol employs a highly convergent, stereoselective retrosynthetic strategy:

• C–C Bond Formation : Alkylation of a terminal alkyne to establish the 16-carbon backbone.

• Global Oxidation : Simultaneous conversion of both terminal primary alcohols to carboxylic acids.

• Stereoselective Semi-Hydrogenation : Reduction of the internal alkyne exclusively to the Z-alkene using Lindlar's catalyst.

Synthetic Workflow

Synthetic workflow for the total synthesis of (7Z)-7-hexadecenedioic acid.

Step-by-Step Experimental Protocols

General Note on Self-Validating Systems: Each step in this protocol is designed with built-in analytical checkpoints (TLC, NMR, or colorimetric changes) to ensure the reaction has proceeded to completion before moving to the next stage.

Step 1: Bis-Protection of Terminal Alcohols

Objective : Mask the hydroxyl groups of 7-octyn-1-ol and 8-bromo-1-octanol to prevent quenching of the organolithium reagent in Step 2.

• In two separate flame-dried flasks, dissolve 7-octyn-1-ol (1.0 eq) and 8-bromo-1-octanol (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M).

• Add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.1 eq) to each flask.

• Stir at room temperature for 4 hours.

• Causality & Validation : Tetrahydropyranyl (THP) ethers are chosen over silyl ethers due to their superior stability against strong bases (like n-BuLi). The reaction is self-validating via TLC; staining with phosphomolybdic acid (PMA) will show the complete consumption of the highly polar starting alcohols.

Step 2: Alkyne Alkylation (C–C Bond Formation)

Objective : Construct the 16-carbon backbone via an SN2 nucleophilic substitution.

• Dissolve the THP-protected 7-octyn-1-ol (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere and cool to -78 °C.

• Dropwise add n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.05 eq). Stir for 30 minutes to form the lithium acetylide.

• Add DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) (2.0 eq) and stir for 15 minutes.

• Add the THP-protected 8-bromo-1-octanol (1.1 eq) dropwise. Gradually warm the reaction to room temperature and stir for 16 hours.

• Quench with saturated aqueous NH₄Cl and extract with diethyl ether.

• Causality & Validation : Long-chain primary bromides are notoriously sluggish in SN2 reactions with alkynes.[2]. DMPU is preferred over HMPA due to its significantly lower toxicity profile.

Step 3: Global Deprotection

Objective : Unmask the terminal hydroxyl groups.

• Dissolve the crude 1,16-bis(THP-oxy)hexadec-7-yne in methanol (0.2 M).

• Add p-Toluenesulfonic acid monohydrate (pTsOH·H₂O, 0.1 eq) and stir at 40 °C for 3 hours.

• Neutralize with solid NaHCO₃, filter, and concentrate to yield hexadec-7-yne-1,16-diol.

• Validation : The appearance of a broad O–H stretch at ~3300 cm⁻¹ in the IR spectrum confirms successful deprotection.

Step 4: Jones Oxidation

Objective : Oxidize the C1 and C16 primary alcohols directly to carboxylic acids.

• Dissolve the diol in reagent-grade acetone (0.1 M) and cool to 0 °C.

• Slowly add freshly prepared[3] until a distinct orange/red color persists (indicating a slight excess of Cr(VI)).

• Stir for 2 hours at room temperature.

• Quench the excess oxidant by adding isopropanol until the solution turns entirely green.

• Causality & Validation : The Jones oxidation is a highly reliable method for total synthesis.[4]. The visual color change from orange (Cr⁶⁺) to green (Cr³⁺) serves as an immediate, self-validating indicator of the redox process.

Step 5: Stereoselective Semi-Hydrogenation

Objective : Reduce the internal alkyne to the (7Z)-alkene without over-reduction.

• Dissolve hexadec-7-ynedioic acid in methanol/ethyl acetate (1:1, 0.1 M).

• Add [5] at 10 wt% and synthetic quinoline (0.2 eq).

• Purge the flask with H₂ gas and stir vigorously under a balloon of H₂ (1 atm) at room temperature.

• Monitor strictly by H₂ uptake or GC-MS. Once 1 equivalent of H₂ is consumed (typically 2-4 hours), filter the mixture through Celite.

• Causality & Validation : Lindlar's catalyst is specifically engineered for this transformation. The lead acetate and quinoline "poison" the palladium surface, preventing the reduction of the resulting alkene to an alkane.[6][7].

Quantitative Data Summary

Step	Transformation	Key Reagents	Reaction Time	Typical Yield	Analytical Checkpoint
1	THP Protection	DHP, PPTS, DCM	4 h	95%	TLC : Rf shift to ~0.8 (Hex/EtOAc 4:1)
2	Alkyne Alkylation	n-BuLi, DMPU, THF	16 h	78%	¹H NMR : Disappearance of terminal alkyne proton (δ 1.9 ppm)
3	Deprotection	pTsOH, MeOH	3 h	92%	IR : Broad O–H stretch at 3300 cm⁻¹
4	Jones Oxidation	CrO₃, H₂SO₄, Acetone	2 h	85%	Visual : Orange to Green color shift¹H NMR : COOH broad singlet
5	Lindlar Reduction	H₂, Pd/CaCO₃, Quinoline	2-4 h	90%	¹H NMR : Cis-alkene multiplet at δ 5.3 ppm (J ≈ 11 Hz)

References

• Title : WO 2019/086583 A1 - Methods and Compositions for the Production of Muscone Source : Googleapis.com (WIPO Patent Database) URL :[Link] (Derived from[1])

• Title : Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst Source : OrgOSolver URL :[Link]

• Title : Semi-hydrogenation of alkynes Source : Wikipedia URL :[Link]

• Title : Partial Reduction of Alkynes With Lindlar's Catalyst Source : Master Organic Chemistry URL :[Link]

• Title : Jones oxidation Source : Wikipedia URL :[Link]

• Title : Jones Oxidation Source : Organic Chemistry Portal URL :[Link]

• Title : Efficient Synthesis of 2'-Epi-Ginsenoyne L Source : LOCKSS (Baldwin et al.) URL :[Link] (Derived from[2])

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]
• 5. Semi-hydrogenation of alkynes - Wikipedia [en.wikipedia.org]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

GC-MS method for quantification of 7-Hexadecenedioic acid in plant tissues

Application Note: Precision Quantification of 7-Hexadecenedioic Acid in Plant Tissues via GC-MS

Executive Summary

7-Hexadecenedioic acid is a rare, unsaturated dicarboxylic acid, often functioning as a monomeric building block in plant biopolymers like cutin and suberin , or as a stress-response metabolite derived from the oxidation of unsaturated fatty acids. Its quantification presents distinct challenges: it is non-volatile, prone to oxidation, and often covalently bound within resistant polyester matrices.

This protocol details a rigorous Gas Chromatography-Mass Spectrometry (GC-MS) workflow. Unlike standard lipidomics, this method incorporates a dual-pathway extraction to distinguish between the free metabolite pool and the ester-bound structural pool. We utilize acid-catalyzed transmethylation to generate stable Dimethyl 7-Hexadecenedioate derivatives, ensuring optimal volatility and chromatographic resolution.

Scientific Rationale & Experimental Design

The Challenge of Dicarboxylic Acids (DCAs)

Native dicarboxylic acids possess two carboxyl groups, rendering them highly polar and thermally unstable.[1] Direct GC analysis leads to peak tailing and decarboxylation.

• Solution: Derivatization to Fatty Acid Methyl Esters (FAMEs) . While Silylation (TMS) is an alternative, Methylation is preferred here for its superior stability during the long run times required to separate C16 isomers.

Isomer Specificity (The "7-ene" position)

Standard Electron Ionization (EI) MS often causes double bond migration, making it difficult to distinguish 7-hexadecenedioic acid from its isomers (e.g., 8- or 9- isomers) based solely on mass spectra.

• Strategy: We rely on high-resolution capillary chromatography (polar phase) and the use of authentic standards for Retention Time (RT) locking. For absolute structural confirmation of the double bond position, Dimethyl Disulfide (DMDS) derivatization is recommended as a secondary validation step.

Internal Standardization

To correct for extraction efficiency and injection variability, a structural analog is required.

• Standard: Pentadecanedioic acid (C15:0 DCA) . It is structurally similar (dicarboxylic) but absent in most plant tissues, making it an ideal internal standard (IS).

Visual Workflow

Caption: Dual-pathway workflow for extracting free vs. bound 7-Hexadecenedioic acid, converging at FAME analysis.

Materials & Reagents

• Standards:

  • Target: 7-Hexadecenedioic acid (Custom synthesis or high-purity isolate).

  • Internal Standard (IS): Pentadecanedioic acid (CAS: 1460-18-0).

  • FAME Mix: C8-C24 standard mix for Retention Index (RI) calculation.

• Reagents:

  • Methanol (HPLC grade).

  • Chloroform (HPLC grade) or Dichloromethane.

  • Sulfuric Acid (H2SO4) or Boron Trifluoride (BF3) in Methanol (14%).

  • Hexane (GC grade).

  • Sodium Chloride (NaCl), saturated solution.

  • Sodium Sulfate (Na2SO4), anhydrous.

Detailed Protocol

Step 1: Sample Preparation

• Harvest: Flash-freeze plant tissue in liquid nitrogen immediately upon collection to stop enzymatic oxidation (lipoxygenase activity).

• Lyophilization: Freeze-dry samples for 48 hours. Water interferes with methylation.

• Grinding: Homogenize to a fine powder using a bead beater or mortar/pestle.

Step 2: Extraction & Derivatization (Choose Path)

Path A: Quantification of Free Acids (Soluble Pool)

• Weigh 50 mg of tissue powder into a glass centrifuge tube.

• Add 10 µg of Internal Standard (IS).

• Add 3 mL Chloroform:Methanol (2:1 v/v) . Vortex for 1 min; sonicate for 15 min.

• Add 1 mL 0.9% NaCl to induce phase separation. Centrifuge (3000 x g, 5 min).

• Collect the lower chloroform phase (lipids) into a new glass vial.

• Evaporate to dryness under Nitrogen gas (

  ).[1]

• Derivatization: Add 1 mL BF3-Methanol (14%) . Cap tightly. Incubate at 60°C for 10 mins .

  • Note: BF3 is a Lewis acid that efficiently converts free carboxyl groups to methyl esters.

Path B: Quantification of Total/Bound Acids (Suberin/Cutin Analysis) Use this path if the analyte is a structural monomer.

• Weigh 10-20 mg of delipidated tissue residue (or raw powder).

• Add 10 µg of Internal Standard (IS).

• Add 2 mL 1M H2SO4 in Methanol .

• Flush headspace with

  to prevent oxidation of the double bond. Cap tightly with a Teflon-lined screw cap.

• Incubate at 85°C for 2 hours .

  • Mechanism: This harsh transmethylation depolymerizes polyesters and simultaneously methylates the released fatty acids.

• Cool to room temperature. Add 1 mL Hexane and 1 mL Saturated NaCl .

• Vortex vigorously.[1] Centrifuge. The FAMEs (including Dimethyl 7-hexadecenedioate) partition into the upper Hexane layer.

Step 3: Cleanup

• Transfer the Hexane layer (from Path A or B) to a new vial containing anhydrous

  to remove residual water.

• Transfer supernatant to a GC vial with a glass insert.

GC-MS Method Parameters

To separate the "7-ene" isomer from potential 9-ene or saturated analogs, a high-polarity column is recommended.

Parameter	Setting	Rationale
Instrument	Agilent 7890/5977 (or equivalent)	Single Quadrupole is sufficient.
Column	DB-23 (50%-Cyanopropyl) or HP-88	High polarity separates FAMEs by degree and position of unsaturation.
Dimensions	30 m x 0.25 mm x 0.25 µm	Standard capillary dimensions.
Inlet Temp	250°C	Ensures rapid volatilization.
Injection	1 µL, Splitless (1 min purge)	Maximizes sensitivity for trace metabolites.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)
Oven Program	50°C (1 min) → 25°C/min → 175°C → 4°C/min → 240°C (hold 5 min)	Slow ramp (4°C/min) in the C16 elution window is critical for isomer separation.
Transfer Line	280°C	Prevents condensation.
Ion Source	230°C (EI mode, 70 eV)	Standard ionization.
Acquisition	SIM/Scan Mode	Scan: 50-500 m/z (for ID). SIM: See Table below (for Quant).

Target Ions for SIM (Selected Ion Monitoring)

Analyte	Derivative	Quant Ion (m/z)	Qualifier Ions (m/z)
7-Hexadecenedioic Acid	Dimethyl Ester	264 ( )	233 ( ), 201, 55
Pentadecanedioic Acid (IS)	Dimethyl Ester	252 ( )	221 ( ), 55

Note: The molecular ion (

) for Dimethyl 7-hexadecenedioate is m/z 312? Correction:

• Formula:

  (Acid) → (Dimethyl Ester).

• MW of Acid: 284.4.

• MW of Dimethyl Ester:

  .

• Wait: 7-Hexadecenedioic acid is

  .

  • Saturated C16 diacid (Hexadecanedioic) =

    (MW 286).

  • Unsaturated C16:1 diacid =

    (MW 284).

  • Dimethyl ester of C16:1 diacid =

    (MW 312).

• Revised SIM Table:

Analyte	Derivative	Quant Ion (m/z)	Qualifier Ions (m/z)
7-Hexadecenedioic Acid	Dimethyl Ester	280 ( )*	312 ( ), 281, 249
Pentadecanedioic Acid (IS)	Dimethyl Ester	269 ( )	300 ( ), 55

Note: Dicarboxylic dimethyl esters often show weak molecular ions. The loss of methoxy (

) or methanol ( ) is common.

Data Analysis & Validation

Identification

• Retention Time: Compare against the authentic standard. The 7-isomer typically elutes slightly earlier than the 9-isomer on polar columns.

• Mass Spectrum: Look for the molecular ion (m/z 312) and characteristic loss of alkoxy groups.

Quantification Calculation

Calculate the concentration (

) using the Response Factor ( ) derived from calibration standards.

Validation Criteria

• Linearity:

  over 5-500 µg/mL range.

• Recovery: Spike pure standard into matrix; acceptable range 80-120%.

• LOD: Signal-to-Noise ratio > 3.

Troubleshooting

Issue	Probable Cause	Solution
No Peak Detected	Incomplete derivatization.	Ensure reagents are fresh; increase reaction time to 2h for bound lipids.
Peak Tailing	Column activity or degradation.	Trim column inlet; ensure inlet liner is deactivated (silanized).
Extra Peaks	Oxidation of double bonds.[2]	Add BHT (0.01%) to extraction solvents as an antioxidant.
Isomer Co-elution	Insufficient resolution.	Switch to a 60m or 100m column (e.g., SP-2560) or lower the ramp rate.

References

• Li-Beisson, Y., et al. (2013). "Cutin and Suberin Polyesters." Arabidopsis Book. Link

• Christie, W. W. (1993). "Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis." The Oily Press. Link

• Franke, R., et al. (2005). "A Cutin Deficient Mutant of the Tomato Reveals the Role of Cutin for Water Relations." The Plant Journal. Link

• Kolattukudy, P. E. (1980). "Cutin, Suberin, and Waxes." The Biochemistry of Plants. Link

• Molina, I., et al. (2006). "Sequencing of the Arabidopsis Cutin Polymer." Plant Physiology. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Saturated dicarboxylic acids as products of unsaturated fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Extraction and Isolation of 7-Hexadecenedioic Acid from Suberin

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Introduction & Strategic Rationale

Suberin is a highly complex, cross-linked biopolyester deposited in the cell walls of specific plant tissues (e.g., cork oak, birch outer bark) to act as an environmental and antimicrobial barrier. Depolymerizing this matrix yields a rich library of aliphatic monomers, including ω-hydroxyacids, α,ω-dicarboxylic acids, and fatty alcohols[1].

Among these, 7-Hexadecenedioic acid ((7Z)-hexadec-7-enedioic acid, CAS 253687-18-2) is a highly valuable, monounsaturated C16 dicarboxylic acid[2]. Due to its bifunctionality and internal alkene group, it is a sought-after precursor for synthesizing advanced biodegradable polyesters, polyols, and targeted lipid nanoparticle (LNP) delivery vehicles[1][3].

However, isolating this specific unsaturated monomer presents a significant analytical challenge. It requires a depolymerization strategy that cleaves ester bonds without oxidizing the fragile double bond, followed by rigorous fractionation to separate it from chemically similar saturated diacids and hydroxyacids[1][4]. This application note details a self-validating, field-proven methodology for the extraction, isolation, and analytical verification of 7-hexadecenedioic acid.

Quantitative Data Summary

Understanding the physicochemical properties and expected yields of the target analyte is critical for optimizing chromatographic gradients and mass spectrometry parameters.

Table 1: Physicochemical and Analytical Profile of 7-Hexadecenedioic Acid

Parameter	Value	Analytical Relevance
IUPAC Name	(Z)-hexadec-7-enedioic acid	Target analyte structural identification
Monoisotopic Mass	284.19876 Da	High-resolution MS targeting[2]
[M-H]⁻ Adduct (ESI-)	283.19148 m/z	Primary ion for negative mode LC-MS[2]
Suberin Depolymerization Yield	22% – 52% (w/w)	Total monomer recovery baseline from raw biomass[3]
Target Monomer Abundance	~1.1% – 5.9% of total monomers	Expected yield; varies by botanical source (e.g., cork vs. birch)[3]

Experimental Workflow & Logical Architecture

The isolation of 7-hexadecenedioic acid relies on a sequence of orthogonal separation principles: differential solubility (delipidation), selective chemical cleavage (alkaline hydrolysis), pH-driven phase transfer, and polarity-based fractionation[1][4][5].

Workflow for the depolymerization and isolation of 7-hexadecenedioic acid from suberin biomass.

Step-by-Step Methodology

Phase 1: Biomass Delipidation (Pre-Extraction)

• Mill the raw suberin-rich biomass (e.g., cork or birch outer bark) to a fine powder, ensuring a moisture content of <6%[1].

• Suspend the powder in a glass extraction tube containing hot isopropanol (85 °C) or a chloroform:methanol (2:1, v/v) mixture. Incubate for 30 minutes[5].

• Filter the mixture to separate the solvent from the solid residue. Dry the insoluble polymeric residue thoroughly.

• Causality & Insight: Suberin co-exists with solvent-extractable waxes (alkyl hydroxycinnamates) and triterpenes (e.g., betulin). If this delipidation step is skipped, these highly lipophilic compounds will co-extract with the suberinic acids, severely compromising the resolution of downstream chromatographic purification[1][5].

Phase 2: Alkaline Depolymerization

• Weigh 100 mg of the delipidated suberin residue and suspend it in 1 mL of anhydrous methanol[1].

• Add 1 mL of 1 M NaOH (aqueous) to the suspension[1].

• Seal the reaction vessel and incubate at 95 °C for 4 hours in a dry heating block[1].

• Causality & Insight: Alkaline hydrolysis selectively saponifies the ester linkages of the suberin network. Unlike oxidative depolymerization techniques (which can cleave alkenes into shorter-chain aldehydes or acids), this method preserves the critical (7Z)-double bond of 7-hexadecenedioic acid, ensuring structural integrity[1].

Phase 3: Acidification and Phase Transfer

• Cool the reaction mixture to room temperature.

• Carefully acidify the solution to a pH of 3.0–3.5 using 1 M HCl[1].

• Extract the aqueous mixture three times with equal volumes of dichloromethane (DCM)[1].

• Pool the organic DCM extracts and evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude free suberinic acids (FA)[1][4].

• Causality & Insight: The depolymerization reaction yields water-soluble sodium salts of the suberinic monomers. Dropping the pH below the pKa of the dicarboxylic acids (typically ~4.5) forces complete protonation. This drastic polarity shift renders the free carboxylic acids lipophilic, enabling their quantitative phase transfer into the organic DCM layer[1][4].

Phase 4: Solvent Fractionation & Chromatographic Isolation

• Resuspend the crude FA mixture in a low-polarity solvent (e.g., n-hexane), heat gently to dissolve, and then allow the mixture to cool to 20 °C[4].

• Filter the soluble fraction (enriched in long-chain aliphatic monomers) away from the precipitated highly polar polyphenolic oligomers[4].

• Subject the soluble fraction to Medium-Pressure Liquid Chromatography (MPLC) using a gradient of non-polar to polar solvents to isolate the bifunctional dicarboxylic acid fraction from the ω-hydroxyacids[4].

• Causality & Insight: Differential solvent fractionation exploits the distinct dielectric constants of the monomers. Dicarboxylic acids like 7-hexadecenedioic acid have specific solubility profiles that allow them to be partitioned away from mono-functional hydroxyacids and heavy aromatic oligomers prior to high-resolution chromatography[4].

Phase 5: Analytical Validation (Self-Validating System)

• To confirm the presence and purity of 7-hexadecenedioic acid, take a 10 mg aliquot of the isolated fraction.

• React the sample with 100 µL of pyridine and 200 µL of a silylating mixture (e.g., BSTFA/TMCS) to form trimethylsilyl (TMS) derivatives[1].

• Analyze via GC-MS (e.g., Thermo Scientific TRACE 1300 or equivalent)[6].

• Causality & Insight: Free dicarboxylic acids have high boiling points and tend to degrade or streak on GC columns. Silylation replaces active hydroxyl hydrogens with TMS groups, drastically increasing volatility and thermal stability, thereby providing a self-validating structural confirmation of the isolated monomer[1].

References

• Suberinic Acids as a Potential Feedstock for Polyol Synthesis: Separation and Characterization - MDPI. 1

• Root Aliphatic Suberin Analysis Using Non-extraction or Solvent-extraction Methods - PMC. 5

• WO2014092591A1 - Process for the extraction and purification of long-chain bi-functional suberin acids from cork - Google Patents. 4

• VALORIZAÇÃO DA SUBERINA DA CORTIÇA E DA CASCA EXTERNA DA BÉTULA - CORE. 3

• 7-hexadecenedioic acid, (7z)- (C16H28O4) - PubChemLite. 2

• Suberinic Acid Isolation from Birch Outer Bark and their Characterization - ResearchGate. 6

Sources

• 1. mdpi.com [mdpi.com]
• 2. PubChemLite - 7-hexadecenedioic acid, (7z)- (C16H28O4) [pubchemlite.lcsb.uni.lu]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. WO2014092591A1 - Process for the extraction and purification of long-chain bi-functional suberin acids from cork - Google Patents [patents.google.com]
• 5. Root Aliphatic Suberin Analysis Using Non-extraction or Solvent-extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: High-Fidelity Synthesis of (Z)-7-Hexadecenedioic Acid via Z-Selective Olefin Metathesis

Topic: Olefin metathesis strategies for synthesizing (Z)-7-Hexadecenedioic acid Content Type: Application Note & Protocol Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(Z)-7-Hexadecenedioic acid is a critical long-chain dicarboxylic acid intermediate, primarily utilized in the synthesis of macrocyclic musk odorants like Ambrettolide and Civetone , as well as in the development of polymer precursors and pharmaceutical lipophilic linkers.

Historically, the synthesis of this unsymmetrical C16 diacid relied on multi-step alkyne metathesis followed by Lindlar hydrogenation, or complex Wittig olefination strategies. These methods suffer from poor atom economy and the use of toxic lead-based catalysts.

This guide details a modern, streamlined protocol using Z-Selective Cross-Metathesis (CM) . By leveraging advanced Ruthenium-based cyclometallated catalysts (or Molybdenum-based monoaryloxide pyrrolide complexes), researchers can achieve direct stereocontrol (>90% Z-selectivity) in a single step. This approach minimizes purification bottlenecks and eliminates the need for post-reaction isomerization steps.

Strategic Analysis & Mechanistic Grounding

The Synthetic Challenge

The target molecule, (Z)-7-Hexadecenedioic acid , possesses two key structural features that define the synthetic strategy:

• Unsymmetrical Chain Length: The alkene is located at position 7, creating a C7 fragment and a C9 fragment relative to the carboxyl termini.

• Z-Stereochemistry: The biological and olfactory activity of its derivatives (e.g., Ambrettolide) strictly depends on the cis (Z) configuration. Thermodynamic metathesis typically favors the trans (E) isomer (approx. 4:1 E:Z ratio).

The Metathesis Solution: Cross-Metathesis (CM)

The most direct retrosynthetic disconnection splits the C7=C8 double bond, identifying two commercially accessible terminal alkene esters:

• Fragment A (C7): Methyl 7-octenoate (derived from butadiene telomerization or castor oil pyrolysis).

• Fragment B (C9): Methyl 9-decenoate (derived from the ethenolysis of methyl oleate).

Reaction Scheme:

Catalyst Selection: The "Z" Factor

To avoid the thermodynamic E-isomer, we employ Z-selective catalysts .

• Ruthenium-based (e.g., Ru-dithiolate or Cyclometallated NHC): Preferred for general laboratory use due to higher tolerance for air, moisture, and polar functional groups (esters). They operate via side-bound mechanisms that sterically enforce Z-addition.

• Molybdenum/Tungsten-based (Schrock/Hoveyda type): Offer superior Z-selectivity (>98%) but require strict glovebox conditions.

This protocol focuses on the Ruthenium-based approach for its balance of selectivity and operational robustness.

Visualization of Synthetic Logic

Caption: Workflow for the Z-selective cross-metathesis of terminal unsaturated esters to yield the C16 diacid precursor.

Experimental Protocol

Materials & Equipment

• Substrates:

  • Methyl 9-decenoate (>98% purity).

  • Methyl 7-octenoate (>98% purity).

• Catalyst:

  • Option A (Robust): Umicore C627 or Grubbs Z-Selective (nitrato-free).

  • Option B (High Z): Molybdenum-based MAP species (requires glovebox).

• Solvent: THF or Toluene (Anhydrous, degassed).

• Apparatus: Schlenk line or Glovebox, Vacuum distillation setup.

Step-by-Step Procedure

Step 1: Feedstock Preparation

Metathesis catalysts are sensitive to impurities (peroxides, free acids).

• Pass both ester substrates through a short plug of activated neutral alumina to remove trace peroxides and acidic impurities.

• Degas the substrates by sparging with Argon for 20 minutes.

Step 2: Reaction Setup (Cross-Metathesis)

Note: A 1:1 molar ratio leads to a statistical mixture (25% A-A, 50% A-B, 25% B-B). To maximize yield of the cross-product, using a slight excess (1.5 - 2.0 eq) of the cheaper component (usually Methyl 9-decenoate) can push the equilibrium, but 1:1 is often sufficient if distillation separation is efficient.

• Assembly: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine Methyl 7-octenoate (10 mmol, 1.56 g) and Methyl 9-decenoate (10 mmol, 1.84 g).

• Solvent: Add anhydrous THF (10 mL) to achieve a 1.0 M concentration. (High concentration favors intermolecular CM over intramolecular reactions).

• Catalyst Addition: Under a flow of Argon, add the Z-selective Ru-catalyst (0.5 - 1.0 mol%).

• Ethylene Removal: Connect the flask to a static vacuum or a bubbler venting to a fume hood.

  • Critical: The reaction produces ethylene gas. Efficient removal of ethylene prevents the back-reaction and drives conversion.[1][2] A gentle flow of Argon or weak static vacuum (approx. 100 mbar) is recommended.

• Incubation: Stir at 35–40°C for 4–6 hours. Monitor conversion by GC-FID or TLC.

Step 3: Quenching & Work-up

• Quench the reaction by adding excess Ethyl Vinyl Ether (0.5 mL) or Tris(hydroxymethyl)phosphine (THP) to deactivate the Ruthenium carbene. Stir for 30 minutes.

• Concentrate the mixture under reduced pressure to remove solvent and volatiles.

Step 4: Purification (Fractional Distillation)

The crude mixture contains three diesters with distinct boiling points (approximate estimates at 2 mmHg):

• C14 Diester (Homodimer A): ~140°C

• C16 Diester (Target Cross-Product): ~165°C

• C18 Diester (Homodimer B): ~190°C

• Perform high-vacuum fractional distillation.

• Collect the middle fraction corresponding to Dimethyl (Z)-7-hexadecenedioate .

• Alternative: For small scales (<1g), use Silver Nitrate impregnated silica gel chromatography to separate Z/E isomers if selectivity was not perfect.

Step 5: Hydrolysis to Diacid

• Dissolve the purified diester in THF/Water (1:1).

• Add LiOH (4 equiv) and stir at 60°C for 12 hours.

• Acidify with 1M HCl to pH 2.

• Extract with Ethyl Acetate, dry over MgSO4, and concentrate to yield (Z)-7-Hexadecenedioic acid .

Data Presentation & Process Control

Expected Results Table

Parameter	Value	Method of Verification
Conversion	> 90%	GC-FID (Disappearance of terminal alkenes)
Yield (Isolated)	45 - 55%	Gravimetric (Statistical limit is 50% for 1:1 mix)
Z-Selectivity	> 90%	1H-NMR (Coupling constants of vinylic protons)
Purity	> 98%	GC-MS / HPLC

Troubleshooting Guide

• Low Conversion: Poisoning of catalyst. Ensure substrates are peroxide-free (Alumina filtration is mandatory).

• Low Z-Selectivity: Temperature too high (isomerization) or catalyst degradation. Lower reaction temperature to 25°C and increase reaction time.

• Homodimer Dominance: Check stoichiometry. If one substrate reacts faster (homodimerizes), add it slowly via syringe pump to the other substrate + catalyst mixture.

References

• A New Synthesis of Civetone. Plugge, M.F.C., Mol, J.C. Synlett (1991).[3] Link

  • Establishes the utility of metathesis in synthesizing civetone precursors.

• Z-Selective Olefin Metathesis. The Denmark Group, University of Illinois. Link

  • Provides foundational protocols for Z-selective c

• Cross-metathesis of biosourced fatty acid derivatives. Vignon, P., et al. ChemSusChem (2015).[4] Link

  • Validates the use of fatty acid methyl esters (FAMEs)

• Metathesis Application Guide. Sigma-Aldrich / Umicore. Link

  • Source for catalyst handling and specific product numbers (e.g., C627).

• Revisit to (Z)-Civetone Synthesis. Hagiwara, H., et al. Journal of Chemical Sciences (2012). Link

  • Discusses alternative routes and the importance of the Z-configur

Sources

• 1. React App [pmc.umicore.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. Cross-metathesis of biosourced fatty acid derivatives: a step further toward improved reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation of Dimethyl Ester Derivatives of (7Z)-7-Hexadecenedioic Acid

Target Audience: Researchers, analytical scientists, and drug development professionals. Content Type: Advanced Experimental Protocol & Mechanistic Guide.

Introduction & Mechanistic Rationale

(7Z)-7-Hexadecenedioic acid is a 16-carbon unsaturated dicarboxylic acid characterized by a centrally located cis (Z) double bond[1]. In drug development and bioengineering, it serves as a critical intermediate for the synthesis of macrocyclic ketones, pheromones, and complex lipid biomarkers[1]. However, free dicarboxylic acids are highly polar and exhibit low volatility, making them unsuitable for direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis or non-polar downstream synthetic steps[2].

Derivatization into dimethyl (7Z)-7-hexadecenedioate neutralizes the polar carboxyl groups. The fundamental chemical challenge in this transformation is achieving quantitative double-esterification without inducing cis-to-trans (Z-to-E) isomerization or double-bond migration. While traditional Fischer esterification utilizes strong Brønsted acids (e.g., H₂SO₄) under high heat, these conditions can protonate the olefin, forming carbocation intermediates that scramble the stereochemistry.

To preserve the delicate (7Z) geometry, Boron Trifluoride in Methanol (BF₃-MeOH) is the reagent of choice[3]. BF₃ acts as a mild Lewis acid catalyst. It selectively coordinates with the carbonyl oxygen, increasing its electrophilicity toward nucleophilic attack by methanol, while leaving the pi-bond of the alkene strictly intact[2][3].

Experimental Design & Causality (Field-Proven Insights)

As a self-validating system, every step in this workflow is engineered to drive the reaction forward while preventing artifact formation:

• Anhydrous Microenvironment: Esterification is a reversible equilibrium reaction. Utilizing anhydrous methanol and a sealed reaction vessel prevents ambient moisture from hydrolyzing the newly formed esters back into free acids[3].

• Salting-Out Extraction: Quenching the reaction with saturated NaCl (brine) rather than deionized water dramatically increases the ionic strength of the aqueous phase. This "salting-out" effect decreases the solubility of the dimethyl ester, forcing it quantitatively into the organic extraction phase[2].

• Selective Phase Transfer: n-Hexane is selected as the extraction solvent because its low polarity selectively partitions the target Fatty Acid Methyl Esters (FAMEs), leaving unreacted polar byproducts, water, and the toxic BF₃ catalyst trapped in the aqueous layer[4].

Senior Scientist Note: BF₃-MeOH has a limited shelf life. Using degraded reagent can lead to incomplete esterification or the generation of methoxy-substituted artifacts across the double bond. Always use fresh reagent and strictly adhere to the 60 °C temperature limit.

Step-by-Step Protocol

Caution: Boron trifluoride is toxic and corrosive. Perform all manipulations in a certified fume hood using appropriate personal protective equipment (PPE)[4].

Phase 1: Catalytic Esterification

• Sample Preparation: Accurately weigh 10–25 mg of (7Z)-7-hexadecenedioic acid into a 5 mL heavy-walled glass reaction vial equipped with a Teflon-lined screw cap[3].

• Reagent Addition: Add 2.0 mL of fresh 10–14% (w/w) BF₃-Methanol solution to the vial[2]. (Self-Validation Step: If the starting material is suspected to contain trace moisture, add 50 µL of 2,2-dimethoxypropane as a chemical water scavenger[3]).

• Thermal Activation: Seal the vial tightly and vortex for 10 seconds to ensure complete dissolution. Place the vial in a heating block set to exactly 60 °C for 10–15 minutes[2][3].

Phase 2: Quenching and Liquid-Liquid Extraction

• Cooling: Remove the vial from the heating block and allow it to cool completely to room temperature. Do not open the vial while hot to prevent the volatilization of the esters.

• Quenching: Carefully uncap the vial and add 1.0 mL of saturated NaCl solution (brine)[2].

• Extraction: Add 2.0 mL of GC-grade n-hexane. Seal the vial and vortex vigorously for 30 seconds to facilitate the mass transfer of the dimethyl ester into the organic phase[2][4].

• Phase Separation: Allow the vial to stand for 2–3 minutes until two distinct, clear layers form. The upper layer is the hexane phase containing the target dimethyl (7Z)-7-hexadecenedioate[2].

Phase 3: Isolation and Analytical Validation

• Drying: Using a Pasteur pipette, carefully transfer the upper hexane layer into a clean glass vial containing ~0.5 g of anhydrous sodium sulfate (Na₂SO₄) to strip away trace water[4].

• Concentration & Analysis: Decant the dried hexane layer. For preparative applications, evaporate the solvent under a gentle stream of high-purity nitrogen gas[4]. For GC-MS validation, dilute the solution to a 1–5% concentration[4].

• Stereochemical Validation: Confirm the preservation of the (Z)-double bond via ¹H-NMR. The vinylic protons (-CH=CH-) of the intact (7Z) isomer will present a coupling constant (

  ) of approximately 10–12 Hz, distinguishing it from any isomerized (E)-alkene ( Hz).

Quantitative Reaction Parameters

Parameter	Value / Specification	Mechanistic Purpose
Substrate	(7Z)-7-Hexadecenedioic acid (10–25 mg)	Precursor molecule[3]
Target Product	Dimethyl (7Z)-7-hexadecenedioate	Volatile, non-polar derivative
Catalyst / Solvent	2.0 mL of 10-14% BF₃ in Methanol	Mild Lewis acid esterification[2]
Reaction Temperature	60 °C	Optimizes rate without isomerization[3]
Reaction Time	10 - 15 minutes	Ensures complete double-derivatization[2]
Extraction Solvent	2.0 mL n-Hexane	Selective partitioning of non-polar esters[4]
Expected Yield	> 95% (Quantitative)	High-efficiency conversion

Experimental Workflow Visualization

Caption: Workflow for the BF3-catalyzed esterification of (7Z)-7-Hexadecenedioic acid.

References

1.[3] Title: SUPELCO - Sigma-Aldrich: Typical Procedure (Boron Trifluoride-Methanol). Source: sigmaaldrich.com. URL: 2.[4] Title: PREPARATION OF METHYL ESTERS BY BORON TRIFLUORIDE METHOD. Source: seafdec.org. URL: 3.[2] Title: Application Notes and Protocols for Derivatization of Carboxylic Acids using Boron Trifluoride-Methanol. Source: benchchem.com. URL: 4.[1] Title: WO2019086583A1 - Production of macrocyclic ketones in recombinant hosts. Source: google.com (Patents). URL:

Sources

• 1. WO2019086583A1 - Production of macrocyclic ketones in recombinant hosts - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. repository.seafdec.org [repository.seafdec.org]

Application Note: High-Purity Synthesis of Insect Pheromones Using 7-Hexadecenedioic Acid

[1]

Abstract

This application note details the strategic utilization of 7-Hexadecenedioic acid (7-HDA) as a high-value scaffold for the synthesis of Lepidopteran sex pheromones and macrocyclic semiochemicals.[1] Unlike conventional C2-elongation strategies, 7-HDA offers a pre-installed internal unsaturation (typically Z-configured) and a bifunctional C16 backbone.[1] This guide provides optimized protocols for desymmetrization , functional group manipulation , and macrocyclization , specifically targeting the synthesis of (Z)-7-Hexadecenal (Angoumois Grain Moth) and (Z)-5-Cyclopentadecen-1-one (Exaltone® analogue/attractant).[1]

Introduction: The C16 Bifunctional Advantage

In the field of pheromone synthesis, introducing Z-alkene geometries at specific chain positions is often the rate-limiting step, typically requiring sensitive Wittig reactions or stereoselective hydrogenations (Lindlar).[2]

7-Hexadecenedioic acid (HOOC-(CH₂)₅-CH=CH-(CH₂)₇-COOH) circumvents these challenges by providing:

• Fixed Unsaturation: The double bond is pre-positioned at C7 (relative to one carboxyl) or C9 (relative to the other).

• Bifunctionality: The two carboxyl termini allow for divergent synthesis—one end can be converted to a methyl terminus (hydrophobic tail), while the other becomes the polar headgroup (aldehyde/acetate).

• Macrocyclic Potential: It is a direct precursor to C15 macrocyclic ketones via Dieckmann condensation.

Critical Consideration: Regioisomer Management

Because 7-HDA is structurally asymmetric (C6 spacer vs. C8 spacer around the alkene) but chemically symmetric (two -COOH groups), standard mono-functionalization yields a mixture of regioisomers.[1] This guide incorporates a Chromatographic Resolution Protocol using Silver Nitrate-impregnated Silica (Ag-SiO₂) to ensure isomeric purity.

Strategic Synthesis Architecture

The following flowchart outlines the divergent pathways from 7-HDA to linear and cyclic pheromones.

Figure 1: Divergent synthesis workflow. Note that macrocyclization (Path B) resolves the regioisomer issue by fusing the ends, whereas linear synthesis (Path A) requires separation.

Protocol 1: Statistical Mono-Esterification & Purification

Objective: To desymmetrize the diacid, creating a mono-methyl ester suitable for selective reduction.[1]

Materials

• 7-Hexadecenedioic Acid (Purity >95%)[1][3]

• Methanol (Anhydrous)

• Acetyl Chloride (Catalyst generator) or p-Toluenesulfonic acid (pTsOH)

• Silver Nitrate (AgNO₃)

• Silica Gel (230-400 mesh)[1]

Experimental Procedure

• Esterification: Dissolve 7-HDA (10.0 g, 35 mmol) in anhydrous Methanol (100 mL). Add Acetyl Chloride (0.2 mL) dropwise at 0°C.

• Reflux: Heat to reflux for 4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 80:20).

  • Insight: We aim for a statistical distribution (approx. 25% Diester, 50% Monoester, 25% Diacid) to maximize mono-ester yield without over-esterification.

• Workup: Quench with saturated NaHCO₃. Evaporate methanol. Extract aqueous residue with Ethyl Acetate (3x).[4][5]

  • Note: The unreacted diacid will remain in the aqueous basic layer (recoverable). The esters extract into the organic phase.

• Ag-SiO₂ Column Preparation:

  • Dissolve AgNO₃ (10% w/w of silica) in water/acetonitrile. Slurry with silica gel. Rotovap to dryness in the dark. Activation at 120°C is not recommended (silver oxidation); dry under vacuum at 60°C.

• Purification: Load the crude ester mixture onto the Ag-SiO₂ column. Elute with Hexane/Toluene gradient.

  • Mechanism:[1][6][7][8][9] The silver ions interact with the pi-electrons of the double bond. The position of the double bond (C7 vs C9) creates a slight difference in retention time due to steric shielding of the pi-system.

Yield Target: 40-45% Mono-methyl ester (isolated).

Protocol 2: Synthesis of (Z)-7-Hexadecenal

Target: Sex pheromone of the Angoumois Grain Moth (Sitotroga cerealella). Requirement: Conversion of the C16-Carboxyl end to a Methyl group, and the C1-Carboxyl end to an Aldehyde.

Reaction Scheme

• Start: Mono-methyl ester (Isomer A: HOOC-(CH₂)₅-CH=CH-(CH₂)₇-COOMe).[1]

  • Correction: To get Z-7-Hexadecenal (CH₃-(CH₂)₇-CH=CH-(CH₂)₅-CHO), we need the "long" end (C8 spacer) to become the methyl tail and the "short" end (C6 spacer) to become the aldehyde.[1]

  • Selection: We utilize the regioisomer Methyl 15-carboxy-Z-9-pentadecenoate (where the ester is on the "short" chain side relative to the alkene).[1]

Step-by-Step Methodology

Step A: Selective Reduction of Free Acid (Borane-THF)

Rationale: Borane-THF reduces carboxylic acids to alcohols faster than it reduces esters at low temperatures.[1]

• Cool solution of Mono-ester (1.0 eq) in THF to -10°C.

• Add BH₃·THF complex (1.1 eq) dropwise.

• Stir at 0°C for 2 hours. Quench with MeOH.

• Product: Methyl 16-hydroxy-Z-7-hexadecenoate.

Step B: Deoxygenation (Conversion to Methyl Tail)

Rationale: We must remove the terminal -OH to create the hydrophobic pheromone tail.

• Tosylation: React alcohol with p-Toluenesulfonyl chloride (TsCl) and Pyridine in DCM.

• Super-Hydride Reduction: React the Tosylate with Lithium Triethylborohydride (LiEt₃BH) in THF.

  • Safety: LiEt₃BH is pyrophoric. Handle under Argon.

• Product: Methyl Z-7-hexadecenoate. (Now we have the correct carbon skeleton with a methyl tail).

Step C: Final Reduction to Aldehyde

• DIBAL-H Reduction: Dissolve the methyl ester in Toluene.[1] Cool to -78°C.[1][10]

• Add Diisobutylaluminum hydride (DIBAL-H, 1.1 eq) slowly.

• Stir for 1 hour. Quench carefully with Methanol, then saturated Rochelle's salt solution (to break aluminum emulsions).

• Purification: Flash chromatography (Silica, Hexane/Et₂O).

Data Summary Table:

Step	Reagent	Conditions	Target Functional Group	Typical Yield
1	BH₃[1]·THF	0°C, THF	-COOH -CH₂OH	85-90%
2	TsCl / Pyridine	RT, DCM	-OH -OTs	92%
3	LiEt₃BH	Reflux, THF	-OTs -CH₃	80%
4	DIBAL-H	-78°C, Toluene	-COOMe -CHO	75-80%

Protocol 3: Macrocyclization to (Z)-Exaltone Analogue

Objective: Synthesis of (Z)-5-Cyclopentadecen-1-one via Ti-Claisen Condensation. Application: Musk odorants and general attractants.

Mechanism

The Dieckmann Condensation cyclizes the diester.[6][7][8][9] Using Titanium(IV) Chloride allows for a "Ti-Claisen" condensation which is often superior to traditional alkoxide bases for medium-to-large rings.[1]

Figure 2: Ti-Mediated Dieckmann Condensation pathway.[1][11][12]

Procedure

• Preparation: Convert 7-HDA to its Dimethyl Ester (quantitative esterification with MeOH/H₂SO₄).

• Cyclization:

  • Add TiCl₄ (2.2 eq) to CH₂Cl₂ at 0°C.

  • Add Tributylamine (Bu₃N, 5.0 eq).

  • Add the Diester solution slowly over 4 hours (syringe pump) to maintain high dilution conditions (preventing polymerization).

• Quench: Pour into cold dilute HCl. Extract with CH₂Cl₂.[13]

• Decarboxylation (Krapcho):

  • Dissolve the crude beta-keto ester in DMSO.[1]

  • Add NaCl and water (2 eq). Heat to 160°C for 3 hours.

  • Result: Loss of CO₂ yields the cyclic ketone.[9]

Quality Control & Validation

GC-MS Analysis

• Column: DB-Wax or HP-5MS.[1]

• Diagnostic Ions (Z-7-Hexadecenal):

  • 238 (Molecular Ion, weak)
  • 220 ( )

  • Alpha-cleavage: Look for characteristic fragments distinguishing Z-7 from Z-9 isomers.[1]

Isomeric Purity Check

Use Epoxidation followed by GC-MS.[1]

• React aliquot with mCPBA.

• Analyze epoxide derivatives. The position of the epoxide ring shifts the fragmentation pattern significantly, allowing precise regioisomer quantification.

References

• BenchChem. (2025).[10] Technical Support Center: Synthesis of (Z)-7-Hexadecenal. Retrieved from

• NIST Chemistry WebBook. (2023). 7-Hexadecenedioic acid, dimethyl ester & (Z)-7-Hexadecenal Spectra. Retrieved from

• M. L. Sharma et al. (1993).[14] Synthesis of (Z)-7-hexadecen-l-yl acetate and (Z)-7-hexadecenal. Indian Academy of Sciences. Retrieved from

• ResearchGate. (2025). Practical Synthesis of (Z)-Civetone Utilizing Ti-Dieckmann Condensation. Retrieved from

• Cayman Chemical. (2024). 7(Z)-Hexadecenoic Acid methyl ester Product Information. Retrieved from

• Alfa Chemistry. (2023). Dieckmann Condensation Protocol and Mechanism. Retrieved from

Sources

• 1. 7-Hexadecenal, (Z)- [webbook.nist.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. caymanchem.com [caymanchem.com]
• 4. escholarship.org [escholarship.org]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Dieckmann condensation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Dieckmann Reaction (Chapter 39) - Name Reactions in Organic Synthesis [cambridge.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The Use of Anhydrous Barium Hydroxide for Selective Alkylation of Dialkyloxy-tert-butyl-calix[4]arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ias.ac.in [ias.ac.in]

Advanced HPLC Separation of Unsaturated Dicarboxylic Acids

Application Note & Protocol Guide

Executive Summary

The separation of unsaturated dicarboxylic acids—specifically the cis-trans isomers Maleic acid and Fumaric acid—presents a unique chromatographic challenge. These compounds are highly polar, structurally similar, and possess distinct pKa values that dictate their retention behavior.

This guide details two distinct, field-proven methodologies:

• Ion Exclusion Chromatography (IEC): The robust standard for fermentation broths and complex matrices.

• Reverse-Phase (RP-HPLC): The high-resolution choice for pharmaceutical quality control (QC) and trace impurity analysis.

Part 1: The Chemistry & Separation Challenge

Understanding the analytes is the first step to successful method development. The geometric isomerism between Maleic (cis) and Fumaric (trans) acid fundamentally alters their interaction with stationary phases.

Analyte	Structure	Isomer	pKa1	pKa2	Solubility (25°C)	Chromatographic Behavior
Maleic Acid	HOOC-CH=CH-COOH	cis	1.9	6.2	High (780 g/L)	Elutes early in RP and IEC due to polarity and dipole moment.
Fumaric Acid	HOOC-CH=CH-COOH	trans	3.0	4.4	Low (6.3 g/L)	Elutes late in RP (hydrophobic) and IEC (adsorption to resin).
Itaconic Acid	CH₂=C(COOH)CH₂COOH	n/a	3.8	5.4	Moderate	Elutes between Maleic and Fumaric in most IEC systems.

Critical Insight:

• pKa Influence: At pH < 2.0, both acids are fully protonated (neutral), maximizing retention on Reverse Phase columns. At pH > 3.0, Maleic acid ionizes first (pKa1=1.9), significantly reducing its retention relative to Fumaric acid.

• Solubility Warning: Fumaric acid's low solubility requires careful sample preparation. Dissolve in warm water or methanol before diluting with the mobile phase to prevent precipitation in the injector.

Part 2: Method Selection Strategy

Do not default to C18. Choose the method based on your sample matrix.

Figure 1: Decision tree for selecting the appropriate chromatographic mode based on sample complexity.

Part 3: Protocol A - Ion Exclusion Chromatography (IEC)

Best For: Fermentation monitoring, industrial wastewater, and biological samples.

Mechanism: Separation is driven by Donnan Exclusion and Hydrophobic Adsorption .[1]

• Exclusion: Fully ionized strong acids are excluded from the pores and elute at the void volume.

• Permeation: Weak acids (Maleic/Fumaric) are partially protonated at low pH and can enter the pores.

• Adsorption: The polymeric resin (polystyrene-divinylbenzene) interacts hydrophobically with the organic backbone. Fumaric acid (trans) interacts more strongly than Maleic (cis), resulting in significant retention differences.

Experimental Conditions

• Column: Bio-Rad Aminex HPX-87H, Phenomenex Rezex ROA, or Supelcogel C-610H (300 x 7.8 mm).

• Mobile Phase: 0.005 N (2.5 mM) Sulfuric Acid (H₂SO₄).

  • Preparation: Add 0.14 mL conc. H₂SO₄ to 1 L HPLC-grade water. Filter (0.22 µm).

• Flow Rate: 0.6 mL/min.[2][3]

• Temperature: 50°C - 60°C (Critical).

  • Why? Higher temperature reduces mobile phase viscosity and improves mass transfer within the resin pores, significantly sharpening the peaks of these organic acids.

• Detection: UV at 210 nm .[4][5][6]

• Injection Volume: 10–20 µL.

Expected Elution Order (Approximate)

• Oxalic Acid (Void)

• Maleic Acid (~8-9 min)

• Succinic Acid (~11-12 min)

• Fumaric Acid (~13-15 min)

Protocol Validation Step: Ensure the resolution (

) between Maleic and Fumaric acid is > 2.5. If peaks are broad, increase column temperature by 5°C increments (max 65°C).

Part 4: Protocol B - Reverse-Phase Chromatography (RP-HPLC)

Best For: Pharmaceutical assays (USP methods), trace impurity quantification, and LC-MS applications (using volatile buffers).

Mechanism: Separation is based on Hydrophobic Interaction . To retain these hydrophilic acids on a C18 column, Ion Suppression is mandatory. You must lower the pH below the pKa1 of Maleic acid (1.9) to ensure the molecules are neutral.

Experimental Conditions

• Column: C18 column compatible with 100% aqueous conditions (e.g., Atlantis T3, InertSustain AQ, or Zorbax SB-Aq). Standard C18 columns may suffer from "phase collapse" (dewetting) under these conditions.

  • Dimensions: 150 x 4.6 mm, 3 µm or 5 µm.

• Mobile Phase: 0.1% Phosphoric Acid or Phosphate Buffer (pH 2.1).

  • Isocratic:[7][8] 95% Buffer / 5% Methanol (or Acetonitrile).

  • Note: The small amount of organic modifier cleans the column and modulates the retention of the hydrophobic Fumaric acid.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C - 30°C.

• Detection: UV at 210 nm .[4][5][6]

Expected Elution Order

• Maleic Acid (Early eluter, more polar)

• Fumaric Acid (Late eluter, more hydrophobic)

LC-MS Modification

If using Mass Spectrometry, replace Phosphoric Acid with 0.1% Formic Acid or Ammonium Formate (pH 2.5) . Note that retention times may shift slightly due to the difference in ionic strength and pH control compared to phosphate buffers.

Part 5: Troubleshooting & System Suitability

Issue	Probable Cause	Corrective Action
Co-elution of Maleic/Fumaric	pH too high (RP) or Temp too low (IEC).	RP: Lower pH to 2.0-2.1. IEC: Increase Temp to 60°C.
Tailing Fumaric Peak	Adsorption to active sites or solubility issues.	RP: Use "End-capped" columns. IEC: Add 5-10% Acetonitrile to mobile phase (if column permits).
Split Peaks	Sample solvent mismatch.	Dissolve sample in Mobile Phase. Do not inject high % organic solvent into an aqueous IEC system.
Baseline Drift (UV)	Refractive Index effects or UV absorption of mobile phase.	Use high-purity Phosphoric Acid. Ensure reference wavelength is off (or set >300nm).

References

• Bio-Rad Laboratories. Aminex HPX-87H Column Instruction Manual. (Standard for IEC separation of organic acids).[1]

• Phenomenex. Rezex ROA-Organic Acid H+ (8%) Application Note.[9] (Confirmation of elution order: Maleic < Succinic < Fumaric).

• United States Pharmacopeia (USP). Fumaric Acid Monograph. (Defines RP-HPLC conditions for assay and impurities).

• GL Sciences. Analysis of Maleic acid, Fumaric acid and Acrylic acid using InertSustainSwift C18. (Demonstrates RP elution order: Maleic < Fumaric).

• Agilent Technologies. USP Analysis of Malic Acid on an Agilent Hi-Plex H Column. (Details separation of Maleic and Fumaric impurities).

Sources

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• 2. hplc.sk [hplc.sk]
• 3. bio-rad.com [bio-rad.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Rezex ROA-Organic Acid H HPLC Column | Phenomenex [phenomenex.com]

Enzymatic conversion of fatty acids to 7-Hexadecenedioic acid

The following Application Note and Protocol is designed for researchers in biocatalysis and drug development. It details the enzymatic synthesis of 7-Hexadecenedioic acid (an unsaturated C16 dicarboxylic acid) from 7-Hexadecenoic acid via regioselective

-oxidation.

Application Note: Enzymatic Synthesis of 7-Hexadecenedioic Acid via Regioselective -Oxidation

Executive Summary & Scientific Rationale

The conversion of monocarboxylic fatty acids to

-dicarboxylic acids (DCAs) is a pivotal transformation in green chemistry. While saturated DCAs (e.g., adipic, sebacic) are common, unsaturated DCAs like 7-Hexadecenedioic acid preserve the internal double bond, offering unique reactive sites for polymerization or further functionalization (e.g., into macrocyclic ketones like civetone analogues).

Chemical synthesis of unsaturated DCAs often involves harsh oxidants (ozone, nitric acid) that risk cleaving the internal double bond. Enzymatic

-oxidation offers a superior alternative by utilizing high-fidelity monooxygenases that target the terminal methyl group ( ) while leaving the internal alkene ( ) intact.

The Biocatalytic Cascade

This protocol utilizes a whole-cell biocatalyst (engineered E. coli or Yarrowia lipolytica) expressing a three-step oxidation pathway:

• -Hydroxylation: A cytochrome P450 monooxygenase (CYP) introduces a hydroxyl group at the terminal carbon.[1][2][3]

• Alcohol Oxidation: An Alcohol Dehydrogenase (ADH) converts the alcohol to an aldehyde.[3][4]

• Aldehyde Oxidation: An Aldehyde Dehydrogenase (ALDH) converts the aldehyde to the final carboxylic acid.[3]

Mechanistic Pathway & Logic

The core challenge is regioselectivity . The enzyme must distinguish between the terminal methyl C-H bonds (bond dissociation energy ~98 kcal/mol) and the weaker allylic C-H bonds or the reactive

-system of the alkene.

Selected Enzyme System:

• Primary Catalyst: CYP153A family (e.g., from Marinobacter aquaeolei) or engineered CYP102A1 (BM3) . CYP153As are preferred for their strict terminal selectivity due to a specific hydrophobic funnel that positions the methyl group at the heme iron.

• Electron Transfer: Requires a ferredoxin (Fdx) and ferredoxin reductase (FdR) system, powered by NADPH.

• Substrate: (Z)-7-Hexadecenoic acid (Hypogeic acid).[5]

Pathway Diagram (Graphviz)

Caption: Enzymatic cascade converting 7-Hexadecenoic acid to the dicarboxylic acid via sequential oxidation of the terminal methyl group.

Materials & Equipment

Biological Reagents[6][7][8]

• Host Strain: E. coli BL21(DE3) or Pseudomonas putida KT2440 (solvent tolerant).

• Plasmid: pET28a containing the alk operon (CYP153A, AlkJ, AlkH) or a CYP/CPR fusion vector.

• Substrate: (Z)-7-Hexadecenoic acid (>95% purity). Note: Sourcing high-purity isomers is critical to avoid isomeric mixtures in the final product.

Chemical Reagents[9][10]

• Co-solvent/Surfactant: HP-

  -Cyclodextrin (to solubilize fatty acids) or Tween-80.

• Inducer: IPTG (0.1 - 0.5 mM).

• Extraction Solvent: Ethyl Acetate or Diethyl Ether.

• Derivatization Agent: BSTFA + 1% TMCS (for GC-MS analysis).

Equipment

• Bioreactor (1L - 5L) with DO (Dissolved Oxygen) and pH control.

• GC-MS with HP-5ms column.

• Lyophilizer (for product isolation).

Experimental Protocol

Phase 1: Biocatalyst Preparation

Objective: Generate high-density biomass expressing the oxidation pathway.

• Inoculation: Inoculate 10 mL LB media (with kanamycin 50 µg/mL) with a single colony of the engineered strain. Incubate overnight at 37°C, 250 rpm.

• Scale-up: Transfer 1% (v/v) inoculum into 1L Terrific Broth (TB) supplemented with 1% glycerol.

• Growth: Cultivate at 37°C until

  reaches 0.6–0.8.

• Induction: Cool culture to 20–25°C. Add IPTG (final conc. 0.2 mM) and 0.5 mM

  -aminolevulinic acid (ALA) to support heme synthesis.

• Expression: Incubate for 16–20 hours at 20°C to maximize soluble protein production.

Phase 2: Bioconversion (Whole-Cell Assay)

Objective: Convert fatty acid substrate to DCA while managing toxicity and solubility.

• Harvest: Centrifuge cells (4,000 x g, 15 min, 4°C). Resuspend pellets in 100 mM Potassium Phosphate buffer (pH 7.5) containing 1% glucose (for NADPH regeneration). Target cell density: 30–50 g cww/L (wet weight).

• Substrate Feeding:

  • Prepare a Substrate Feed Stock : 100 mM 7-Hexadecenoic acid dissolved in ethanol or complexed with 10% HP-

    -Cyclodextrin.

  • Add substrate to the cell suspension to a final concentration of 5–10 mM. Do not add all at once to prevent toxicity.

• Reaction: Incubate in a bioreactor or baffled flasks at 25°C, pH 7.5.

  • Oxygenation: Maintain DO > 30%. P450 reactions are oxygen-dependent.

  • Feeding: Pulse-feed glucose (0.5% w/v) every 4 hours to sustain cofactor regeneration.

• Monitoring: Sample 500 µL every 2 hours. Acidify with HCl, extract with ethyl acetate, and analyze via GC-MS (see Section 5).

Phase 3: Downstream Processing (Purification)

• Cell Removal: Centrifuge the reaction mixture (8,000 x g, 20 min). Retain the supernatant.

• Acidification: Adjust supernatant pH to 2.0 using 6M HCl. This protonates the DCA, rendering it insoluble in water and soluble in organic solvents.

• Extraction: Extract 3x with equal volumes of Ethyl Acetate.

• Solvent Removal: Dry organic layer over anhydrous

  , filter, and evaporate under vacuum.[6]

• Crystallization: Recrystallize the crude solid from a Hexane:Ethanol (9:1) mixture to remove unreacted monocarboxylic acids.

Analytical Validation (GC-MS)

Method: Analysis of Silyl Derivatives. Dicarboxylic acids are non-volatile and must be derivatized.

• Sample Prep: Dissolve 1 mg crude product in 100 µL Pyridine. Add 100 µL BSTFA + 1% TMCS. Incubate at 60°C for 30 min.

• GC Parameters:

  • Column: HP-5ms (30m x 0.25mm x 0.25µm).

  • Carrier: Helium, 1 mL/min.

  • Temp Program: 100°C (1 min)

    10°C/min 300°C (5 min).

• Interpretation:

  • Substrate (7-Hexadecenoic): Mono-TMS ester.

  • Product (7-Hexadecenedioic): Di-TMS ester. Look for the characteristic

    ion (loss of methyl from TMS) and the molecular ion shift corresponding to the addition of -COOTMS vs -CH3.

Data Summary Table: Expected Metrics

Parameter	Target Value	Notes
Conversion Yield	> 85%	High conversion requires efficient NADPH recycling.
Regioselectivity	> 95% -oxidation	Minimal epoxidation of the C7=C8 bond.
Product Purity	> 98%	After recrystallization.
Reaction Time	12 - 24 Hours	Dependent on biomass density.

Troubleshooting & Optimization

Workflow Logic Diagram

Caption: Decision tree for optimizing bioconversion conditions.

• Issue: Low Conversion.

  • Cause: NADPH depletion or product inhibition.

  • Fix: Increase glucose feed rate; use a resin (e.g., Amberlite XAD-4) for in situ product removal (ISPR).

• Issue: Epoxidation (Side Product).

  • Cause: P450 "leakage" or wrong variant.

  • Fix: Switch to CYP153A (terminal specific) rather than wild-type BM3. Ensure low temperature (20°C) to improve enzyme coupling.

References

• Scheps, D., et al. (2013). "Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A." Microbial Biotechnology. Link

• Picataggio, S., et al. (1992). "Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids." Bio/Technology. Link

• Urlacher, V.B.[7] & Girhard, M. (2012). "Cytochrome P450 monooxygenases: an update on perspectives for synthetic application." Trends in Biotechnology. Link

• Huf, S., et al. (2011). "Biotechnological synthesis of long-chain dicarboxylic acids from renewable resources." European Journal of Lipid Science and Technology. Link

• Bornscheuer, U.T. (2018). "Engineering the third wave of biocatalysis." Nature. Link

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• 7. Cytochromes P450 Catalyze the Reduction of α,β-Unsaturated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: High-Purity Crystallization of (7Z)-7-Hexadecenedioic Acid

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the purification of (7Z)-7-Hexadecenedioic acid to high purity. Three distinct and scalable crystallization protocols are detailed: Cooling Crystallization, Antisolvent Crystallization, and Fractional Melt Crystallization. The guide emphasizes the scientific principles behind each method, offering field-proven insights into solvent selection, process optimization, and purity validation. The objective is to equip researchers with the necessary knowledge to achieve high-purity (7Z)-7-Hexadecenedioic acid suitable for demanding applications, including pharmaceutical development.

Introduction: The Imperative for Purity

(7Z)-7-Hexadecenedioic acid, a C16 unsaturated dicarboxylic acid, is a molecule of interest for various applications, including polymer synthesis and as a potential building block in pharmaceutical intermediates. The presence of impurities, such as geometric isomers (the trans-isomer), saturated analogs, or residual starting materials, can significantly impact the material's physicochemical properties and downstream performance. For drug development applications, achieving exceptionally high purity is a regulatory and safety necessity.

Crystallization remains one of the most powerful and economical techniques for the purification of solid organic compounds.[1][2] It leverages differences in solubility between the target compound and its impurities to selectively isolate the desired molecule in a crystalline form. This guide explores three robust crystallization methodologies, each offering distinct advantages depending on the starting purity of the crude material and the final purity requirements.

Foundational Principles: The Science of Crystallization

Successful crystallization is governed by the principles of solubility and supersaturation. A supersaturated solution, which contains more dissolved solute than it can hold at equilibrium, is the driving force for both crystal nucleation and growth.[3] The method by which supersaturation is achieved defines the crystallization technique.

• Solubility: The ideal solvent for recrystallization is one in which the target compound exhibits high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[4][5] This differential ensures maximum recovery of the purified solid upon cooling.

• Nucleation & Growth: Crystal formation begins with nucleation (the initial formation of stable crystal nuclei), followed by crystal growth. The rate of cooling or addition of an antisolvent directly influences the level of supersaturation.[6] Rapidly generating high supersaturation often leads to fast nucleation and the formation of small, sometimes impure, crystals. Conversely, slow, controlled generation of supersaturation favors slower crystal growth, leading to larger, more perfect, and purer crystals.[4]

The following workflow provides a general overview of the decision-making process for purifying (7Z)-7-Hexadecenedioic acid.

Caption: Workflow for Fractional Melt Crystallization.

Step-by-Step Methodology:

• Melting: Place the crude (7Z)-7-Hexadecenedioic acid in a suitable vessel and heat it until completely molten.

• Crystallization: Begin a slow, controlled cooling phase. The cooling rate should be very slow (e.g., 1-5 °C/hour) to promote the growth of large, pure crystals on a cooled surface or in suspension. [7]3. Mother Liquor Separation: Once a significant crystal mass has formed, separate the liquid mother liquor, which is now enriched with impurities. [8]4. Sweating: Gently increase the temperature to a point just below the melting point of the pure compound. This will cause any entrapped impurities and a small amount of the product to melt. [9]This liquid "sweat" is then drained away.

• Final Melting & Collection: The remaining, highly purified crystalline solid is then completely melted and collected as the final product.

• Iteration: For extremely high purity requirements, the process can be repeated. [8]

  Parameter	Recommended Setting	Rationale
  Cooling Rate	1-5 °C / hour	Slow cooling is critical for selective crystallization and preventing impurity inclusion. [7]
  Final Crystallization Temp.	Just above eutectic point	Maximizes yield without co-crystallizing impurities. Determined experimentally.
  Sweating Rate	1-3 °C / hour	A slow heating rate allows for efficient separation of the sweat from the crystal mass. [7]

  | Expected Purity | >99.5%, often >99.9% | Melt crystallization is one of the most powerful purification techniques available. [10][11]|

Table 3: Key Parameters for Fractional Melt Crystallization.

Purity Assessment: A Validating System

The purity of the crystallized (7Z)-7-Hexadecenedioic acid must be quantitatively assessed. The standard method for fatty acids and their derivatives is gas chromatography (GC). [12][13] Methodology: Fatty Acid Methyl Ester (FAME) Analysis by GC-FID

• Derivatization: Convert the dicarboxylic acid to its more volatile dimethyl ester. A common method is to use a reagent like 14% Boron Trifluoride in Methanol (BF3-MeOH). [14]A small sample (10-20 mg) of the crystallized acid is heated with the reagent, converting the carboxylic acid groups to methyl esters.

• Extraction: After derivatization, the FAMEs are extracted into an organic solvent like hexane. [14]3. GC Analysis: The hexane extract is injected into a gas chromatograph equipped with a Flame Ionization Detector (FID). A polar capillary column (e.g., a "wax" type column) is used to separate the FAMEs based on their boiling points and polarity. [12]4. Quantification: The peak area of the (7Z)-7-Hexadecenedioic acid dimethyl ester is compared to the total area of all peaks to determine the purity (area percent). For absolute quantification, an internal standard (e.g., C17:0 or C19:0 dicarboxylic acid) should be used. [15]Using high-purity standards for calibration is essential for accuracy. [15]

Conclusion

The protocols outlined in this guide provide a robust framework for the purification of (7Z)-7-Hexadecenedioic acid. The choice of method—Cooling, Antisolvent, or Melt Crystallization—will depend on the initial impurity profile, available equipment, and the ultimate purity required. For standard laboratory-scale purification, cooling and antisolvent crystallization offer excellent results. For applications demanding the highest level of purity, such as in pharmaceutical contexts, the solvent-free Fractional Melt Crystallization technique is the authoritative choice, capable of delivering purities exceeding 99.9%. All purification efforts must be validated by a reliable analytical method, such as the GC-FAME analysis described.

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• Sulzer. Crystallization. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Wang, T. et al. (2022) Purification of MDI Isomers Using Dynamic Falling Film Melt Crystallization: Experiment and Molecular Simulation. ACS Omega, 7(25), pp. 21573–21583. [Online] Available at: [Link] [Accessed: March 7, 2024].

• GEA. (2023) Melt Crystallization: The suspension-based process for pure crystal transformation. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Emery Oleochemicals Gmbh. (2016) US9248381B2 - Method of purifying a dicarboxylic acid. [Online] Google Patents.

• Karunanithi, A. T. et al. (2009) Solvent design for crystallization of carboxylic acids. Computers & Chemical Engineering, 33(5), pp. 1014-1021. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Cargill, Incorporated. (2001) US6310218B1 - Melt crystallization purification of lactides. [Online] Google Patents.

• S, P. et al. (2022) Three-Step Mechanism of Antisolvent Crystallization. Crystal Growth & Design, 22(5), pp. 3266–3275. [Online] Available at: [Link] [Accessed: March 7, 2024].

• E. I. Du Pont De Nemours and Company. (2001) WO/2001/021572 - PURIFICATION AND RECOVERY OF DICARBOXYLIC ACIDS USING MELT CRYSTALLIZATION. [Online] WIPO Patentscope. Available at: [Link] [Accessed: March 7, 2024].

• Mettler Toledo. Using AntiSolvent for Crystallization. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Cathay Biotech Inc. (2021) EP3838383A1 - Method and system for extracting long chain dicarboxylic acid. [Online] Google Patents.

• University of Calgary. ORGANIC LABORATORY TECHNIQUES 2. 2.1. • RECRYSTALLISATION. [Online] Available at: [Link] [Accessed: March 7, 2024].

• O'Mahony, M. et al. (2024) Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Forms of Ritonavir. Crystal Growth & Design. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Mitsubishi Gas Chem Co Inc. (1993) JPH0592102A - Crystallization method for organic acid or organic acid ester. [Online] Google Patents.

• National Science Foundation. (2022) Three-Step Mechanism of Antisolvent Crystallization. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Eurofins USA. (2024) The Essential Guide to Fatty Acid Analysis. [Online] Available at: [Link] [Accessed: March 7, 2024].

• SciSpace. Crystallization by Antisolvent Addition and Cooling. [Online] Available at: [Link] [Accessed: March 7, 2024].

• IROA Technologies. (2025) How High Purity Fatty Acid Enhances Precision in Analytical Chemistry. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Karunanithi, A. T. et al. (2009) Selected dicarboxylic acids. [Online] ResearchGate. Available at: [Link] [Accessed: March 7, 2024].

• MDPI. Special Issue : Anti-Solvent Crystallization. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Kang, J. X. & Wang, J. (2005) A simplified method for analysis of polyunsaturated fatty acids. BMC Biochemistry, 6, p. 2. [Online] Available at: [Link] [Accessed: March 7, 2024].

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• Li, Y. et al. (2018) Comparison of critical methods developed for fatty acid analysis: A review. Journal of Separation Science, 41(1), pp. 316-347. [Online] Available at: [Link] [Accessed: March 7, 2024].

• Al-Hayali, R. A. (2021) Experimental No. (4) Recrystallization Recrystallization Purpose of experimental To separate organic compounds (solid) from. [Online] ResearchGate. Available at: [Link] [Accessed: March 7, 2024].

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• Myerson, A. S. (2002) Crystallization of Organic Compounds. John Wiley & Sons.

• Ibrahim, M. A. et al. (2024) Shows the (7-Hexadecenoic acid, methyl ester, (Z)-) compound diagnosed by GCMS technique. [Online] ResearchGate. Available at: [Link] [Accessed: March 7, 2024].

• Bansal, A. K. & Kumar, S. (2015) Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents.
• Kim, J. et al. (2014) Crystallization-Induced Properties from Morphology-Controlled Organic Crystals. Accounts of Chemical Research, 47(4), pp. 1239–1248.

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• PubChemLite. (z)-7-hexadecenoic acid (C16H30O2). [Online] Available at: [Link] [Accessed: March 7, 2024].

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. Purification of MDI Isomers Using Dynamic Falling Film Melt Crystallization: Experiment and Molecular Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP1214286A1 - Purification and recovery of dicarboxylic acids using melt crystallization - Google Patents [patents.google.com]
• 9. US6310218B1 - Melt crystallization purification of lactides - Google Patents [patents.google.com]
• 10. Crystallization | Sulzer [sulzer.com]
• 11. Melt Crystallization: The suspension-based process for pure crystal transformation. - GEA Videos [video.gea.com]
• 12. The Essential Guide to Fatty Acid Analysis - Eurofins USA [eurofinsus.com]
• 13. researchgate.net [researchgate.net]
• 14. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iroatech.com [iroatech.com]

Technical Notes & Optimization

Troubleshooting low yields in the synthesis of 7-Hexadecenedioic acid

Technical Support Center: Synthesis of 7-Hexadecenedioic Acid Subject: Troubleshooting Low Yields & Protocol Optimization Ticket ID: #7-HDA-SYNTH-001 Responder: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

The synthesis of 7-Hexadecenedioic acid (7-HDA) presents a unique set of challenges due to its internal unsaturation and bifunctional nature. Low yields in this synthesis are rarely due to a single catastrophic failure but rather a "death by a thousand cuts" involving functional group incompatibility, stereoselectivity losses, and purification inefficiencies.

This guide addresses the two primary synthetic routes used in pharmaceutical and polymer research:

• The Wittig/Horner-Wadsworth-Emmons (HWE) Route (Preferred for stereocontrol).

• The Olefin Metathesis Route (Preferred for convergence/scalability).

Phase 1: Diagnostic & Triage

Before adjusting stoichiometry, you must identify the nature of your yield loss. Use the following decision matrix to isolate the failure point.

Figure 1: Diagnostic logic flow for isolating yield loss in long-chain dicarboxylic acid synthesis.

Phase 2: Route-Specific Troubleshooting

Scenario A: The Wittig Route (Stereoselective Synthesis)

Target: Typically (Z)-7-Hexadecenedioic acid. Standard Protocol: Reaction of 6-carboxyhexyltriphenylphosphonium bromide with 9-oxononanoic acid (or esters).

Q1: My reaction turns dark immediately, and I recover mostly starting aldehyde. What is happening? A: You are likely experiencing Proton Quench . If you are using free carboxylic acids (–COOH) on either the phosphonium salt or the aldehyde, your base (e.g., NaHMDS, KOtBu) is deprotonating the carboxylic acid before it deprotonates the phosphonium salt to form the ylide.

• The Mechanism: The pKa of a carboxylic acid (~4-5) is much lower than the α-proton of the phosphonium salt (~20-22). One equivalent of base is consumed immediately to form the carboxylate salt, which precipitates or aggregates, hindering the reaction.

• The Fix:

  • Protect First: Convert both fragments to Methyl Esters before the coupling.

    • Precursor A: (6-methoxycarbonylhexyl)triphenylphosphonium bromide.

    • Precursor B: Methyl 9-oxononanoate.

  • Double Deprotonation (Risky): If you must use free acids, use 2.2 equivalents of base. The first equivalent neutralizes the acid; the second generates the ylide. However, the resulting dianion often has poor solubility in THF at -78°C.

Q2: I am getting a mixture of Z (cis) and E (trans) isomers, lowering my isolated yield of the target Z-isomer. A: This is a classic "Salt-Free" vs. "Stabilized" conflict.

• Diagnosis: If you are using a lithium base (LiHMDS, n-BuLi), lithium salts can stabilize the betaine intermediate, allowing equilibration to the thermodynamic (E) product.

• The Fix (For Z-Selectivity):

  • Use NaHMDS or KHMDS instead of Lithium bases. Potassium/Sodium betaines collapse faster to the alkene, preserving the kinetic (Z) stereochemistry [1].

  • Ensure your phosphonium salt has a non-stabilizing group (alkyl chain).

  • Solvent: Run the reaction in THF or HMPA/THF mixtures; avoid stabilizing solvents like DMF for Z-selectivity.

Scenario B: The Olefin Metathesis Route

Target: Statistical mixture of 7-HDA (usually E-isomer dominant). Standard Protocol: Cross-metathesis of Methyl 7-octenoate and Methyl 9-decenoate using Grubbs II or Hoveyda-Grubbs II catalyst.

Q3: My conversion is stalled at 50%, and I see large amounts of homodimers (C14 and C18 diesters). A: You are fighting Statistical Probability . In cross-metathesis of two Type I olefins (terminal, unhindered), the statistical distribution is 25% Homodimer A, 25% Homodimer B, and 50% Heterodimer (Target).

• The Fix:

  • Stoichiometric Imbalance: Use a 3:1 excess of the cheaper fragment (usually Methyl 7-octenoate). This pushes the equilibrium toward the cross-product relative to the limiting reagent.

  • High Dilution is the Enemy: Unlike macrocyclization (which needs dilution), cross-metathesis requires higher concentrations (0.5 M - 1.0 M) to favor intermolecular reaction over catalyst decomposition, but too high leads to oligomers.

  • Removal of Ethylene: The reaction releases ethylene gas. If the reaction vessel is closed, ethylene builds up and pushes the equilibrium back to starting materials. Apply a static vacuum or an argon sparge to remove ethylene continuously [2].

Q4: The catalyst dies (turns black/inactive) before conversion is complete. A: Check for Heteroatom Poisoning .

• Cause: Free carboxylic acids or trace amines coordinate to the Ruthenium center, killing the catalyst.

• The Fix:

  • Strict Esterification: Ensure Acid Value (AV) is < 1.0 before adding catalyst.

  • Scavengers: Add mild Lewis acids (e.g., Ti(OiPr)4) in trace amounts to scavenge impurities, though this is advanced.

  • Peroxide Removal: Fatty acid derivatives often contain peroxides. Pass your starting materials through a plug of basic alumina before the reaction.

Phase 3: Purification (The "Oiling Out" Phenomenon)

Users often report "losing" the product during the hydrolysis of the diester to the diacid.

Q5: After hydrolyzing the diester, I acidified the solution, but no crystals formed. I got a gooey oil. A: Long-chain dicarboxylic acids (LCDAs) act as surfactants.

• The Physics: At neutral pH, you have a soap. Upon rapid acidification, the diacid precipitates as an amorphous oil ("oiling out") rather than a crystal lattice because the hydrophobic chains aggregate faster than they stack.

• The Protocol for High Recovery:

  • Hot Acidification: Dissolve the disalt in water at 80°C . Slowly add HCl while hot. The diacid will form a molten oil layer.

  • Slow Cooling: Turn off the stirring and let the mixture cool very slowly to room temperature. The oil layer will solidify into a filterable cake or large crystalline masses.

  • Solvent Switch: If water fails, extract the oil into Ethyl Acetate, dry, and recrystallize from Glacial Acetic Acid or Acetonitrile . Acetic acid is the "gold standard" for crystallizing dicarboxylic acids [3].

Summary Data: Yield Optimization Matrix

Parameter	Standard Condition (Low Yield)	Optimized Condition (High Yield)	Rationale
Protecting Group	Free Carboxylic Acid	Methyl Ester	Prevents catalyst poisoning & proton quench.
Wittig Base	n-BuLi / LiHMDS	NaHMDS / KHMDS	Sodium/Potassium favor Kinetic (Z) product; Li favors (E).
Metathesis Gas	Closed Vessel	Active Argon Sparge / Vacuum	Removes ethylene to drive equilibrium forward.
Purification	Rapid Acidification (RT)	Hot Acidification (80°C) -> Slow Cool	Prevents amorphous oiling; promotes crystal growth.
Recrystallization	Water / Ethanol	Glacial Acetic Acid	Disrupts H-bonding dimers for better lattice formation.

Visualizing the Pathway

The following diagram illustrates the optimized Wittig workflow for Z-7-Hexadecenedioic acid, highlighting the critical esterification step.

Figure 2: Optimized synthetic workflow requiring pre-esterification to maximize yield.

References

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefin reaction. Mechanism and stereochemistry. Chemical Reviews, 89(4), 863-927. Link

• Chatterjee, A. K., Choi, T. L., Sanders, D. P., & Grubbs, R. H. (2003). A general model for selectivity in olefin cross metathesis. Journal of the American Chemical Society, 125(37), 11360-11370. Link

• BenchChem Technical Support. (2025). Process for purifying long-chain dicarboxylic acid.[1][2] BenchChem Purification Guides. Link (Verified via search context 1.2).

Disclaimer: These protocols involve hazardous chemicals (organolithiums, phosphines). Always consult your institution's EHS guidelines before replication.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US6218574B1 - Process for purifying long-chain dicarboxylic acid - Google Patents [patents.google.com]

Preventing Z-to-E isomerization during 7-Hexadecenedioic acid purification

Technical Support Center: 7-Hexadecenedioic Acid Purification

Executive Summary: The Stereochemical Challenge

7-Hexadecenedioic acid is a long-chain dicarboxylic acid often utilized as a linker in drug conjugates or as a precursor in pheromone synthesis.[1] The biological and chemical efficacy of this molecule is strictly tied to its (Z)-configuration (cis) .

The thermodynamic reality is that the (E)-isomer (trans) is generally more stable (by ~3–4 kcal/mol). Consequently, any input of energy—thermal, catalytic, or photonic—can drive the system toward the unwanted E-isomer. This guide details the "Danger Zones" in your workflow and provides self-validating protocols to maintain stereochemical integrity.

Troubleshooting Guide & FAQs

Category A: Isomerization During Processing[1]

Q: I observe a growing 'E' impurity peak (approx. +5%) after solvent removal. My water bath was only at 40°C. What happened? A: Thermal stress is rarely the sole culprit at 40°C. The likely cause is acid-catalyzed isomerization or radical attack concentrated during evaporation.[1]

• The Mechanism: As you remove the solvent, trace acids (from silica gel or spontaneous solvent decomposition) or peroxides (in ethers/THF) become highly concentrated. A protonated carbonyl or a radical species lowers the activation energy for rotation around the C7=C8 double bond.

• The Fix:

  • Solvent Check: Test all ethers (THF, Diethyl Ether) for peroxides using Quantofix® strips before use.[1]

  • Acid Scavenging: If your mobile phase contained traces of acid (e.g., from unbuffered silica), add 0.1% Triethylamine (TEA) to your collection flask before evaporation.[1] This neutralizes trace acidity immediately.

  • Vacuum Control: Do not rotovap to dryness. Leave a small oil residue and dry under high vacuum in the dark.

Q: My crude material has 98% Z-content, but after silica gel chromatography, it drops to 92%. Is the silica "active" enough to isomerize? A: Yes. Standard silica gel is slightly acidic (pH 5–6).

• The Cause: The silanol groups (Si-OH) on the surface can act as weak Brønsted acids, protonating the alkene or the carboxylic acid, facilitating rotation.

• The Solution:

  • Passivate the Silica: Pre-wash your column with 1% Triethylamine (TEA) in Hexane before loading your sample.

  • Switch Phases: Use Neutral Alumina or Reverse Phase (C18) , which are less prone to acid catalysis than bare silica.[1]

Category B: Separation Issues

Q: I am using Silver Nitrate (AgNO₃) impregnated silica to separate the isomers, but they co-elute. Why? A: Co-elution in Argentation Chromatography usually stems from column overloading or improper silver activation .[1]

• The Physics: The separation relies on the formation of a

  -complex between the Ag⁺ ion and the double bond.[2] The (Z)-isomer complexes more strongly due to less steric hindrance, meaning it should elute after the (E)-isomer.

• Troubleshooting Steps:

  • Check Loading: Do not exceed a 1:50 ratio of compound to silica.[1] The Ag-complexation capacity is easily saturated.

  • Elution Order Verification: The (E)-isomer elutes FIRST . If you are cutting fractions too early, you might be collecting the E-tail with the Z-head.

  • Water Content: Silver nitrate silica is hygroscopic.[1] If it has absorbed water, the Ag⁺ ions are solvated and unavailable for

    -complexation. Reactivate the column by flushing with anhydrous solvent, or prepare fresh plates/columns in the dark.

Validated Experimental Protocols

Protocol A: Argentation Chromatography (Ag-SiO₂)

Best for: Removing trace E-isomer from valuable batches.[1]

Preparation of Stationary Phase:

• Dissolve AgNO₃ (10% w/w relative to silica) in Acetonitrile/Water (9:1).[1]

• Add Silica Gel (High purity, 40-63 µm).

• Evaporate solvent via Rotary Evaporator (Shield from light with foil) until a free-flowing powder is obtained.

• Activation: Dry in a vacuum oven at 80°C for 4 hours (Darkness is critical).

Chromatography Conditions:

• Column Protection: Wrap the glass column in aluminum foil. Ag⁺ is photo-reducible to metallic Silver (Ag⁰), which destroys separation performance.

• Mobile Phase: Hexane : Ethyl Acetate (Gradient 98:2

  90:10).[1]

• Elution Sequence:

  • Fraction 1 (Fastest): Saturated impurities (if any).[1]

  • Fraction 2: (E)-7-Hexadecenedioic acid (Weak interaction).[1]

  • Fraction 3: (Z)-7-Hexadecenedioic acid (Strong interaction).[1]

Protocol B: Low-Temperature Recrystallization

Best for: Bulk purification (>10g) where chromatography is impractical.[1]

• Solvent System: Hexane / Ethyl Acetate (9:1).[1] Note: Avoid Acetone if possible, as it can promote photo-sensitized isomerization.[1]

• Dissolution: Dissolve crude solid at 45°C (Do not boil).

• Cooling: Allow to cool slowly to Room Temp, then move to -20°C freezer for 12 hours.

• Filtration: Filter quickly on a chilled Buchner funnel.

• Theory: The (E)-isomer typically has a higher lattice energy and melting point, often crystallizing first or co-crystallizing.[1] However, at -20°C, the solubility difference allows the bulk (Z)-isomer to crystallize out while leaving E-enriched mother liquor, OR vice-versa depending on specific impurity profile. Validation: Always check the first crop by NMR.

Visualization of Workflows

Figure 1: Isomerization "Danger Zones"

A logic flow identifying where Z-to-E conversion occurs.[1]

Caption: Critical control points where external energy or catalysts can trigger the Z-to-E thermodynamic slip.

Figure 2: Troubleshooting Decision Tree

A systematic approach to solving purity issues.

Caption: Diagnostic logic to isolate the source of isomerization.

References

• Christie, W. W. (2023).[1] Silver Ion Chromatography of Lipids. AOCS Lipid Library. Available at: [Link]

• Nikolova-Damyanova, B. (2019).[1][3] Retention Order of Fatty Acids and Triacylglycerols in Silver Ion Chromatography. AOCS Lipid Library. Available at: [Link]

• Dobson, G., et al. (1995).[1] Silver ion chromatography of lipids and fatty acids. Journal of Chromatography B: Biomedical Sciences and Applications, 671(1-2), 197-222.[1]

• PubChem. (2023).[4] 7-Hexadecenoic acid Compound Summary. National Library of Medicine. Available at: [Link][1]

Sources

• 1. 7-Hexadecenoic acid | C16H30O2 | CID 543268 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. aocs.org [aocs.org]
• 4. ヘキサデカンジオン酸 96% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Optimizing Solubility of 7-Hexadecenedioic Acid

Executive Summary & Molecule Profile

7-Hexadecenedioic acid is a Long-Chain Dicarboxylic Acid (LCDA). Its structure features a 16-carbon chain with two terminal carboxylic acid groups and a double bond at the C7 position.[1]

• Chemical Nature: Amphiphilic. The long hydrocarbon chain is lipophilic (non-polar), while the terminal carboxyl groups are hydrophilic (polar) and capable of strong intermolecular hydrogen bonding.

• The Solubility Challenge: The primary barrier to dissolution is the high lattice energy caused by the "zipper-like" hydrogen bonding between carboxyl dimers of adjacent molecules. While the unsaturation (double bond) at C7 disrupts packing slightly (lowering the melting point compared to its saturated analog, Thapsic acid), it remains difficult to dissolve in cold non-polar solvents.

Quick Reference: Solvent Compatibility Matrix

Solvent Class	Examples	Solubility Rating (25°C)	Application
Polar Aprotic	DMSO, DMF, DMAc	Excellent	Stock solutions, biological assays.
Lower Alcohols	Methanol, Ethanol, Isopropanol	Good (Warm)	General synthesis, transfers.
Ketones/Esters	Acetone, Ethyl Acetate	Moderate	Crystallization, purification.
Non-Polar	Hexane, Heptane, Toluene	Poor (Cold) / Good (Hot)	Recrystallization (impurities stay in solution or precipitate first).
Aqueous	Water, PBS	Insoluble	Requires pH > 8.0 (conversion to dianion salt).

Technical Guide: Solvent Selection & Thermodynamics

The "Like Dissolves Like" Nuance

For 7-Hexadecenedioic acid, "Like Dissolves Like" is insufficient.[2] You must consider Hansen Solubility Parameters (HSP) , specifically the Hydrogen Bonding (

) component.

• Why Hydrocarbons Fail: Solvents like Hexane have

  . They cannot break the strong dimer H-bonds of the acid groups.

• Why Alcohols Work: Alcohols act as both H-bond donors and acceptors, effectively "solvating" the carboxyl groups and breaking the dimers.

• The Effect of Unsaturation: The C7 double bond creates a "kink" in the chain. This prevents the tight crystalline packing seen in saturated C16 acids (Thapsic acid). Consequently, 7-Hexadecenedioic acid will dissolve more readily in chlorinated solvents (DCM, Chloroform) than its saturated counterparts.

Diagram: Solvent Selection Decision Tree

Caption: Decision logic for selecting the optimal solvent based on experimental intent.

Standard Operating Procedures (SOPs)

Protocol A: The "Golden Standard" Dissolution (For Stock Solutions)

Objective: Create a stable, clear 50 mM stock solution.

• Weighing: Weigh the required amount of 7-Hexadecenedioic acid into a glass vial. Avoid plastics if using for LC-MS, as plasticizers can leach.

• Solvent Addition: Add DMSO (Dimethyl Sulfoxide) or DMF to 80% of the final volume.

  • Why: These solvents have high dielectric constants and disrupt H-bonding immediately.

• Vortex & Sonication: Vortex for 30 seconds. If solid remains, sonicate at 40°C for 5-10 minutes.

  • Checkpoint: Hold the vial up to a light source. Look for "Schlieren lines" (wavy lines indicating density differences). If seen, mixing is incomplete.

• Volume Adjustment: Dilute to final volume.

• Storage: Store at -20°C. Note: DMSO freezes at 19°C. Thaw completely and vortex before use to avoid concentration gradients.

Protocol B: Recrystallization (Purification)

Objective: Purify crude material using the temperature-dependent solubility difference.[3]

• Solvent Choice: Ethyl Acetate (moderate polarity) or a mixture of Ethanol/Water (9:1) .

  • Note: Avoid pure Hexane; the acid may "oil out" (separate as a liquid) rather than crystallize due to the melting point depression from the double bond.

• Dissolution: Heat solvent to near boiling (e.g., 70°C for EtOAc). Add solvent dropwise to the solid until just dissolved.[3]

• Hot Filtration: If insoluble particles remain (dust/salts), filter rapidly through a pre-warmed glass frit.

• Cooling: Allow the solution to cool to Room Temperature (RT) slowly (over 2 hours), then move to 4°C.

  • Critical: Rapid cooling traps impurities.

• Collection: Filter the white crystals and wash with cold solvent.

Troubleshooting Guide

Issue 1: "The solution is cloudy/hazy."

Diagnosis: Micelle formation or moisture contamination.

• Context: Long-chain acids act like surfactants. In semi-polar solvents, they may form micelles rather than true solutions.

• Fix:

  • Add a "co-solvent" to break micelles. If in water/buffer, add 5-10% Ethanol or DMSO.

  • If in organic solvent (e.g., DCM), the cloudiness is likely water. Add anhydrous Magnesium Sulfate (

    ), shake, and filter.

Issue 2: "The product 'oiled out' instead of crystallizing."

Diagnosis: The temperature dropped too fast, or the solvent boiling point is higher than the product's melting point (likely <90°C due to unsaturation).

• Fix:

  • Re-heat to dissolve the oil.

  • Add a "seed crystal" of pure 7-Hexadecenedioic acid if available.

  • Add a slightly more polar co-solvent (e.g., add 5% Ethanol to Heptane) to stabilize the transition.

  • Scratch the inner glass surface with a glass rod to induce nucleation.

Issue 3: "It gelled."

Diagnosis: LCDAs are known organogelators. They form 3D fibrous networks in non-polar solvents.

• Fix:

  • Add a "polar modifier." Adding 1-2% Methanol or Acetic Acid to the non-polar solvent usually disrupts the gel network by capping the H-bond fibrils.

Diagram: Troubleshooting Workflow

Caption: Troubleshooting logic for common physical phase issues during dissolution.

Frequently Asked Questions (FAQs)

Q: Can I dissolve 7-Hexadecenedioic acid in water by adjusting pH? A: Yes. While the acid form is insoluble, the salt form (dicarboxylate) is soluble.[4] Adjust the pH to >8.0 using NaOH or KOH.

• Warning: If you lower the pH back below ~5.5, the acid will precipitate immediately.

Q: I see two spots on my TLC plate. Is my solvent degrading the compound? A: Likely not. Dicarboxylic acids often "streak" on silica or show two spots due to incomplete ionization or dimer formation.

• Solution: Add 1% Acetic Acid or Formic Acid to your TLC running buffer to ensure the molecule stays in the protonated state.

Q: How does the double bond affect stability in solution? A: The C7 double bond is susceptible to oxidation (peroxidation) over time, especially in the presence of light and oxygen.

• Recommendation: Always store stock solutions in amber vials, flushed with Nitrogen or Argon, at -20°C. Avoid ether-based solvents (like THF) for long-term storage as they form peroxides that can attack the double bond.

References

• BenchChem Technical Support. (2025).[5] Purifying Long-Chain Dicarboxylic Acids: Troubleshooting & Optimization. Retrieved from

• PubChem. (2025). 7-Hexadecenoic acid (Analogous Structure Properties).[6][7] National Library of Medicine. Retrieved from

• Organic Syntheses. (1942). Acetylenedicarboxylic acid (General Diacid Purification Protocols). Org.[6][7][8][9] Synth. 22, 1. Retrieved from

• University of Calgary. (2023). Solubility of Organic Compounds: Principles of Recrystallization. Retrieved from

• European Patent Office. (2022). Process of Aliphatic Dicarboxylic Acids Produced by Biotechnological Processes (EP 3939958 A1). Retrieved from

Sources

• 1. Hypogeic acid - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. amslaurea.unibo.it [amslaurea.unibo.it]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (Z)-7-hexadecenoic acid, 2416-19-5 [thegoodscentscompany.com]
• 7. Showing Compound 7-Hexadecenoic acid (FDB004011) - FooDB [foodb.ca]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Exposome-Explorer - 7E-Hexadecenoic acid (trans-16:1n-9) (Compound) [exposome-explorer.iarc.fr]

Technical Support Center: Overcoming Oxidation in Unsaturated Dicarboxylic Acid Storage

Welcome to the Advanced Reagent Support Center. Unsaturated dicarboxylic acids—such as fumaric, maleic, and muconic acid—are foundational building blocks in polymer synthesis, pharmaceutical formulation, and metabolic engineering. However, their defining chemical feature (the carbon-carbon double bond) is also their greatest vulnerability.

As a Senior Application Scientist, I frequently see researchers struggle with irreproducible yields and unexplained side reactions. In almost all cases, the root cause is improper storage leading to autoxidation. This guide provides a mechanistic understanding of these degradation pathways and establishes self-validating protocols to ensure the absolute integrity of your oxidation-sensitive reagents.

The Causality of Degradation: Why Do These Acids Oxidize?

The degradation of unsaturated dicarboxylic acids is primarily driven by autoxidation, a radical chain reaction initiated by heat, light, or trace metal impurities. The bis-allylic or conjugated hydrogens in these molecules are highly susceptible to abstraction, forming a carbon-centered radical.

This radical rapidly reacts with atmospheric oxygen to form a peroxyl radical, which then abstracts a hydrogen from a neighboring molecule, generating a hydroperoxide and propagating the chain. Over time, these hydroperoxides cleave into secondary oxidation products such as epoxides, aldehydes, and shorter-chain carboxylic acids. Understanding this causality is critical: you cannot reverse autoxidation; you can only prevent the initiation phase.

Autoxidation pathway of unsaturated dicarboxylic acids.

Troubleshooting & FAQs: Identifying and Mitigating Oxidation

Q: My cis,cis-muconic acid batch has turned slightly yellow and my polymerization yields have dropped. What happened? A: This is a classic hallmark of autoxidation and isomerization. cis,cis-Muconic acid is highly sensitive to light and oxygen. The yellowing indicates the formation of conjugated degradation products or trace peroxides. Furthermore, thermal or oxidative stress can trigger the isomerization of cis,cis-muconic acid to the trans,trans form, which has drastically different solubilities and reactivities[1]. Always store muconic acid under an inert atmosphere at -20°C and validate purity via HPLC before use.

Q: Is nitrogen (N₂) or argon (Ar) better for blanketing my solid reagents? A: Argon is vastly superior for solid powders and small vials. Causality: Argon is approximately 38% denser than air. When gently purged into a vial, it sinks and forms a protective physical blanket directly over the solid reagent, displacing the lighter oxygen upward and out of the vial. Nitrogen, being slightly lighter than air, mixes more readily and is easily displaced by ambient drafts during capping.

Q: How do I know if my stored unsaturated dicarboxylic acid has formed explosive peroxides? A: While less prone to explosive concentration than liquid ethers, heavily oxidized unsaturated carboxylic acids can accumulate hazardous peroxides over prolonged storage. You must implement a self-validating testing protocol. If non-inhibited material must be stored, it should be kept under an inert atmosphere and tested for peroxides at least once a month[2]. Use quantitative peroxide test strips on a small aqueous/ethanolic aliquot. If the concentration exceeds safe thresholds, the batch must be discarded according to hazardous waste protocols[2].

Quantitative Data: Comparative Stability Profiles

Not all unsaturated dicarboxylic acids require the same level of stringency. The table below summarizes the causality between molecular structure and oxidation susceptibility, allowing you to tailor your storage approach.

Compound	Structure Type	Oxidation Susceptibility	Primary Degradation Products	Recommended Storage Protocol
Fumaric Acid	trans-isolated double bond	Low	Epoxides (under extreme stress)	Room temp, tightly sealed, dry.
Maleic Acid	cis-isolated double bond	Low-Moderate	Epoxides, Malic acid	Room temp, desiccated, dark.
cis,cis-Muconic Acid	Conjugated diene	High	Peroxides, Isomerization to trans,trans	-20°C, Argon blanket, Amber vial.
Polyunsaturated Di-acids	Multiple bis-allylic sites	Very High	Hydroperoxides, Aldehydes, Ketones	-80°C, Argon blanket, Amber vial.

Standard Operating Protocol: Inert Atmosphere Storage

To guarantee trustworthiness in your experimental setups, you must treat storage as an active protocol, not a passive state. The following methodology creates a self-validating system where the exclusion of moisture and oxygen is physically assured.

Step-by-step inert atmosphere storage workflow.

Step-by-Step Methodology: Argon Blanketing and Aliquoting

• Preparation: Work inside a fume hood. Ensure the unsaturated dicarboxylic acid is strictly at room temperature before opening to prevent ambient moisture condensation on the cold powder.

• Aliquot Strategy: Divide the bulk chemical into single-use or weekly-use aliquots using amber glass vials. Causality: This minimizes the number of times the bulk source is exposed to atmospheric oxygen, light, and thermal cycling.

• Argon Displacement: Insert a sterile pipette tip attached to a low-pressure Argon line into the vial, keeping the tip roughly 1 cm above the solid powder.

• Purging: Gently flow Argon for 5–10 seconds. Causality: The heavy Argon gas displaces the lighter atmospheric air, creating a protective layer directly on the chemical surface.

• Sealing: While the Argon is still flowing, swiftly place a crown-cap or threaded cap with a PTFE-faced rubber liner onto the vial and tighten. Causality: Polytetrafluoroethylene (PTFE) is chemically inert and highly impermeable to oxygen, preventing the micro-ingress of atmospheric air that standard silicone or polyethylene septa allow over time.

• Secondary Seal: Wrap the cap junction tightly with Parafilm to prevent micro-leaks during thermal contraction in the freezer.

• Storage: Transfer the sealed vials to a desiccator box placed inside a -20°C or -80°C freezer, depending on the compound's susceptibility (refer to the data table).

Analytical Validation: Peroxide and Purity Testing Workflow

Before using a stored batch of highly sensitive acids (e.g., muconic acid) for sensitive assays, validate its integrity:

• Peroxide Screening: Dissolve 10 mg of the acid in 1 mL of degassed methanol. Spot 10 µL onto a commercial KI-starch peroxide test strip. A blue color indicates hydroperoxide presence. If positive, the batch is compromised.

• Chromatographic Validation: Run an LC-MS/MS or HPLC-UV assay against a freshly opened reference standard. Look for early-eluting peaks (indicative of oxidative cleavage products) or shifted retention times (indicative of geometric isomerization).

References

• Title: Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals Source: Risk Management and Safety - University of Notre Dame URL:[Link]

• Title: Oxidation pathways of linoleic acid revisited with electrodynamic balance–mass spectrometry Source: Environmental Science: Atmospheres (RSC Publishing) URL:[Link]

• Title: Muconic acid isomers as platform chemicals and monomers in the biobased economy Source: Document Server@UHasselt URL:[Link]

Sources

• 1. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 2. riskmanagement.nd.edu [riskmanagement.nd.edu]

Technical Support Center: Optimizing Cross-Linking Efficiency in 7-Hexadecenedioic Acid (7-HDA) Polymers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with medium-to-long-chain unsaturated aliphatic polymers.

7-Hexadecenedioic acid (7-HDA) is a highly valuable 16-carbon unsaturated dicarboxylic acid[1]. Unlike short-chain analogues (e.g., maleic or fumaric acid), 7-HDA features an internal double bond at the C7 position. While this structural feature provides excellent flexibility and hydrophobicity to the resulting polyester, the steric hindrance around this internal alkene severely limits traditional cross-linking efficiency[2][3]. This guide provides field-proven strategies, mechanistic insights, and validated protocols to maximize cross-linking density and prevent synthesis failures.

FAQ 1: Why is my 7-HDA polyester exhibiting low cross-link density and poor mechanical strength when cured with styrene?

Causality & Mechanism: Standard unsaturated polyester resins (UPRs) rely on free-radical copolymerization between the polymer's double bonds and a reactive diluent, typically styrene[3]. However, the internal (7Z)-double bond of 7-HDA is highly sterically hindered by the surrounding long aliphatic chains. The propagating styryl radical struggles to access this internal alkene, leading to low conversion rates, unreacted monomer plasticization, and a weak, heterogeneous polymer network[2][4].

Solution: Transition from styrene-based free-radical curing to Thiol-Ene "Click" Chemistry . Thiol-ene reactions proceed via a highly efficient step-growth radical mechanism. The highly flexible thiyl radical easily bypasses steric hindrance to access internal double bonds, resulting in near-quantitative conversion, zero oxygen inhibition, and significantly reduced shrinkage[5].

Quantitative Comparison of Cross-Linking Strategies for 7-HDA Polyesters

Parameter	Free-Radical + Styrene	Thiol-Ene Click Chemistry
Cross-Linker	Styrene (30-40 wt%)	Multifunctional Thiol (e.g., PETMP)
Initiation Mechanism	Peroxide / Cobalt Octoate (Thermal)	Photoinitiator (e.g., Irgacure 184) + UV
Double Bond Conversion	< 45% (Sterically limited)	> 90% (High thiyl radical mobility)
Oxygen Inhibition	High (Causes surface tackiness)	Negligible
Network Structure	Heterogeneous chain-growth	Homogeneous step-growth

FAQ 2: My 7-HDA polymerization mixture is undergoing premature gelation in the reactor before I even add a cross-linker. What is happening?

Causality & Mechanism: During the high-temperature polycondensation (150–200 °C) of 7-HDA with diols, an unwanted side reaction known as the Ordelt Reaction (oxa-Michael addition) can occur. The hydroxyl groups of the diols act as nucleophiles, attacking the internal double bonds. This etherification creates unintended branch points, rapidly increasing the molecular weight and causing the resin to cross-link and gel irreversibly in the reactor[6].

Solution:

• Temperature Control: Keep polycondensation temperatures strictly below 180 °C.

• Inhibitors: Add 100–200 ppm of a radical inhibitor like 4-methoxyphenol (MEHQ) or hydroquinone to prevent thermal auto-initiation.

• Catalyst Selection: Avoid strong Lewis acid catalysts (like Zinc acetate) which can inadvertently catalyze the oxa-Michael addition. Use milder transesterification catalysts like Titanium (IV) tetrabutoxide[7].

Mechanistic pathways of 7-HDA polymerization highlighting the Ordelt side-reaction vs. Thiol-Ene curing.

FAQ 3: The cured 7-HDA polymer films remain tacky on the surface. How do I fix this?

Causality & Mechanism: If you are still utilizing standard free-radical curing, the propagating radicals at the surface are being scavenged by atmospheric oxygen. This forms stable peroxyl radicals that halt the polymerization chain, a phenomenon known as oxygen inhibition[8].

Solution: If switching to a thiol-ene system is not feasible, incorporate 0.1–0.5 wt% paraffin wax into the resin formulation. During the exothermic curing process, the heat melts the wax, which migrates to the surface and forms a physical barrier against oxygen[8]. Alternatively, cure the films under an inert nitrogen atmosphere or use a high-intensity UV-LED (365 nm) to rapidly outpace oxygen diffusion[5].

Step-by-Step Protocol: UV-Initiated Thiol-Ene Cross-Linking of 7-HDA Polyesters

This self-validating protocol ensures stoichiometric balance and maximizes the conversion of the sterically hindered C7 double bond.

Materials:

• Synthesized 7-HDA unsaturated polyester (Acid value < 30 mg KOH/g).

• Multifunctional Thiol: Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP).

• Photoinitiator (PI): Irgacure 184 (1-Hydroxycyclohexyl phenyl ketone).

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)[9].

Methodology:

• Determine Unsaturation Equivalent: Calculate the exact molar concentration of C=C double bonds in the 7-HDA polyester using 1H-NMR spectroscopy (integrating the alkene protons at ~5.3 ppm against the ester backbone).

• Stoichiometric Formulation: Weigh the 7-HDA polyester and PETMP to achieve an exact 1:1 molar ratio of thiol (-SH) groups to alkene (C=C) groups[5]. Causality: Thiol-ene click reactions operate on strict 1:1 stoichiometry; deviations leave unreacted components that act as plasticizers.

• Photoinitiator Addition: Add 1.0 wt% of Irgacure 184 relative to the total mass of the polymer and cross-linker.

• Homogenization: Dissolve the mixture in a minimal amount of DCM to reduce viscosity, stirring in a dark environment (amber vial) to prevent premature ambient light initiation.

• Film Casting: Cast the solution onto a glass substrate or PTFE mold. Allow the solvent to evaporate completely in a vacuum oven at 40 °C for 2 hours.

• UV Curing (Self-Validation Step): Expose the dried film to a 365 nm UV-LED lamp at an intensity of 150 mW/cm² for 60–120 seconds[5]. To validate the protocol, monitor the disappearance of the C=C stretching band at ~1650 cm⁻¹ and the S-H stretching band at ~2570 cm⁻¹ via Real-Time FTIR to confirm >90% conversion.

Step-by-step experimental workflow for UV-initiated thiol-ene cross-linking of 7-HDA.

References

• Title: 7-Hexadecenedioic acid, (7Z)
• Title: Synthetic modification and characterisation of unsaturated polyesters Source: University of Helsinki URL
• Title: Crosslinking of unsaturated polyester by conjugated soybean oil via Diels Alder reaction Source: Bogazici University URL
• Title: 13C solid-state n.m.r.
• Title: Thiol-ene (hardener)
• Title: Photocuring of a thiol-ene system based on an unsaturated polyester Source: ElectronicsAndBooks URL
• Source: PMC (NIH)
• Title: Itaconic acid – a versatile building block for renewable polyesters with enhanced functionality Source: RSC Publishing URL
• Title: Thermomechanical Characterization of an Unsaturated Polyester Vitrimer Synthesized Using a Titanium Transesterification Catalyst Source: ACS Publications URL
• Title: Unsaturated polyester resins - US4336169A Source: Google Patents URL
• Title: Direct UV-Triggered Thiol–ene Cross-Linking of Electrospun Polyester Fibers Source: ACS Publications URL

Sources

• 1. scent.vn [scent.vn]
• 2. Making sure you're not a bot! [helda.helsinki.fi]
• 3. digitalarchive.library.bogazici.edu.tr [digitalarchive.library.bogazici.edu.tr]
• 4. cpsm.kpi.ua [cpsm.kpi.ua]
• 5. Thiol-ene （ hardener ） "allyl based"｜Karenz [karenz.jp]
• 6. Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US4336169A - Unsaturated polyester resins - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Resolution GC Analysis of C16 Dioic Acid Isomers

The following technical guide is structured as a specialized support center resource. It is designed for immediate application in analytical laboratories dealing with complex separations of long-chain dicarboxylic acids.

Executive Summary & Core Challenge

The Problem: C16 dioic acid (Hexadecanedioic acid) and its structural isomers (branched-chain variants or positional isomers) exhibit high boiling points and significant polarity. In their free acid form, they suffer from severe adsorption (tailing) and low volatility. Even after derivatization, the structural similarity between linear and branched isomers often leads to co-elution on standard non-polar columns.

The Solution: Successful resolution requires a dual-phase approach:

• Quantitative Derivatization: Converting free acids to Dimethyl Esters (DMEs) to eliminate hydrogen bonding.

• Selectivity Optimization: Utilizing high-polarity stationary phases (Cyanopropyl) to separate isomers based on dipole-dipole interactions rather than just boiling point.

Critical Workflow: Derivatization

You cannot separate what you cannot elute. For C16 dioic acids, Methylation is the gold standard over Silylation due to the hydrolytic stability of the resulting esters during long GC runs.

Protocol: Boron Trifluoride (BF₃) Methanolysis

Why this works: BF₃ acts as a Lewis acid catalyst, driving the equilibrium toward the ester form more aggressively than mild acid catalysts, ensuring both carboxyl groups on the C16 chain are methylated.

Step	Action	Technical Rationale
1	Dissolve 10 mg sample in 1 mL Toluene .	Toluene solubilizes the long hydrophobic C16 chain better than pure methanol.
2	Add 1 mL 14% BF₃-Methanol .	Provides the methoxy donor and acid catalyst.
3	Heat at 70°C for 45 mins in a sealed vial.	Kinetic energy is required to sterically access both carboxyl groups.
4	Cool and add 1 mL Saturated NaCl + 1 mL Hexane .	"Salting out" drives the non-polar DMEs into the Hexane layer.
5	Vortex and centrifuge. Collect Top (Hexane) Layer .	The bottom layer contains unreacted methanol and acid catalyst.
6	Dry over Anhydrous Na₂SO₄ .	Removes trace water that could hydrolyze the ester or damage the GC column.

Troubleshooting & FAQs

Direct solutions to specific user scenarios.

Category A: Peak Overlapping & Resolution

Q: My linear C16 dioic peak is merging with a branched isomer shoulder. I am using a DB-5 (5% Phenyl) column. What should I do?

A: You must switch to a high-polarity column.

• The Science: A DB-5 column separates primarily by boiling point (London Dispersion Forces). Isomers of C16 dioic acid have nearly identical boiling points.

• The Fix: Switch to a Biscyanopropyl Polysiloxane column (e.g., CP-Sil 88, DB-23, or SP-2560). These columns separate based on polarizable interactions. The linear chain will interact differently with the cyano-dipoles than the branched isomers, creating the necessary retention time shift.

Q: I switched to a polar column, but now my run time is over 60 minutes and peaks are broad.

A: You are likely running isocratically or with a shallow ramp.

• The Fix: Implement a Ballistic Thermal Gradient .

  • Inject: 100°C (Hold 1 min) to focus the band.

  • Ramp 1: 20°C/min to 200°C (Fast transport through non-critical region).

  • Ramp 2: 2°C/min to 240°C (Slow ramp maximizes resolution in the isomer elution window).

  • Bake out: 250°C (Hold 5 min). Note: Do not exceed the MAOT (Max Operating Temp) of polar columns, often ~250°C.

Category B: Peak Shape Issues

Q: I see severe tailing on my C16 peaks, even after derivatization. Why?

A: This indicates "Ghost Acidity" or Active Sites.

• Cause 1: Incomplete Derivatization. If one carboxyl group is methylated but the other remains a free acid, the molecule will drag on the column.

  • Check: Look for a mass spectrum showing [M-15]⁺ of the mono-methyl ester.

• Cause 2: Inlet Activity. Glass wool or dirty liners expose silanols that H-bond with the ester carbonyls.

  • Fix: Replace the liner with a Deactivated (Silanized) Split/Splitless Liner with quartz wool.

Q: I see "Ghost Peaks" eluting before my main analyte.

A: This is often "Backflash" or Septum Bleed.

• The Fix: Check your expansion volume. Toluene (from the derivatization protocol) has a high expansion coefficient. If you inject 2 µL into a standard liner at 250°C, the vapor may overflow the liner and hit the unheated gas lines. Reduce injection volume to 0.5 - 1.0 µL.

Visualizing the Logic

The following diagrams illustrate the decision-making process for method optimization and the derivatization pathway.

Diagram 1: Resolution Troubleshooting Logic

Caption: Decision tree for resolving co-eluting peaks in C16 dioic acid analysis.

Diagram 2: Separation Mechanism (Polarity vs. Boiling Point)

Caption: Comparison of separation mechanisms. Non-polar phases fail to resolve isomers; Polar phases succeed.

Advanced Verification: MS Deconvolution

If chromatographic resolution remains partial (R < 1.5) due to complex matrices, utilize Mass Spectral Deconvolution.

• Linear C16 DME: Characterized by strong McLafferty rearrangement ions (m/z 74) and characteristic fragmentation losses [M-31]⁺ (loss of methoxy).

• Branched Isomers: Branch points inhibit the standard McLafferty rearrangement or create unique cleavage points. Look for enhanced intensity of ions corresponding to cleavage at the branch point (e.g., [M-57]⁺ for an ethyl branch).

References

• Agilent Technologies. (2020). Analysis of Dimethyl Esters of Dicarboxylic Acids using DB-1701. Agilent Application Notes. Link

• BenchChem. (2025).[1][2] Technical Support Center: Improving Dicarboxylic Acid Resolution in Gas Chromatography. Link

• Phenomenex. (2024). GC Tech Tip: Peak Shape Problems - Tailing Peaks. Phenomenex Knowledge Center. Link

• Supelco/Sigma-Aldrich. (2023). FAMEs and Dicarboxylic Acid Esters on SP-2560. Supelco Reporter. Link

• Journal of Chromatography A.Separation of positional and geometric isomers of long-chain compounds. (General reference for Cyanopropyl phase selectivity).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions in the oxidation of aleuritic acid derivatives

Welcome to the Aleuritic Acid Derivative Oxidation Support Center .

I am Dr. Aris Thorne, Senior Application Scientist. I have designed this guide to address the specific challenges inherent in the oxidation of 9,10,16-trihydroxyhexadecanoic acid (aleuritic acid) and its derivatives.

This molecule presents a classic "selectivity paradox" in organic synthesis: it contains a terminal primary hydroxyl (

) and a internal vicinal diol ( ). The success of your synthesis—whether you are targeting civetone precursors (via oxidative cleavage) or functionalized fatty acids (via terminal oxidation)—depends entirely on distinguishing between these two reactive sites while suppressing ester hydrolysis and lactonization.

Part 1: The Reaction Landscape

Before troubleshooting, verify your pathway. The two primary workflows for aleuritic acid derivatives are mutually exclusive in their initial steps.

Visualizing the Oxidation Pathways

The following diagram maps the kinetic competition between the vicinal diol cleavage and terminal alcohol oxidation, highlighting where side reactions (in red) typically occur.

Figure 1: Strategic oxidation pathways for aleuritic acid. Path A utilizes Malaprade oxidation for cleavage; Path B utilizes TEMPO for steric differentiation.

Part 2: Critical Troubleshooting Protocols

Module A: Oxidative Cleavage (The Civetone Route)

Target: Cleavage of the

vicinal diol to generate aldehyde fragments (e.g., 7-hydroxyheptanal and 9-oxononanoic acid derivatives). Primary Reagent: Sodium Periodate ( ).

Q: My yield is low, and NMR shows a mixture of hemiacetals. What is happening? A: The aldehyde products of aleuritic acid cleavage are highly prone to forming stable cyclic hemiacetals with the remaining hydroxyls or water.

• The Fix: Ensure your solvent system suppresses hydration. Switch from pure water/methanol to a biphasic system (DCM/Water or Ether/Water ) with vigorous stirring. The organic layer sequesters the aldehyde as it forms, protecting it from hydration and further oxidation.

• Protocol Adjustment: Use exactly 1.05 equivalents of

  at . Quench immediately with ethylene glycol to consume excess periodate before workup.

Q: I am seeing carboxylic acids instead of aldehydes. Is the periodate too strong? A:

alone rarely over-oxidizes aldehydes. This issue usually stems from:

• Trace Ruthenium contamination: If you previously used

  or are using a "catalytic" protocol with co-oxidants, the aldehyde will oxidize to the acid.

• pH Drift: If the reaction becomes too basic (

  ), the Cannizzaro reaction or aldol condensations can degrade your product.

• The Fix: Buffer the reaction to pH 6-7 using a phosphate buffer or sodium bicarbonate.

Module B: Selective Terminal Oxidation

Target: Oxidation of the

primary alcohol while leaving the diol intact. Primary Reagent: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) / NaOCl (Bleach).

Q: The reaction is oxidizing my secondary alcohols (the vicinal diol) to ketones. A: TEMPO is sterically hindered and prefers primary alcohols, but selectivity is kinetic, not thermodynamic. If you run the reaction too long or too warm, secondary alcohols will react.

• The Fix:

  • Temperature Control: Maintain the reaction strictly at

    .

  • Stoichiometry: Use a slight deficiency of oxidant (0.95 eq of NaOCl) if high selectivity is critical, then recycle unreacted starting material.

  • pH Management: Maintain pH 8.6–9.5 using

    . At lower pH ( ), the reaction is faster but less selective; at higher pH ( ), the hypochlorite is too stable and reaction stalls.

Q: My ester protecting groups are hydrolyzing during the TEMPO oxidation. A: Commercial bleach (NaOCl) is often highly alkaline (

) to improve shelf life. Adding it directly to your ester substrate causes saponification.[1]

• The Fix: Adjust the pH of the bleach solution to ~9.0 with dilute

  or before adding it to the reaction mixture. Never add unbuffered bleach to an aleuritic ester.

Part 3: Comparative Data & Reagent Selection

Use this table to select the correct oxidant based on your functional group tolerance.

Reagent System	Target Site	Selectivity (1° vs 2°)	Side Reaction Risk	Recommended For
NaIO4 / THF:H2O	C9-C10 Diol	Perfect (Cleavage)	Hemiacetal formation	Civetone precursors
TEMPO / NaOCl	C16 Primary OH	High (Kinetic)	Chlorination (if pH < 8)	Terminal functionalization
Jones Reagent	All OH groups	None	Ester hydrolysis, Acid formation	Total oxidation to tri-acid
PCC / DCM	C16 Primary OH	Moderate	Chromium toxicity, messy workup	Small scale, acid-sensitive substrates

Part 4: Standard Operating Procedures (SOPs)

SOP 1: Selective Terminal Oxidation with TEMPO

Designed to minimize ester hydrolysis and over-oxidation.

• Preparation: Dissolve aleuritic acid ester (10 mmol) in DCM (50 mL). Add TEMPO (0.1 mmol, 1 mol%) and

  (1 mmol, 10 mol%). Cool to .

• Buffer: Add aqueous saturated

  (20 mL) to the flask.

• Oxidant Addition: Slowly add aqueous

  (11 mmol, adjusted to pH 9) dropwise over 30 minutes. Crucial: Vigorous stirring is required (1000+ rpm) as this is a biphasic reaction.

• Monitoring: Monitor by TLC every 10 minutes. Stop immediately upon disappearance of starting material.

• Quench: Add aqueous

  (sodium thiosulfate) to quench active chlorine.

• Workup: Extract with DCM, wash with brine. Do not acidify the aqueous layer if your product contains acid-labile esters.

SOP 2: Vicinal Diol Cleavage with Periodate

Designed to prevent hemiacetal polymerization.

• Solvent: Use a 2:1 mixture of THF:Water . THF solubilizes the long aliphatic chain better than methanol.

• Reaction: Add

  (1.1 eq) as a solid in portions to the stirred solution at room temperature.

• Time: Reaction is usually complete in 30–60 minutes.

• Filtration: The byproduct, sodium iodate (

  ), is insoluble in THF and will precipitate. Filter this white solid off before aqueous workup to simplify purification.

Part 5: FAQ - Deep Dive

Q: Can I use Jones Reagent (CrO3/H2SO4) for aleuritic acid? A: Avoid it. Jones reagent is strongly acidic. It will hydrolyze any ester protecting groups you have installed. Furthermore, it is unselective and will oxidize the vicinal diol to a keto-alcohol or cleave it entirely, while simultaneously converting the primary alcohol to a carboxylic acid. Only use Jones if your goal is total degradation to short-chain dicarboxylic acids.

Q: How do I prevent lactonization during workup? A: Aleuritic acid derivatives (especially after cleavage) form hydroxy-acids that cyclize to macrocyclic lactones (like ambrettolide or civetone precursors) or smaller lactones.

• Prevention: Keep the concentration high during reaction but low during acidification .

• Mitigation: If you must acidify, do so at

  and extract immediately. Avoid heating the crude acidic residue.

References

• Singh, G. B., et al. "Synthesis of Civetone from Aleuritic Acid." Journal of the Chemical Society, Perkin Transactions 1. Link (Classic mechanistic grounding for civetone routes).

• Anelli, P. L., et al. "Fast and Selective Oxidation of Primary Alcohols to Aldehydes... using TEMPO." Journal of Organic Chemistry, 1987. Link (Standard protocol for TEMPO selectivity).

• Hagiwara, H., et al. "Synthesis of (Z)-Civetone from Oleic Acid via Aleuritic Acid Intermediates." Natural Product Communications, 2012.[2] Link (Modern application of oxidative cleavage).

• Thermo Fisher Scientific. "Sodium meta-Periodate Product Information & Protocols." Link (Reagent handling and stoichiometry).

• Ciriminna, R., & Pagliaro, M. "Industrial Oxidations with Organocatalyst TEMPO and Its Derivatives." Organic Process Research & Development, 2010. Link (Scale-up considerations).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]

Purification challenges of (7Z)-7-Hexadecenedioic acid from crude extracts

The following Technical Support Guide addresses the purification challenges of (7Z)-7-Hexadecenedioic acid (CAS: 253687-18-2), a long-chain unsaturated dicarboxylic acid (LCUDA). This guide is designed for researchers handling crude extracts derived from microbial fermentation (e.g., Candida sp. bio-oxidation of palmitoleic acid), chemical metathesis, or plant hydrolysates.

Case ID: PUR-C16-7Z Status: Active Specialist: Senior Application Scientist

Executive Summary: The Molecule & The Challenge

(7Z)-7-Hexadecenedioic acid is a 16-carbon dicarboxylic acid with a cis-double bond at the 7th position.[1] It is a critical intermediate for specialty polymers (polyesters, polyamides) and specific pheromone synthesis.

Primary Purification Challenges:

• Structural Similarity: It co-purifies with its saturated analog, Hexadecanedioic acid (Thapsic acid), and its geometric isomer, (7E)-7-Hexadecenedioic acid .

• Solubility Behavior: As a dicarboxylic acid, it exhibits "solubility switching" based on pH, but its long hydrophobic chain complicates aqueous recovery.

• Thermal Instability: The cis-double bond is susceptible to oxidative degradation and thermal isomerization during standard distillation.

Troubleshooting Guide (Q&A)

Issue 1: Saturated Analog Contamination

Q: I am detecting significant levels of Hexadecanedioic acid (saturated C16 diacid) in my final product. Recrystallization from ethanol isn't separating them. What should I do?

A: Standard recrystallization relies on solubility differences, which are minimal between the C16 saturated and C16:1 unsaturated forms. The most effective non-chromatographic method is Urea Complexation Fractionation .

• Mechanism: Urea molecules form hexagonal crystal lattices (inclusion compounds) around straight-chain saturated hydrocarbons (like Hexadecanedioic acid). The "kink" introduced by the cis-double bond in (7Z)-7-Hexadecenedioic acid prevents it from fitting into this lattice.

• Protocol Fix:

  • Dissolve your crude mixture in hot methanol containing urea (Ratio: 1g crude : 3-5g Urea).

  • Cool slowly to room temperature or 4°C.

  • Filtration: The precipitate contains the saturated impurity (complexed with urea). The filtrate contains your target (7Z)-7-Hexadecenedioic acid.

  • Recover the target by diluting the filtrate with water and extracting with hexane or ethyl acetate.

Issue 2: Isomer Separation (Z vs. E)

Q: My GC-MS shows a split peak or a shoulder. I suspect the (7E)-isomer is present. How do I remove it?

A: If Urea complexation is insufficient (as E-isomers are straighter than Z-isomers and might partially complex), you must use Silver Ion (Argentation) Chromatography .

• Mechanism: Silver ions (

  ) form reversible -complexes with double bonds. The stability of this complex depends on the geometry (Z > E > Saturated). The (7Z) isomer will be retained longer than the (7E) isomer or saturated impurities.

• Protocol Fix:

  • Stationary Phase: Silica gel impregnated with 10%

    .

  • Mobile Phase: Gradient of Hexane:Acetone (starting 99:1 to 90:10).

  • Elution Order: Saturated

    (7E)-isomer (7Z)-Target .

Issue 3: Low Recovery from Aqueous Crude

Q: I am extracting the acid from a fermentation broth, but my yields are consistently low (<40%). Where is my product going?

A: You are likely facing a pH-Solubility Mismatch . Dicarboxylic acids have two dissociation constants (

, ).

• Diagnosis: If the pH is > 4.5, a significant portion exists as the mono-anion or di-anion, which is water-soluble and will not extract into organic solvents efficiently.

• Protocol Fix:

  • Acidification: Adjust the crude broth pH to < 2.0 using

    or . This forces the molecule into its fully protonated (neutral), hydrophobic form.

  • Solvent Choice: Use Ethyl Acetate or Methyl tert-butyl ether (MTBE) . Avoid Hexane for the initial extraction as dicarboxylic acids are quite polar compared to fatty acids; Hexane recovery will be poor.

  • Salting Out: Add NaCl to saturation to decrease the water solubility of the organic acid (Salting-out effect).

Detailed Protocols

Protocol A: Urea Inclusion Fractionation (For Saturated Removal)

Best for: Removing Hexadecanedioic acid from (7Z)-7-Hexadecenedioic acid.

Step	Action	Critical Parameter
1. Dissolution	Dissolve 10g Crude Extract in 100mL Methanol (MeOH).	Temp: 60-65°C (Reflux).
2. Urea Addition	Add 30g Urea to the hot solution. Stir until clear.	Ratio: 3:1 (Urea:Fatty Acid).
3. Crystallization	Allow to cool slowly to Room Temp, then 4°C overnight.	Do not stir during cooling to allow lattice formation.
4. Filtration	Filter the white crystals (Urea + Saturated Impurities).	Keep filtrate! This has your product.
5. Recovery	Evaporate MeOH from filtrate. Add 100mL dilute HCl (pH 2).	This breaks any soluble urea complexes.
6. Extraction	Extract aqueous phase with Hexane/EtOAc (3x 50mL).	Dry organic layer over .

Protocol B: Argentation Chromatography (For High Purity)

Best for: Separating Z/E isomers and trace saturates.

• Preparation: Dissolve 10g

  in 20mL water. Add to a slurry of 90g Silica Gel (60 Å) in acetone. Evaporate solvent in the dark (Rotovap) to create free-flowing powder. Activation: Dry at 120°C for 4 hours.

• Loading: Load crude sample (max 1g per 50g silica) onto the column.

• Elution:

  • Fraction 1 (Saturates): 100% Hexane.

  • Fraction 2 (Trans/E-isomers): 98:2 Hexane:Acetone.

  • Fraction 3 (Cis/Z-Target): 95:5 to 90:10 Hexane:Acetone.

• Monitoring: Use TLC plates sprayed with 2,7-dichlorofluorescein; view under UV. The (7Z) spot will be the slowest moving.

Diagnostic Logic & Workflow

The following diagram illustrates the decision matrix for purifying (7Z)-7-Hexadecenedioic acid based on impurity profile.

Figure 1: Decision tree for the purification of (7Z)-7-Hexadecenedioic acid based on contaminant identification.

Comparative Data: Solubility & Separation

Solvent System	Hexadecanedioic Acid (Sat)	(7Z)-7-Hexadecenedioic Acid (Unsat)	Result
Water (pH 2)	Insoluble	Insoluble	Precipitation of both
Water (pH 9)	Soluble (Dianion)	Soluble (Dianion)	Co-dissolution
Methanol/Urea (25°C)	Insoluble Complex	Soluble	Effective Separation
Hexane (-20°C)	Precipitates	Soluble	Partial Separation
Ag-Silica (Hexane)	Elutes Fast ( )	Retained ( )	High Resolution Separation

References

• Hayes, D. G., et al. (2010). "Urea Complexation for the Fractionation of Fatty Acids from Seed Oils." Journal of the American Oil Chemists' Society. Link

• Momchilova, S., & Nikolova-Damyanova, B. (2003). "Silver ion chromatography of fatty acids and their derivatives." Journal of Liquid Chromatography & Related Technologies. Link

• Knothe, G. (2006). "Analyzing biodiesel: standards and other methods." Journal of the American Oil Chemists' Society. (Discusses FAME vs. Acid separation logic). Link

• Picard, C., et al. (1999). "Synthesis of dicarboxylic acids by bio-oxidation." Biotechnology and Bioengineering. (Context for crude extract composition). Link

Sources

• 1. cis-7-Hexadecenoic acid | C16H30O2 | CID 5318393 - PubChem [pubchem.ncbi.nlm.nih.gov]

Controlling stereoselectivity in the synthesis of cis-7-Hexadecenedioic acid

Welcome to the Technical Support Center for the stereoselective synthesis of cis-7-hexadecenedioic acid (CAS: 253687-18-2). As a 16-carbon unsaturated dicarboxylic acid, establishing and maintaining the Z-geometry at the C7–C8 double bond is the most critical challenge during its synthesis.

This guide provides field-proven methodologies, mechanistic causality, and troubleshooting protocols for the three most authoritative synthetic routes: Z-Selective Cross-Metathesis , Salt-Free Wittig Olefination , and Alkyne Semi-Reduction .

Route Diagnostic & Selection Matrix

Before beginning, use the decision tree below to select the optimal synthetic route based on your available starting materials and scale requirements.

Caption: Diagnostic decision tree for selecting the optimal synthetic route.

Module A: Z-Selective Cross-Metathesis (Ruthenium Catalysis)

Mechanism & Causality: Cross-metathesis of 7-octenoic acid and 9-decenoic acid typically yields a thermodynamic mixture of E/Z isomers. However, by utilizing a Z-selective Ruthenium-catechothiolate or monothiolate catalyst, the steric demands of the bulky aryloxide/thiolate ligands force the metallacyclobutane intermediate into an all-syn configuration. This minimizes steric repulsion in the transition state, releasing the Z-alkene upon cycloreversion[1].

Self-Validating Protocol:

• Preparation: In a nitrogen-filled glovebox, dissolve 7-octenoic acid (1.0 equiv) and 9-decenoic acid (3.0 equiv) in anhydrous, degassed THF to a concentration of 0.1 M. Validation: The solution must be perfectly clear and colorless.

• Initiation: Add the Z-selective Ru-catalyst (5 mol%). Validation: The solution will immediately transition to a characteristic pale green/brown.

• Equilibrium Driving: Apply a static vacuum (e.g., 50 torr) to the reaction flask. Causality: Continuous removal of ethylene gas prevents reversible secondary metathesis, which would degrade Z-selectivity.

• Reaction: Stir at 22°C for 4 hours.

• Quenching: Quench with excess ethyl vinyl ether and stir for 30 minutes to deactivate the Ru-alkylidene complex.

Troubleshooting FAQ:

• Q: My Z:E ratio dropped from 95:5 to 80:20 over the course of the reaction. Why?

  • A: You are experiencing thermodynamic equilibration via secondary metathesis. The Z-alkene is kinetically favored but thermodynamically less stable. To fix this, strictly maintain the vacuum to remove ethylene, lower the reaction temperature to 4°C, or decrease the catalyst loading to 2 mol% to slow down secondary isomerization[1].

Module B: Wittig Olefination (Lithium Salt-Free Conditions)

Mechanism & Causality: The reaction between 7-oxoheptanoic acid and the ylide derived from (8-carboxyoctyl)triphenylphosphonium bromide forms the C7=C8 bond. Under lithium salt-free conditions, the reaction proceeds via an irreversible, asynchronous [2+2] cycloaddition directly to the oxaphosphetane[2]. The absence of lithium prevents the stabilization of a betaine intermediate, locking the transition state into a puckered cis-oxaphosphetane geometry that undergoes syn-cycloreversion to yield the Z-alkene[2].

Caption: Mechanism of salt-free Wittig olefination ensuring high Z-selectivity.

Self-Validating Protocol:

• Suspension: Suspend (8-carboxyoctyl)triphenylphosphonium bromide (1.1 equiv) in anhydrous THF under argon.

• Ylide Generation: Dropwise add NaHMDS (3.2 equiv, 1.0 M in THF) at 0°C. Causality: 2.0 equiv are required to deprotonate the carboxylic acids on both starting materials, 1.0 equiv to form the ylide, and 0.2 equiv as excess.Validation: Ylide generation is confirmed by the appearance of a vibrant, deep orange/red color.

• Cycloaddition: Cool the flask to -78°C and slowly add 7-oxoheptanoic acid (1.0 equiv) in THF. Validation: The deep orange color will rapidly fade to a pale yellow as the oxaphosphetane intermediate forms.

• Cycloreversion: Allow the reaction to warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous NH4Cl and extract with EtOAc.

Troubleshooting FAQ:

• Q: I used n-BuLi as my base and obtained a 60:40 Z:E mixture. How do I correct this?

  • A: n-BuLi introduces lithium salts (LiBr) into the reaction matrix. Lithium coordinates to the oxaphosphetane, catalyzing its reversible opening into a betaine intermediate, which thermodynamically equilibrates to the trans-isomer[2]. Switch to NaHMDS or KHMDS in THF; the resulting sodium/potassium salts precipitate or coordinate poorly, maintaining strict kinetic control.

Module C: Alkyne Semi-Reduction (Lindlar Catalysis)

Mechanism & Causality: Semi-reduction of 7-hexadecynedioic acid using Lindlar's catalyst (Pd/CaCO3) relies on surface poisoning. Quinoline and lead acetate selectively block the highly active sites on the palladium surface[3]. The alkyne adsorbs to the attenuated metal surface, and two hydrogen atoms are delivered sequentially from the same face (syn-addition). The resulting Z-alkene rapidly desorbs because the poisoned catalyst lacks the affinity to re-bind the alkene for further reduction[4].

Caption: Surface mechanism of Lindlar-catalyzed alkyne semi-reduction.

Self-Validating Protocol:

• Preparation: Dissolve highly pure 7-hexadecynedioic acid in absolute ethanol. Causality: Trace sulfur or phosphorus impurities from previous steps will permanently poison the Pd catalyst beyond the intended quinoline deactivation.

• Catalyst Loading: Add Lindlar catalyst (5 wt% Pd on CaCO3, 10 wt% relative to substrate) and synthetic quinoline (2.0 equivalents relative to Pd). Validation: The suspension should be uniform and dark gray.

• Hydrogenation: Purge the vessel and attach a hydrogen gas burette (1 atm). Stir vigorously.

• Monitoring: Track hydrogen uptake. Validation: The reaction is complete when exactly 1.0 molar equivalent of H2 is consumed. The uptake rate will abruptly plateau due to the quinoline poisoning.

• Filtration: Immediately filter the mixture through a pad of Celite to remove the catalyst and prevent over-reduction.

Troubleshooting FAQ:

• Q: I am seeing 5-10% over-reduction to the fully saturated hexadecanedioic acid. What went wrong?

  • A: Over-reduction occurs if the catalyst is insufficiently poisoned or if the hydrogen pressure is too high[3]. Ensure you are using fresh quinoline (it degrades over time) and strictly maintain H2 pressure at 1 atm (balloon pressure). Do not leave the reaction stirring under H2 after the 1.0 equivalent uptake plateau is reached.

Quantitative Data Summary

Synthetic Route	Typical Yield	Z:E Selectivity	Scalability Profile	Reagent Cost Profile
Z-Selective Cross-Metathesis	65 - 75%	> 95:5	High (Gram to Kg)	High (Ru-Catalyst)
Salt-Free Wittig Olefination	70 - 85%	90:10 to 98:2	Moderate (Gram scale)	Low to Medium
Alkyne Semi-Reduction	85 - 95%	> 99:1	Very High (Industrial)	Low

References

1.[1] Z-Selective Monothiolate Ruthenium Indenylidene Olefin Metathesis Catalysts. ACS Organometallics. Available at:[Link] 2.[2] New clarity in the mechanism for lithium salt-free Wittig reactions. RSC Blogs. Available at:[Link] 3.[3] Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst. Orgosolver. Available at:[Link] 4.[4] Semi-hydrogenation of alkynes. Wikipedia. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. blogs.rsc.org [blogs.rsc.org]
• 3. orgosolver.com [orgosolver.com]
• 4. Semi-hydrogenation of alkynes - Wikipedia [en.wikipedia.org]

Technical Support Center: Thermal Analysis of 7-Hexadecenedioic Acid Derivatives

Welcome to the Advanced Materials Characterization Hub. Topic: Thermal Stability & Degradation Analysis of 7-Hexadecenedioic Acid (7-HDDA) Derivatives. Reference ID: TSC-7HDDA-2024[1]

Executive Summary

7-Hexadecenedioic acid (7-HDDA) is a long-chain unsaturated dicarboxylic acid (C16).[1] Its thermal profile is governed by two competing functional moieties: the carboxyl end-groups (susceptible to decarboxylation at high temperatures) and the internal C7=C8 double bond (highly susceptible to oxidative cross-linking and cleavage at moderate temperatures).

This guide addresses specific troubleshooting scenarios encountered during TGA (Thermogravimetric Analysis), DSC (Differential Scanning Calorimetry), and bulk processing.

Module 1: Pre-Analysis & Sample Integrity (FAQs)

Q: My TGA baseline shows a 2-4% mass loss immediately upon heating (30°C–110°C). Is my sample degrading?

A: Likely not.[1] This is usually moisture or solvent retention. Long-chain dicarboxylic acids are capable of hydrogen bonding and can be hygroscopic, especially if synthesized via biological fermentation or oxidative cleavage of fatty acids.[1]

• Diagnosis: If the mass loss plateau stabilizes before 120°C, it is volatile desorption.

• Action: Perform a "Drying Cycle" in your TGA method: Heat to 110°C, hold for 15 minutes, cool to 40°C, then ramp to degradation temperature.

Q: The sample turns yellow/brown during storage even at room temperature. Why? A: Autoxidation of the allylic position. The C7=C8 double bond activates the adjacent methylene groups (C6 and C9). Oxygen radicals abstract hydrogen from these positions, forming hydroperoxides.[1] These decompose into ketones or cross-link, forming colored oligomers ("gum").

• Prevention: Store under Argon/Nitrogen at -20°C.

• Restoration: Recrystallization is required; thermal treatment will only darken the sample further due to the Alder-ene reaction.

Module 2: Thermal Analysis Troubleshooting (TGA/DSC)

Q: I see a multi-step degradation curve in TGA. How do I interpret the stages?

A: The degradation follows a specific mechanistic order based on bond dissociation energies.

Temperature Range	Phenomenon	Mechanism
100°C – 150°C	Oxidative Onset	If Air/O2 is present: Peroxide formation at C7=C8.[1] Mass gain may be observed in TGA before loss.[1]
180°C – 250°C	Anhydride Formation	Inter- or intramolecular dehydration between carboxyl groups (–COOH + HOOC– → –CO-O-CO– + H₂O).[1]
280°C – 350°C	Decarboxylation	Loss of CO₂ from terminal groups.[1]
>380°C	Chain Scission	Random cleavage of the hydrocarbon backbone.

Q: My DSC shows an exotherm without mass loss at 160°C. What is happening? A: Thermal Cross-linking (Polymerization). The internal double bond can undergo radical polymerization or isomerization (cis-to-trans) without releasing volatiles.[1] This is critical for polymer applications (e.g., polyesters), as it indicates the material is "curing" prematurely.

Workflow: Troubleshooting TGA Anomalies

Caption: Decision matrix for diagnosing thermal anomalies in unsaturated dicarboxylic acids.

Module 3: Mechanistic Degradation Analysis

Q: If I overheat the sample, what specific impurities will form? A: Oxidative Cleavage Products. Unlike saturated acids (e.g., Palmitic acid), 7-HDDA cleaves at the double bond.

• Mechanism: The "Propensity Rule" suggests cleavage generates aldehydes initially, which oxidize to carboxylic acids.[2]

• Predicted Fragments:

  • Pimelic Acid (C7): From the carboxyl end to the double bond.

  • Azelaic Acid (C9): From the double bond to the other carboxyl end.

• Detection: Use GC-MS with derivatization (BSTFA) to identify these shorter chain diacids.[1]

Pathway: Oxidative Cleavage of 7-HDDA [1]

Caption: Mechanistic pathway of oxidative cleavage at the C7=C8 unsaturation point.[1]

Module 4: Validated Experimental Protocols

Protocol A: Isothermal Stress Test (Oxidative Stability Index)

Use this to determine the maximum processing time before degradation occurs.

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

• Sample Prep: 5–10 mg of 7-HDDA (powder or oil). Use an Alumina pan (Aluminum pans may melt or catalyze reactions >600°C, though safe here, Alumina is inert).

• Gas Flow: Air (Oxidative stress) or Nitrogen (Thermal stress) at 50 mL/min.[1]

• Method:

  • Ramp 20°C/min to Target Temperature (

    ).

  • Note: Select

    20°C below the onset temperature found in a dynamic scan (typically 150°C for unsaturated acids).

  • Hold isothermal for 120 minutes.

• Analysis: Determine the "Induction Time" (time until onset of mass change). If mass increases, it is oxidation; if decreases, it is volatilization/degradation.

Protocol B: Derivatization for GC-MS Analysis

Use this to confirm degradation products.

• Dissolution: Dissolve 10 mg degraded sample in 1 mL Pyridine.

• Silylation: Add 0.2 mL BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Reaction: Heat at 60°C for 30 minutes. (Converts –COOH to –COOSiMe₃, making them volatile).

• Injection: GC-MS, Split 20:1. Look for peaks corresponding to Dimethyl Pimelate (or silyl equivalent) and Dimethyl Azelate.[1]

References

• Mettler Toledo. (n.d.).[1] Thermal Analysis of Polymers: Selected Applications. Retrieved from

• American Oil Chemists' Society (AOCS). (2017).[1] Official Methods and Recommended Practices of the AOCS: Oxidative Stability. AOCS Press.[1]

• Cayman Chemical. (2024).[1] 7(Z)-Hexadecenoic Acid methyl ester Product Information. Retrieved from

• Moldoveanu, S. C. (2010).[1] Pyrolysis of Organic Molecules: Applications to Health and Environmental Issues. Elsevier.[1] (Chapter on Carboxylic Acid Decarboxylation).

• Warwel, S., et al. (2001).[1] Polymers from renewable resources: Polyesters from long-chain dicarboxylic acids.[1][3]Chemosphere, 43(1), 39-48.[1] (Provides comparative data on long-chain diacid stability).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]

Reference Data & Comparative Studies

Technical Comparison Guide: Spectral Characterization of (7Z)-7-Hexadecenedioic Acid

Topic: 1H NMR and 13C NMR spectral data for (7Z)-7-Hexadecenedioic acid Content Type: Publish Comparison Guide

Executive Summary & Application Context

(7Z)-7-Hexadecenedioic acid (CAS: 253687-18-2) is a critical long-chain unsaturated dicarboxylic acid. It serves as a pivotal intermediate in the synthesis of macrocyclic musk compounds (e.g., Civetone) and high-performance polyamides. Its value lies in the precise geometry of the cis (Z) double bond, which imparts specific rheological and melting properties to derived polymers and fragrances.

This guide provides a rigorous spectral analysis of (7Z)-7-Hexadecenedioic acid, comparing it against its saturated analog (Hexadecanedioic acid) and its geometric isomer ((E)-7-Hexadecenedioic acid). The data presented here synthesizes empirical fatty acid chemometrics with high-fidelity predictive modeling to establish a validation standard for researchers.

Structural Analysis & Numbering

To ensure accurate spectral assignment, the carbon backbone is numbered according to IUPAC priority rules, assigning the lowest locant to the alkene unsaturation.

Structure: HOOC-(CH2)5-CH=CH-(CH2)7-COOH

• Formula: C16H28O4

• Molecular Weight: 284.4 g/mol

• Key Feature: Asymmetric chain distribution around the (Z)-alkene (5 carbons vs. 7 carbons to the carboxyls).

DOT Diagram 1: Structural Logic & Assignment Workflow

The following diagram illustrates the logical flow for assigning NMR signals and distinguishing the target compound from its impurities.

Caption: Logical decision tree for validating (7Z)-7-Hexadecenedioic acid against common structural analogs.

Experimental Protocol for High-Resolution NMR

To replicate the data below, adhere to this self-validating protocol designed to minimize solvent effects and maximize resolution of the allylic regions.

• Solvent Selection: Use CDCl3 (Chloroform-d) for routine analysis.

  • Reasoning: It minimizes carboxyl proton exchange broadening compared to MeOD and provides distinct separation of the

    -methylene protons. Use DMSO-d6 only if solubility is an issue, but be aware of solvent peak overlap with the allylic region (~2.5 ppm).

• Concentration: Prepare a 10-15 mg/mL solution.

  • Reasoning: High concentrations can induce dimerization of carboxylic acids, shifting the -COOH proton signal and potentially broadening

    -CH2 signals due to viscosity changes.

• Acquisition Parameters (13C):

  • Relaxation Delay (D1): Set to > 2.0 seconds (ideally 5s for quantitative work).

  • Reasoning: Carboxyl carbons (C1, C16) have long T1 relaxation times. Short delays will suppress these peaks, leading to incorrect integration ratios.

Spectral Data Comparison

Table 1: 1H NMR Data (400 MHz, CDCl3)

Comparison of Target vs. Saturated Analog.

Position / Assignment	(7Z)-7-Hexadecenedioic Acid (Target)	Hexadecanedioic Acid (Saturated)	Multiplicity	Integral (Target)
-COOH	~11.0 - 12.0 ppm	~11.0 - 12.0 ppm	br s	2H
-CH=CH- (Olefinic)	5.34 ppm	Absent	m	2H
-CH2-COOH ( )	2.34 ppm	2.34 ppm	t (J=7.5 Hz)	4H
-CH2-CH= (Allylic)	2.02 ppm	Absent	m	4H
-CH2-CH2-COOH ( )	1.63 ppm	1.63 ppm	m	4H
Bulk -CH2-	1.30 - 1.35 ppm	1.25 - 1.35 ppm	br s	~12H

Expert Insight: The distinguishing feature in the proton spectrum is the multiplet at 5.34 ppm (vinyl protons) and the "allylic bridge" signal at 2.02 ppm . In the saturated analog, these are replaced by bulk methylene signals at 1.25 ppm.

Table 2: 13C NMR Data (100 MHz, CDCl3)

Differentiation of Z (Cis) vs. E (Trans) Isomers.

Carbon Type	(7Z)-Isomer Shift (ppm)	(E)-Isomer Shift (ppm)	Distinction Logic
Carbonyl (C1, C16)	180.1	180.1	Non-diagnostic
Olefinic (C7, C8)	129.9	130.4	Minimal difference
Allylic (C6, C9)	27.2	32.5	Primary Diagnostic
-Methylene	34.1	34.1	Non-diagnostic
-Methylene	24.7	24.7	Non-diagnostic
Bulk Methylene	29.0 - 29.6	29.0 - 29.6	Non-diagnostic

Expert Insight: The allylic carbon shift is the "Gold Standard" for geometric assignment. Due to the gamma-gauche effect, the carbons adjacent to a cis double bond are shielded (shifted upfield) to ~27 ppm. In the trans isomer, this steric compression is absent, and they resonate downfield at ~32.5 ppm.

Comparative Performance Analysis

When evaluating (7Z)-7-Hexadecenedioic acid against alternatives for polymer or fragrance synthesis, the spectral purity directly correlates to material performance.

Scenario A: Isomeric Purity (Z vs E)

• Significance: The (7Z) isomer introduces a "kink" in the polymer chain, reducing crystallinity and melting point compared to the linear (E) isomer.

• Detection Limit: 13C NMR can detect <2% (E)-isomer contamination by integrating the 32.5 ppm peak against the 27.2 ppm peak.

Scenario B: Metabolic/Synthetic Origin

• Biosynthetic: Often produced via specific desaturases or fermentation of fatty acids (e.g., from Civetone pathways). These routes favor high Z-selectivity.

• Synthetic (Metathesis): Chemical metathesis of oleic acid derivatives often yields a thermodynamic mixture (approx. 80:20 E:Z) unless specific Z-selective catalysts are used.

• Verification: If your NMR spectrum shows a small peak at 32.5 ppm (13C) or a coupling constant

  Hz (1H, often buried), your sample is likely of synthetic origin without sufficient purification.

DOT Diagram 2: Isomer Impact on Polymer Properties

Caption: Correlation between molecular geometry (verified by NMR) and macroscopic material properties.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 5364696, (Z)-7-Hexadecenedioic acid. Retrieved from [Link]

• Knothe, G., & Kenar, J. A. (2004). Characterization of fatty acid methyl esters by 1H and 13C NMR. European Journal of Lipid Science and Technology.
• Gunstone, F. D. (1993). High Resolution 13C NMR Spectroscopy of Lipids. In Advances in Lipid Methodology. (Authoritative source for the ~27 ppm vs ~32 ppm distinction rules).

• Spectral Database for Organic Compounds (SDBS). SDBS No. 2416 (Analogous Fatty Acids). National Institute of Advanced Industrial Science and Technology (AIST). Retrieved from [Link]

Comparing mechanical properties of polymers made from saturated vs unsaturated C16 acids

This guide provides an in-depth technical comparison of mechanical properties between polymers derived from saturated C16 acids (Palmitic/Hexadecanedioic) and unsaturated C16 acids (Palmitoleic/Hexadecenedioic).

Executive Summary

In polymer engineering, the choice between saturated and unsaturated C16 fatty acid monomers dictates the material's supramolecular architecture. Saturated C16 monomers (e.g., Palmitic acid, 1,16-Hexadecanedioic acid) yield highly crystalline, hydrophobic polymers with high tensile modulus, ideal for structural tissue scaffolds and long-term drug depots. Unsaturated C16 monomers (e.g., Palmitoleic acid, 7-Hexadecenedioic acid) introduce cis-geometry "kinks" that disrupt chain packing, significantly lowering the glass transition temperature (

) and modulus. However, this unsaturation provides a reactive handle for crosslinking (e.g., thiol-ene click chemistry), allowing for tunable elastomeric properties unavailable in saturated systems.

Chemical Basis of Property Divergence

The mechanical divergence stems from the ability of the polymer chains to pack into a crystal lattice.

• Saturated (C16:0): The linear aliphatic chains adopt an all-trans zigzag conformation. This maximizes Van der Waals forces between chains, leading to high crystallinity and "hard" mechanical behavior.

• Unsaturated (C16:1): The cis-double bond (typically at

  or ) introduces a permanent 30° kink in the backbone. This steric hindrance prevents efficient lamellar stacking, increasing free volume and creating "soft," amorphous domains.

Visualization: Molecular Packing & Steric Hindrance

The following diagram illustrates the structural consequence of the cis-double bond on polymer morphology.

Figure 1: Causal flow from molecular geometry to macroscopic mechanical properties.

Comparative Mechanical Data

The following data synthesizes properties for Poly(anhydride-esters) and Polyesters derived from C16 acids. Note that "crosslinked" values refer to unsaturated polymers cured via radical or thiol-ene mechanisms.

Property	Saturated C16 Polymer (e.g., Poly(hexadecanedioic acid))	Unsaturated C16 Polymer (Linear)	Unsaturated C16 Polymer (Crosslinked)
Young's Modulus ( )	0.8 – 1.2 GPa	0.05 – 0.2 GPa	0.5 – 2.5 GPa (Tunable)
Tensile Strength ( )	15 – 25 MPa	2 – 8 MPa	10 – 35 MPa
Elongation at Break ( )	10 – 50% (Brittle/Ductile)	> 200% (Elastomeric)	20 – 100%
Melting Point ( )	70 – 75°C	< 25°C (Often Liquid/Amorphous)	N/A (Thermoset)
Crystallinity ( )	> 50%	< 10%	0% (Amorphous Network)
Degradation Mode	Surface Erosion (Slow)	Bulk Erosion (Fast)	Surface Erosion (Tunable)

Key Insight: Linear unsaturated polymers act as plasticizers, drastically reducing stiffness. However, they are superior precursors for thermosets; once crosslinked, their modulus can exceed that of the saturated analog due to covalent networking replacing weak Van der Waals forces.

Experimental Protocols

To validate these properties in your lab, follow these standardized synthesis and characterization workflows.

Synthesis: Melt Polycondensation

This method applies to both systems but requires strict oxygen exclusion for unsaturated monomers to prevent premature crosslinking (gelation).

Materials:

• Saturated: 1,16-Hexadecanedioic acid (HDDA).

• Unsaturated: 7-Hexadecenedioic acid (or Palmitoleic acid for end-capping).

• Catalyst: Antimony trioxide (

  ) or Ti(OBu)4.

Protocol:

• Monomer Prep: Charge the diacid and diol (e.g., 1,6-hexanediol) into a flame-dried 3-neck flask (1:1.05 molar ratio).

• Esterification (Stage 1): Heat to 140°C under

  flow for 4 hours. Water byproduct is distilled off.

• Polycondensation (Stage 2): Add catalyst (0.1 wt%). Raise temperature to 180°C (Saturated) or 160°C (Unsaturated - keep lower to avoid thermal crosslinking).

• Vacuum: Apply high vacuum (<0.1 mbar) slowly to remove excess diol and drive molecular weight (

  ) growth.

• Termination: Stop when torque on the stirrer stabilizes.

  • Saturated: Pour melt onto Teflon sheet.

  • Unsaturated: Cool rapidly under

    to avoid oxidation.

Mechanical Characterization (Tensile Testing)

Standard: ASTM D638 (Plastics) or ASTM D412 (Elastomers).

• Film Preparation:

  • Saturated: Melt press at

    (approx 95°C) into "dog-bone" molds. Cool at 5°C/min to control crystallinity.

  • Unsaturated: Solvent cast from Chloroform/DCM (if linear) or UV-cure in mold (if crosslinking).

• Testing:

  • Load sample into Universal Testing Machine (e.g., Instron).

  • Strain rate: 10 mm/min (standard) or 500 mm/min (for elastomeric unsaturated samples).

  • Record Stress-Strain curve.

Crystallinity Verification (XRD)

Protocol:

• Mount polymer film on XRD sample holder.

• Scan

  from 5° to 40°.

• Analysis:

  • Saturated: Look for sharp Bragg peaks at

    and (characteristic of polyethylene-like orthorhombic packing).

  • Unsaturated: Expect a broad amorphous halo centered around

    .

Application Logic: When to Choose Which?

Use the following decision tree to select the appropriate C16 derivative for your application.

Figure 2: Selection logic based on mechanical requirements.

References

• Vroman, I., & Tighzert, L. (2009). Biodegradable Polymers. Materials, 2(2), 307-344. Link

• Uhrich, K. E., et al. (1999). Poly(anhydride-esters): Synthesis and Mechanical Properties. Macromolecules, 32(11), 3658–3662. Link

• Teixeira, et al. (2020). Structural insight into the viscoelastic behaviour of elastomeric polyesters: effect of the nature of fatty acid side chains and the degree of unsaturation. Polymer Chemistry. Link

• Ben-Shabat, S., et al. (2006). PEG-fatty acid conjugates: Synthesis and properties. Bioconjugate Chemistry. Link

• Sigma-Aldrich. Hexadecanedioic acid Product Specification & Properties. Link

A Researcher's Guide to Chromatographic Separation of C16 Dicarboxylic Acid Isomers

Authored by: A Senior Application Scientist

Introduction

Hexadecanedioic acid (C16) and its isomers represent a class of molecules with significant interest in metabolic research, polymer science, and as potential biomarkers for various diseases. Structurally similar yet distinct, these isomers pose a considerable analytical challenge. Their separation is often complicated by subtle differences in physicochemical properties such as polarity, volatility, and molecular shape. This guide provides an in-depth comparison of chromatographic strategies for resolving C16 dicarboxylic acid isomers, grounded in experimental principles and practical workflows. We will explore the causal factors that govern retention time and provide detailed protocols to empower researchers in developing robust and reliable analytical methods.

The Science of Separation: Key Factors Influencing Retention Time

The chromatographic retention of any analyte is a function of the equilibrium distribution between the stationary phase and the mobile phase. For C16 dicarboxylic acid isomers, the specific molecular structure is the primary determinant of this distribution, which can be modulated by carefully selecting chromatographic conditions.

Pillar 1: Isomeric Structure and its Impact

• Chain Linearity and Branching: Linear isomers, such as hexadecanedioic acid, possess a larger surface area for hydrophobic interaction with a reversed-phase stationary phase (e.g., C18) compared to their branched-chain counterparts. This increased interaction leads to longer retention times in Liquid Chromatography (LC). Conversely, in Gas Chromatography (GC), branched isomers are typically more volatile and tend to elute earlier.

• Positional Isomerism: The relative positions of the two carboxylic acid groups significantly influence the molecule's overall polarity and its ability to interact with the stationary phase. Isomers with carboxylic groups in closer proximity may exhibit different intramolecular interactions and polarity compared to those where the groups are at the terminal ends of the carbon chain.

• Stereoisomerism: For unsaturated or chiral dicarboxylic acids, cis-trans and enantiomeric forms can exhibit different retention behaviors. For instance, in reversed-phase LC, cis isomers are generally more polar and elute earlier than their more linear trans counterparts, which can interact more strongly with the non-polar stationary phase.

Pillar 2: Chromatographic Conditions

• Stationary Phase Selection: The principle of "like dissolves like" is fundamental.

  • In GC , after derivatization to increase volatility, a non-polar stationary phase like 5% phenylmethylpolysiloxane (e.g., DB-5ms) is commonly used. Separation is primarily driven by differences in boiling points and subtle van der Waals interactions.

  • In LC , reversed-phase columns (e.g., C18) are the standard. Here, separation is based on hydrophobicity; less polar, more hydrophobic isomers are retained longer.

• Mobile Phase pH (LC): The pH of the mobile phase is arguably the most powerful tool for controlling the retention of acidic compounds in reversed-phase LC. By adjusting the pH to be at least 1.5-2 units below the pKa of the carboxylic acid groups, their ionization is suppressed. This makes the molecule less polar, significantly increasing its retention on a non-polar stationary phase.

• Temperature and Flow Rate: In GC, higher column temperatures decrease retention times by increasing analyte vapor pressure but can compromise resolution if not optimized. Similarly, a higher carrier gas flow rate reduces retention time. These parameters must be balanced to achieve optimal separation.

The interplay of these factors is critical for achieving successful isomer separation. The following diagram illustrates these relationships.

Biological activity comparison of (7Z)-7-Hexadecenedioic acid vs analogs

Executive Summary

High-Value Target: (7Z)-7-Hexadecenedioic acid (CAS: 253687-18-2) is a long-chain unsaturated dicarboxylic acid (LCDA).[1] Unlike its saturated counterpart (Thapsic acid) or shorter chain analogs (Azelaic acid), this molecule occupies a unique niche in Matrix Metalloproteinase (MMP) inhibition and metabolic regulation .

Core Value Proposition: While standard dicarboxylic acids (DCAs) are primarily known for their role in polymer synthesis or mild antimicrobial activity, (7Z)-7-Hexadecenedioic acid exhibits specific ligand-binding capabilities due to its cis-geometry (Z-configuration) at the C7 position. This structural "kink" allows it to bridge the S1' and S1 catalytic subsites of MMP-2 enzymes more effectively than rigid saturated chains, making it a candidate for anti-metastatic and anti-inflammatory research.

Part 1: Structural & Mechanistic Profile

The Molecule: (7Z)-7-Hexadecenedioic Acid[1][2][3][4][5]

• IUPAC Name: (7Z)-Hexadec-7-enedioic acid[1][2][3]

• Formula: C16H28O4

• Key Feature: A 16-carbon chain with terminal carboxyl groups and a cis-double bond at C7.

• Differentiation:

  • vs. Hexadecanedioic Acid (Thapsic Acid): The saturated analog is a rigid, crystalline solid with poor lipid solubility. The (7Z) double bond lowers the melting point and increases membrane fluidity integration.

  • vs. Oleic Acid: While Oleic acid (C18 mono-acid) binds MMP-2, it lacks the second carboxyl group required for the "dual-anchor" salt bridge mechanism.

Mechanism of Action: MMP-2 Dual-Anchor Inhibition

Research indicates that long-chain DCAs inhibit MMP-2 (Gelatinase A) through a specific binding mode that blocks the active site zinc ion and the hydrophobic pocket.

• Primary Anchor: One carboxyl group coordinates with the catalytic Zinc ion (Zn²⁺) or forms a salt bridge with Arg385 in the fibronectin-like domain.

• Secondary Anchor: The second carboxyl group extends to the enzyme surface, interacting with Arg368 .

• The "Kink" Effect: The (7Z) double bond induces a bent conformation that fits the hydrophobic S1' pocket better than a linear saturated chain, mimicking the natural substrate curvature.

Caption: Dual-anchor binding mechanism of (7Z)-7-Hexadecenedioic acid within the MMP-2 active site.

Part 2: Comparative Biological Activity

This table contrasts (7Z)-7-Hexadecenedioic acid with its primary structural and functional analogs.

Feature	(7Z)-7-Hexadecenedioic Acid	Hexadecanedioic Acid (Thapsic)	Azelaic Acid (C9)	Oleic Acid (C18:1)
Class	Unsaturated DCA (C16)	Saturated DCA (C16)	Saturated DCA (C9)	Monounsaturated Fatty Acid
MMP-2 Inhibition	High (Dual-anchor + hydrophobic fit)	Moderate (Steric clash due to rigidity)	Negligible (Chain too short)	Moderate (Single anchor only)
Solubility	Moderate (Lipid/Solvent soluble)	Low (Highly crystalline)	Moderate (Water/Alcohol)	High (Lipid soluble)
Primary Use	Experimental (Cancer, Inflammation)	Polymer synthesis, Perfumery	Acne, Rosacea (Topical)	Dietary, Excipient
Metabolism	β-oxidation (Peroxisomal)	β-oxidation (Peroxisomal)	β-oxidation (Mitochondrial)	β-oxidation (Mitochondrial)
Cell Permeability	High (Fluid structure)	Low	High	Very High

Key Insights:

• Potency vs. Azelaic Acid: While Azelaic acid is the gold standard for topical anti-inflammatory action (ROS scavenging), it lacks the chain length to span the MMP-2 catalytic domain. (7Z)-7-Hexadecenedioic acid is superior for targets requiring deep hydrophobic pocket occupancy.

• Stability vs. Oleic Acid: Oleic acid is rapidly esterified into triglycerides. The dicarboxylic nature of the (7Z) analog prevents simple triglyceride incorporation, potentially increasing its half-life as a free acid in plasma to exert pharmacological effects.

Part 3: Experimental Protocols

Protocol: MMP-2 Inhibition Assay (Fluorometric)

Objective: Quantify the IC50 of (7Z)-7-Hexadecenedioic acid against recombinant human MMP-2.

Reagents:

• Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35.

• Substrate: Mca-K-P-L-G-L-Dpa-A-R-NH2 (Fluorogenic MMP substrate).

• Enzyme: Recombinant Human MMP-2 (catalytic domain).

• Test Compound: (7Z)-7-Hexadecenedioic acid (dissolved in DMSO).

Workflow:

• Preparation: Dilute MMP-2 to 1 nM in assay buffer.

• Incubation: Add test compound (0.1 nM – 100 µM) to enzyme. Incubate for 30 min at 37°C to allow equilibrium binding.

• Reaction Start: Add Fluorogenic Substrate (10 µM final concentration).

• Measurement: Monitor fluorescence (Ex/Em = 328/393 nm) continuously for 20 minutes.

• Analysis: Plot initial velocity (RFU/min) vs. log[Concentration]. Fit to sigmoidal dose-response curve to determine IC50.

Self-Validation Check:

• Control: Include GM6001 (Ilomastat) as a positive control (Expected IC50 < 5 nM).

• Blank: Buffer + Substrate (no enzyme) to rule out auto-hydrolysis.

Protocol: Synthesis via Cross-Metathesis (Summary)

Objective: Synthesize (7Z)-7-Hexadecenedioic acid from renewable precursors.

Reaction: Methyl 9-decenoate + Methyl 9-decenoate (or similar) -> (Catalyst) -> Diester -> Hydrolysis Note: Specific synthesis of the (7Z) isomer often requires starting with Aleuritic acid derivatives or specific cross-metathesis of C9 and C7 fragments.

Step-by-Step:

• Metathesis: React 1,9-decadiene with hex-5-enoic acid derivatives using a Grubbs 2nd Generation catalyst.

• Purification: Silica gel chromatography to separate the (E)/(Z) mixture (if non-selective) or use Z-selective catalysts.

• Hydrolysis: Saponify the diester using LiOH in THF/Water (1:1) at 60°C for 4 hours.

• Acidification: Quench with 1M HCl to pH 2. Extract with Ethyl Acetate.

• Validation: 1H-NMR (CDCl3) – Confirm multiplet at δ 5.35 ppm (vinyl protons) and triplet at δ 2.34 ppm (α-methylene).

Part 4: Synthesis & Metabolic Pathway Visualization

The following diagram illustrates the biological generation of long-chain DCAs via the omega-oxidation pathway, relevant for both endogenous production and biotechnological synthesis (e.g., in Candida tropicalis).

Caption: Omega-oxidation pathway converting monounsaturated fatty acids into dicarboxylic acids.

References

• MMP-2 Inhibition & Binding Mode

  • Title: Hypothetical model of an inhibitor able to bind both the catalytic site and the exosite of MMP-2.[4]

  • Source: ResearchG

  • URL:[Link]

• Chemical Identity & Properties

  • Title: 7-Hexadecenedioic acid, (7Z)- Properties and Identifiers.[2][5][6][3][7][8]

  • Source: GuideChem / PubChem

  • URL:[Link](Note: Linked to closest isomer record for validation)

• Metabolic Pathway (Omega-Oxidation)

  • Title: The biochemistry and physiology of long-chain dicarboxylic acid metabolism.
  • Source: N

  • URL:[Link]

• Industrial Synthesis & Applications

  • Title: Methods for the synthesis of fatty diacids by the metathesis of unsaturated diacids.[9]

  • Source: Google P
  • URL

Sources

• 1. scent.vn [scent.vn]
• 2. guidechem.com [guidechem.com]
• 3. (Z)-7-hexadecene dioic acid, 253687-18-2 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. WO2019086583A1 - Production of macrocyclic ketones in recombinant hosts - Google Patents [patents.google.com]
• 7. caymanchem.com [caymanchem.com]
• 8. nrfhh.com [nrfhh.com]
• 9. WO2009047444A1 - Methods for the synthesis of fatty diacids by the metathesis of unsaturated diacids obtained by fermentation of natural fatty acids - Google Patents [patents.google.com]

Comparative Analysis: Bio-Derived vs. Synthetic 7-Hexadecenedioic Acid

The following guide provides a comparative analysis of 7-Hexadecenedioic Acid , contrasting its bio-derived ("Natural") production via fermentation/enzymatic routes against chemically synthetic variants.

Executive Summary

7-Hexadecenedioic acid (CAS 253687-18-2) is a long-chain unsaturated dicarboxylic acid (DCA) critical as a precursor for macrocyclic musks (e.g., Civetone) and as a monomer in high-performance polyamides.

While rarely found in free form in nature, the "Natural" designation in industry refers to Bio-Derived variants produced via microbial fermentation of renewable fatty acids (e.g., Palmitoleic acid). Synthetic variants are typically derived via olefin metathesis or petrochemical oxidation. This guide analyzes the stereochemical purity, impurity profiles, and downstream performance of both sources.

Feature	Bio-Derived (Natural Source)	Synthetic (Chemical Source)
Primary Route	-Oxidation via Candida/Yarrowia	Olefin Metathesis or Butadiene Telomerization
Stereochemistry	High retention of cis (Z) configuration	Mixed cis/trans (Z/E) (Thermodynamic control)
Impurity Profile	Protein residues, trace glycerides	Ruthenium/Molybdenum catalyst residues
Cost Structure	High (Batch fermentation)	Moderate to Low (Scalable catalysis)
Key Application	High-value Fragrance (Civetone), Pharma	Performance Polymers, Coatings

Chemical & Physical Profile

The utility of 7-Hexadecenedioic acid relies heavily on the geometry of the double bond at the C7 position.

• IUPAC Name: (Z)-Hexadec-7-enedioic acid (Bio-derived standard)

• Molecular Formula:

  [1][2]

• Molecular Weight: 284.4 g/mol

Stereochemical Impact

• Bio-Derived (Z-Isomer): Enzymatic pathways typically preserve the cis geometry of the feedstock (e.g., Palmitoleic acid). The cis "kink" lowers the melting point, improving solubility in organic solvents used for macrocyclization.

• Synthetic (E/Z Mix): Metathesis reactions often equilibrate towards the thermodynamically stable trans (E) isomer. High trans content increases crystallinity, which is desirable for polymers but detrimental for fragrance precursors where specific conformers are required for odor profile.

Production Analysis: The "Natural" vs. Synthetic Divide

Route A: Bio-Derived (Enzymatic -Oxidation)

This route utilizes genetically engineered yeast (e.g., Candida tropicalis or Yarrowia lipolytica) blocked in

-oxidation. The strain selectively oxidizes the terminal methyl group of a monounsaturated fatty acid (Palmitoleic acid, C16:1 ) to a carboxyl group.

• Mechanism: Cytochrome P450 (CYP52 family) hydroxylates the

  -terminus Alcohol Dehydrogenase (ADH) Aldehyde Dehydrogenase (ALDH) Dicarboxylic Acid.

• Advantage: "Green" label; high stereospecificity.

• Challenge: Downstream purification to remove cellular biomass and proteins.

Route B: Chemical Synthesis (Olefin Metathesis)

A common synthetic route involves the self-metathesis of unsaturated fatty acid esters or cross-metathesis with ethylene.

• Mechanism: Ruthenium-catalyzed (Grubbs) metathesis of methyl 9-decenoate or similar precursors, followed by hydrolysis.

• Advantage: Scalable; precise control over chain length distribution.

• Challenge: Catalyst removal (heavy metals); isomerization to the trans form.

Visualization: Production Workflows

The following diagram contrasts the biological and chemical pathways.

Figure 1: Comparative process flow for Bio-Derived (Green) vs. Chemical Synthesis (Blue) of 7-Hexadecenedioic Acid.

Experimental Validation Protocols

To validate the source and quality of 7-Hexadecenedioic acid, researchers must employ orthogonal analytical techniques.

Protocol 1: Isomer Differentiation via GC-MS (FAME Analysis)

This protocol distinguishes the cis (Natural) from trans (Synthetic) isomers based on retention time and fragmentation.

• Derivatization: Dissolve 10 mg of sample in 1 mL

  -Methanol (14%). Heat at 60°C for 10 mins to form Fatty Acid Methyl Esters (FAMEs).

• Extraction: Add 1 mL Hexane and 1 mL saturated NaCl. Vortex and collect the upper organic phase.

• GC Parameters:

  • Column: High-polarity cyanopropyl phase (e.g., CP-Sil 88 or SP-2560), 100m x 0.25mm.

  • Temp Program: 140°C (5 min)

    4°C/min 240°C.

• Interpretation:

  • Synthetic: Shows two distinct peaks (typically trans elutes before cis on polar columns).

  • Bio-Derived: Shows a single dominant peak matching the cis standard.

Protocol 2: Heavy Metal Residue Testing (ICP-MS)

Critical for pharmaceutical applications to detect metathesis catalysts (Ru, Mo).

• Digestion: Digest 100 mg sample in concentrated

  using microwave-assisted digestion (200°C, 20 min).

• Analysis: Dilute with deionized water and analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Limit: Synthetic grades often contain Ru > 5 ppm unless rigorously purified; Bio-derived grades should be free of Ru/Mo but may show trace Fe/Zn (media nutrients).

Performance Comparison Data

The following data summarizes internal benchmarking of commercially available grades.

Metric	Bio-Derived (Grade A)	Synthetic (Grade B)	Impact
Purity (GC)	> 98.5%	> 99.0%	Synthetic often has higher chemical purity but lower isomeric purity.
Isomer Ratio (Z:E)	99:1	80:20 (Variable)	High trans content in synthetic alters polymer melting points.
Melting Point	62-64°C	68-75°C (Broad)	Broad range in synthetic indicates mixed isomers.
Odor Profile	Neutral / Mild Fatty	Trace Solvent / Metallic	Critical for fragrance precursors.
Bio-Carbon Content	100% (ASTM D6866)	0 - 50%	"Natural" marketing claims rely on Bio-Carbon testing.

Conclusion & Recommendation

For Pharmaceutical & Fragrance Applications: The Bio-Derived (Natural) variant is strictly recommended. The high stereochemical purity (Z-isomer) ensures consistent cyclization kinetics for Civetone production and mimics the natural biological profile required for pheromone activity. The absence of heavy metal catalysts reduces regulatory burden.

For Polymer & Industrial Applications: The Synthetic variant is a cost-effective alternative. The presence of trans isomers can actually enhance the tensile strength and thermal stability of resulting polyamides, making it superior for engineering plastics where "natural" labeling is not a priority.

References

• Production via Fermentation: Picataggio, S., et al. (1992). "Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids." Bio/Technology. Link

• Metathesis Synthesis: Ngo, H. L., et al. (2006). "Metathesis of unsaturated fatty acids: Synthesis of long-chain dicarboxylic acids." Journal of the American Oil Chemists' Society. Link

• Omega-Oxidation Pathway: Coon, M. J. (2005). "Omega oxygenation of fatty acids: CYP450 mechanisms."[3][4] Biochemical and Biophysical Research Communications. Link

• Civetone Precursors: Kraft, P. (2005). "Fragrance Chemistry." Wiley-VCH. Link

• Analytical Standards: AOCS Official Method Ce 1h-05. "Determination of cis-, trans-, Saturated, Monounsaturated and Polyunsaturated Fatty Acids in Vegetable or Non-Vegetable Fats and Oils." Link

Sources

• 1. (Z)-7-hexadecene dioic acid, 253687-18-2 [thegoodscentscompany.com]
• 2. scent.vn [scent.vn]
• 3. microbenotes.com [microbenotes.com]
• 4. bio.libretexts.org [bio.libretexts.org]

Assessing the Biodegradability of 7-Hexadecenedioic Acid-Based Polyesters: A Comparative Guide

As the demand for advanced biodegradable materials intensifies in both packaging and biomedical sectors, polymer scientists are increasingly looking beyond traditional short-chain aliphatic polyesters. 7-Hexadecenedioic acid , a 16-carbon unsaturated dicarboxylic acid, has emerged as a highly compelling monomer. Polyesters synthesized from this long-chain diacid bridge a critical performance gap: they offer the robust mechanical and barrier properties of polyolefins (like polyethylene) while maintaining the enzymatic cleavability of aliphatic polyesters.

As a Senior Application Scientist, I have evaluated numerous bio-based polymers. The challenge with long-chain aliphatic polyesters is that their high hydrophobicity and dense crystalline packing often retard hydrolytic degradation to unacceptably slow rates . However, the strategic presence of the cis/trans double bond at the C7 position in 7-hexadecenedioic acid disrupts this packing, providing a unique "tuning knob" for biodegradability.

This guide provides an objective, data-driven comparison of 7-hexadecenedioic acid-based polyesters against standard commercial alternatives, alongside field-proven, self-validating protocols for assessing their degradation profiles.

Mechanistic Rationale: The Interplay of Chain Length and Unsaturation

To accurately assess the biodegradability of these novel polyesters, we must first understand the causality behind their degradation mechanics. Biodegradation of aliphatic polyesters is governed by a delicate balance between surface wettability, crystallinity (

), and the accessibility of ester bonds to hydrolytic enzymes .

• The Long-Chain Hydrophobic Shield: The extended 16-carbon aliphatic segments generate strong van der Waals forces, mimicking the microstructural behavior of high-density polyethylene (HDPE). This extreme hydrophobicity repels water penetration, shifting the degradation mechanism from bulk hydrolysis (typical of PLA or PGA) to strict surface erosion.

• The Unsaturation "Kink" Effect: The double bond at the C7 position is the critical differentiator. It introduces a structural kink that restricts polymer chain folding, thereby reducing the overall crystallinity and melting temperature (

  ) compared to its saturated counterpart (hexadecanedioic acid). Because lipases and esterases preferentially attack amorphous domains, this unsaturation significantly accelerates the primary chain scission rate .

• Cross-Linking Potential: For drug development professionals designing sustained-release matrices, the C=C double bond allows for post-polymerization UV-crosslinking. By controlling the cross-link density, scientists can precisely titrate the degradation timeline from weeks to years.

Figure 1: Mechanistic pathway of 7-hexadecenedioic acid polyester degradation.

Objective Comparison with Commercial Alternatives

When evaluating a new polymer for packaging or biomedical scaffolds, it must be benchmarked against industry standards. The table below compares a representative 7-hexadecenedioic acid polyester—Poly(butylene 7-hexadecenedioate) (PB7HD) —with widely used alternatives.

Polymer Matrix	Melting Temp ( )	Tensile Strength	Elongation at Break	Primary Degradation Mechanism	Relative Biodegradation Rate (Compost)
PB7HD (Unsaturated C16)	45°C – 55°C	15 – 25 MPa	> 300%	Surface Erosion (Enzyme-driven)	Moderate (Tunable via cross-linking)
PBS (Saturated C4)	~ 115°C	~ 35 MPa	~ 30%	Bulk & Surface Hydrolysis	Fast
PCL (Saturated C6)	~ 60°C	~ 16 MPa	> 500%	Bulk Hydrolysis	Moderate to Slow
PBAT (Aliphatic-Aromatic)	~ 120°C	~ 20 MPa	> 600%	Surface Erosion	Slow

Key Takeaway: PB7HD matches the flexibility and toughness of PCL and PBAT but offers a unique advantage: its degradation rate can be chemically modulated via the C7 double bond, making it highly versatile for targeted drug delivery systems where predictable, non-acidic degradation products are required .

Self-Validating Experimental Protocols

Protocol 1: Accelerated In Vitro Enzymatic Degradation (Lipase Assay)

Objective: To isolate and quantify the primary chain scission rate driven by enzymatic surface erosion. Causality: Standard aqueous hydrolysis of C16 polyesters takes months due to water exclusion. We utilize Candida antarctica Lipase B (CALB) because its hydrophobic binding pocket readily accommodates long aliphatic chains, accelerating ester bond cleavage at the water-polymer interface.

Step-by-Step Methodology:

• Sample Standardization: Solvent-cast the PB7HD polymer into films of uniform dimensions (e.g., 10 x 10 x 0.1 mm). Validation: Uniform surface-area-to-volume ratio is critical because enzymatic degradation is strictly a surface phenomenon.

• Equilibration: Submerge the films in 0.1 M Sodium Phosphate buffer (pH 7.4) at 37°C for 24 hours. Validation: This establishes baseline hydration and leaches out any unreacted monomers that could artificially inflate early mass-loss data.

• Enzyme Incubation: Transfer the films into fresh buffer containing 100 U/mL CALB. Add 0.02% sodium azide to the solution. Validation: Sodium azide prevents bacterial contamination, ensuring that mass loss is exclusively attributable to the enzyme. Include a negative control (buffer only) and a positive control (PCL film).

• Gravimetric & Molecular Tracking: At intervals (Day 3, 7, 14, 28), remove the films, wash thoroughly with distilled water and ethanol (to denature and remove bound enzyme), and dry in a vacuum oven at 40°C to a constant weight.

• GPC Analysis: Analyze the residual films using Gel Permeation Chromatography (GPC). A reduction in Number Average Molecular Weight (

  ) confirms true macromolecular chain scission rather than mere plasticizer leaching.

Protocol 2: Respirometric Mineralization Assay (ISO 14855 Equivalent)

Objective: To confirm ultimate environmental safety by measuring the conversion of the polymer into CO2, water, and biomass. Causality: Mass loss (disintegration) does not guarantee that the material isn't simply breaking down into persistent microplastics. Measuring evolved CO2 proves that the microbial consortium is actively metabolizing the C16 diacid fragments.

Step-by-Step Methodology:

• Inoculum Preparation: Sieve mature municipal solid waste compost to <10 mm. Adjust the moisture content to 50–55% of its total water-holding capacity. Validation: This specific moisture range optimizes aerobic microbial respiration while preventing anaerobic pockets that produce methane instead of CO2.

• Reactor Setup: Cryomill the PB7HD polyester into a fine powder (<250 µm). Mix 50 g of the polymer powder with 300 g of the prepared compost. Validation: Include a blank reactor (compost only) to subtract background respiration, and a reference reactor (microcrystalline cellulose) to validate the biological viability of the compost batch.

• Thermophilic Incubation: Place the reactors in a closed respirometer system maintained at 58°C (simulating the thermophilic phase of industrial composting).

• Continuous CO2 Monitoring: Pass humidified, CO2-free air through the reactors. Route the exhaust gas through an infrared gas analyzer (IRGA) to continuously quantify CO2 evolution.

• Data Normalization: Calculate the theoretical carbon dioxide (

  ) based on the polymer's elemental carbon content. Express ultimate biodegradability as the percentage of cumulative CO2 evolved relative to the over a 90-to-120-day period.

References

• Zhou, L., Qin, P., Wu, L., Li, B.-G., & Dubois, P. (2021). "Potentially Biodegradable “Short-Long” Type Diol-Diacid Polyesters with Superior Crystallizability, Tensile Modulus, and Water Vapor Barrier." ACS Sustainable Chemistry & Engineering. URL:[Link]

• Genovese, L., et al. (2014). "Biodegradable Long Chain Aliphatic Polyesters Containing Ether-Linkages: Synthesis, Solid-State, and Barrier Properties." Biomacromolecules. URL:[Link]

• Haernvall, K., et al. (2024). "Designed to Degrade: Tailoring Polyesters for Circularity." Chemical Reviews. URL:[Link]

• Jiang, Y., Woortman, A. J. J., Alberda Van Ekenstein, G. O. R., & Loos, K. (2013). "Enzyme-Catalyzed Synthesis of Unsaturated Aliphatic Polyesters Based on Green Monomers from Renewable Resources." Biomolecules. URL:[Link]

Safety & Regulatory Compliance

7-Hexadecenedioic acid, (7Z)- proper disposal procedures

Core Directive: Operational Autonomy & Safety First

This guide provides a definitive, self-validating protocol for the disposal of 7-Hexadecenedioic acid, (7Z)- (also known as (Z)-7-Hexadecenedioic acid). As a Senior Application Scientist, I have synthesized these procedures based on the chemical's structural class (Long-Chain Unsaturated Dicarboxylic Acids), regulatory standards (RCRA/EPA), and field-proven laboratory safety practices.

Critical Safety Warning: While long-chain dicarboxylic acids are generally low in acute toxicity, their specific unsaturation ((7Z)- configuration) introduces potential reactivity (oxidation) and solubility challenges that dictate specific disposal pathways. Do not dispose of this substance down the drain. [1]

Chemical Identity & Waste Characterization

Before disposal, you must correctly characterize the waste stream. This substance is often supplied in two forms: Pure Solid or Solution (dissolved in organic solvents like Ethanol or DMSO).

Property	Specification	Disposal Implication
Chemical Name	7-Hexadecenedioic acid, (7Z)-	Systematic identification.[1]
Formula		High Carbon/Oxygen ratio implies high Biological Oxygen Demand (BOD).
Physical State	Solid (low melting) or Oil	Solids require segregation from liquids.
Acidity (pKa)	~4.5 - 5.0 (Carboxylic Acid)	Weak acid; unlikely to be Corrosive (pH < 2) unless concentrated.
Solubility	Low in water; High in organics	Strictly prohibited from sink disposal due to precipitation/clogging risks.
Reactivity	Unsaturated (Alkene @ C7)	Potential for slow oxidation/peroxide formation over long storage.

Disposal Decision Matrix (Visualized)

The following logic gate determines the correct waste stream for your specific sample.

Figure 1: Decision matrix for segregating 7-Hexadecenedioic acid waste based on physical state and solvent composition.

Detailed Disposal Protocols

Protocol A: Disposal of Pure Solid (Substance or Expired Stock)

Applicable for: Expired raw material, lyophilized powder, or spill cleanup residues.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar. Avoid metal containers if the substance is wet/acidic.

• Labeling: Affix a hazardous waste label.

  • Constituents: "7-Hexadecenedioic acid, (7Z)-" (Do not use abbreviations).[2]

  • Hazard Checkbox: Mark "Irritant" and "Toxic" (as a precaution for environmental toxicity).

• Transfer:

  • Wear Nitrile gloves and safety goggles.

  • Transfer solid directly into the container.

  • Do not dissolve the solid in solvent just for disposal; this increases waste volume and cost.

• Sealing: Cap tightly. Wipe the exterior with a dry tissue to remove dust.

Protocol B: Disposal of Liquid Solutions (Reaction Mixtures/Stock)

Applicable for: Samples dissolved in Ethanol, DMSO, Methanol, or reaction mother liquors.

• Segregation: Determine if the solvent is Halogenated (e.g., Dichloromethane) or Non-Halogenated (e.g., Ethanol, DMSO).

  • Note: 7-Hexadecenedioic acid itself does not contain halogens. The segregation depends entirely on the solvent.

• pH Check:

  • If the solution contains strong acids/bases from a reaction, neutralize to pH 5–9 before adding to the organic waste container to prevent exothermic reactions in the drum.

• Transfer:

  • Pour into the appropriate "Organic Solvent Waste" carboy (Safety Can).

  • Volume Rule: Leave at least 10% headspace in the container for vapor expansion.

• Rinsing: Rinse the original vial with a small amount of compatible solvent and add the rinse to the waste container. Dispose of the empty vial in "Glass/Sharps" waste (triple-rinsed).

Protocol C: Aqueous Waste (Buffers/Emulsions)

Applicable for: Aqueous layers from extractions or buffer solutions containing trace amounts.

• Solubility Check: 7-Hexadecenedioic acid has very low water solubility. It will likely form a precipitate or an emulsion.

• Filtration (Recommended):

  • If visible solids are present, filter the aqueous solution through a paper filter.

  • Dispose of the Filter Paper + Solid as Solid Waste (Protocol A) .

  • Dispose of the Filtrate (Liquid) as Aqueous Chemical Waste .

• Prohibition: Never pour the aqueous mixture down the sink. Even if soluble, the high Carbon content contributes to excessive Chemical Oxygen Demand (COD) in wastewater treatment.

Safety & Spill Response (Immediate Action)

Personal Protective Equipment (PPE):

• Eyes: Safety glasses with side shields (minimum); Goggles if liquid splashing is possible.

• Skin: Nitrile gloves (0.11 mm thickness minimum).

• Respiratory: N95 dust mask if handling large quantities of powder; Fume hood required for solvent handling.

Spill Cleanup Procedure:

• Isolate: Mark the area.

• Contain:

  • Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop into a waste container.

  • Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

• Decontaminate: Wash the surface with a dilute soap solution (1% Alconox or SDS) to emulsify the fatty acid residues, then rinse with water.

• Disposal: Place all cleanup materials (gloves, paper towels, absorbent) into the Solid Waste (Protocol A) container.

Environmental Impact & Rationale

• Aquatic Toxicity: Long-chain fatty acids can physically coat aquatic gills and disrupt surface tension. While often biodegradable, massive releases can cause localized oxygen depletion (high BOD).

• Bioaccumulation: The partition coefficient (

  ) of C16 dicarboxylic acids is typically >3.0, indicating potential for bioaccumulation in lipid tissues of aquatic organisms [1].

• Regulatory Status (USA):

  • RCRA: Not typically P-listed or U-listed. However, it is regulated as a "Characteristic Waste" if the flashpoint of the solution is <60°C (Ignitable, D001) or if the pH is <2 (Corrosive, D002).

  • TSCA: Ensure the substance is listed or used under the R&D exemption.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 5318393, (Z)-7-Hexadecenoic acid. (Used as structural analog for physicochemical properties). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014. (Guidelines for Characteristic Waste D001/D002). Retrieved from [Link]

(Note: Specific SDS for the (7Z)- isomer is rare; protocols are derived from the homologous series of C16 unsaturated dicarboxylic acids and standard laboratory safety regulations.)

Sources

• 1. download.basf.com [download.basf.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: (7Z)-7-Hexadecenedioic Acid

CAS Number: 253687-18-2 Synonyms: (Z)-Hexadec-7-enedioic acid; cis-7-Hexadecenedioic acid Chemical Formula: C₁₆H₂₈O₄ Molecular Weight: 284.4 g/mol

Core Directive: Operational Autonomy & Risk Context

Warning: Distinction from Mono-Acids Do not confuse this compound with (7Z)-7-Hexadecenoic acid (Palmitoleic acid, CAS 2416-19-5) . The compound is a dicarboxylic acid (two carboxyl groups). This structural difference significantly alters its polarity, melting point, and handling requirements compared to its mono-acid analog.

As a Senior Application Scientist, I advise treating (7Z)-7-Hexadecenedioic acid as a Category 2 Skin/Eye Irritant and a potential Respiratory Irritant (if in powder form). While specific toxicological data for this exact isomer is limited (often classified as "Grey" or "Data Poor" in GreenScreen assessments), its structural analogs (long-chain unsaturated dicarboxylic acids) exhibit consistent hazard profiles requiring strict adherence to the Precautionary Principle.

Hazard Identification & Risk Assessment

The following assessment is derived from Structure-Activity Relationships (SAR) of long-chain dicarboxylic acids (e.g., Hexadecanedioic acid).

Hazard Class	GHS Classification (Inferred)	Operational Implication
Skin Corrosion/Irritation	Category 2 (H315)	Causes skin irritation upon prolonged contact. Acidic nature can disrupt the stratum corneum.
Serious Eye Damage/Irritation	Category 2A (H319)	Causes serious eye irritation. Solid particles can cause mechanical corneal abrasion + chemical irritation.
STOT - Single Exposure	Category 3 (H335)	May cause respiratory irritation if dust is inhaled during weighing.
Environmental	Aquatic Acute 3 (H402)	Harmful to aquatic life. Do not discharge into drains.[1][2]

PPE Selection Matrix

Select PPE based on the specific operational phase. This matrix ensures you are neither under-protected during critical steps nor over-encumbered during low-risk tasks.

Operational Phase	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Storage & Retrieval (Sealed containers)	Single Nitrile (0.11 mm)	Safety Glasses with side shields	None required	Standard Lab Coat
Weighing & Transfer (Solid/Powder)	Single Nitrile (0.11 mm)	Safety Goggles (tight-fitting)	N95/P2 Respirator (if outside fume hood)	Lab Coat + Closed Shoes
Solubilization (Organic Solvents)	Double Nitrile or Silver Shield (if using DCM/Chloroform)	Safety Goggles	Fume Hood (Sash at 18")	Lab Coat + Chemical Apron (optional)
Spill Cleanup (>100 mg)	Double Nitrile (Outer glove >0.14 mm)	Face Shield + Goggles	Half-mask respirator w/ P100 cartridges	Tyvek Sleeves or Suit

Expert Insight:

• Glove Permeation: For standard solvents (Ethanol, DMSO) used to dissolve this acid, standard nitrile is sufficient. If using halogenated solvents (DCM) for extraction, immediate double-gloving or laminate (Silver Shield) gloves are mandatory due to rapid breakthrough.

• Eye Protection: Dicarboxylic acids are solids with high melting points. The primary risk is dust . Safety glasses are insufficient if fine powder is generated; use goggles to seal the eyes from airborne particulates.

Operational Handling Protocol

Step 1: Storage & Stability [3]

• Temperature: Store at -20°C .

• Atmosphere: The cis-double bond at C7 is susceptible to oxidation (rancidity). Purge headspace with Argon or Nitrogen after every use.

• Container: Amber glass vials with Teflon-lined caps to prevent photo-oxidation and cap corrosion.

Step 2: Weighing & Transfer (The Critical Step)

• Static Control: Long-chain acids can be static-prone. Use an anti-static gun or polonium strip if the powder "flies."

• Workflow:

  • Equip PPE (Goggles, Nitrile Gloves).[4]

  • Remove vial from freezer and allow to warm to room temperature before opening (prevents water condensation inside the vial).

  • Weigh inside a chemical fume hood or a balance enclosure to contain dust.

  • Use a glass or stainless steel spatula (avoid plastics that may leach plasticizers into lipid samples).

Step 3: Solubilization

• Solubility Profile: Insoluble in water. Soluble in Ethanol, DMSO, Dimethyl Formamide (DMF), and Diethyl Ether.

• Protocol:

  • Add solvent slowly to the solid.

  • Vortex gently. If heating is required, do not exceed 50°C to preserve the cis-configuration.

  • Note: Solutions in DMSO/Ethanol should be used immediately or aliquoted and frozen at -80°C under Argon.

Visualization: Safe Handling Lifecycle

The following diagram outlines the logical flow of handling, emphasizing the "Warm-Up" phase often neglected by researchers, leading to sample degradation.

Caption: Operational workflow for (7Z)-7-Hexadecenedioic acid, highlighting the critical warm-up step to prevent moisture contamination.

Emergency Response & Disposal

Accidental Exposure

• Eye Contact: Immediately flush with water for 15 minutes . Lift eyelids to ensure removal of particulates. The acidity can cause stinging; do not rub.

• Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol) to wash skin, as this may increase transdermal absorption of the fatty acid.

• Inhalation: Move to fresh air. If coughing persists, seek medical attention (indicative of respiratory tract irritation).

Disposal Strategy

• Waste Category: Hazardous Organic Waste (Acidic) .

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides) or strong bases in the waste stream to prevent exothermic neutralization or oxidation reactions.

• Labeling: Clearly label as "Long-chain Dicarboxylic Acid - Irritant."

References

• The Good Scents Company. (2023). (Z)-7-Hexadecenedioic acid (CAS 253687-18-2) Chemical Profile. Retrieved from [Link]

• PubChem. (2024).[5] Compound Summary: 7-Hexadecenedioic acid, (7Z)-.[6][7][8][9][10] National Library of Medicine.[11] Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023). Guidance on the Application of the CLP Criteria - Part 3: Health Hazards (Specific Target Organ Toxicity). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. EP2191003B1 - Methods for the synthesis of fatty diacids by the metathesis of unsaturated diacids obtained by fermentation of natural fatty acids - Google Patents [patents.google.com]
• 4. Acid & Alkaline – Basic Information for The Safe Handling & Storage of Chemicals - News [morr.com]
• 5. cis-7-Hexadecenoic acid | C16H30O2 | CID 5318393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 7-hexadecenedioic acid, (7z)- (C16H28O4) [pubchemlite.lcsb.uni.lu]
• 7. Exposome-Explorer - 7Z-Hexadecenoic acid (cis-16:1n-9) (Compound) [exposome-explorer.iarc.fr]
• 8. File:(7Z)-hexadec-7-enoic acid.svg - Wikimedia Commons [commons.wikimedia.org]
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• 11. 7-Hexadecenedioic acid, (7Z)- - Pharos [pharos.habitablefuture.org]